Methyl 2-iodobenzoate

• CAS: 610-97-9

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of Methyl 2-iodobenzoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of Methyl 2-iodobenzoate (B1229623) (CAS No. 610-97-9), an important intermediate in the synthesis of various high-value products, including pharmaceuticals.[1] The information presented herein is intended to support research, development, and quality control activities by providing reliable physical data and standardized experimental protocols.

Core Physical and Chemical Data

Methyl 2-iodobenzoate is an organic ester that can be synthesized through the esterification of 2-iodobenzoic acid with methanol.[2] It is recognized for its role as a versatile building block in organic synthesis.[3]

Table 1: Summary of Quantitative Physical and Chemical Data for Methyl 2-iodobenzoate

Property	Value
Molecular Formula	C₈H₇IO₂[4][5][6]
Molecular Weight	262.04 g/mol [4][7][8]
Appearance	Clear yellow to orange colored liquid or White Crystalline/Flaky Powder[4][9][10][11]
Melting Point	64 °C[1][10][12][13]
Boiling Point	149-150 °C at 10 mmHg[7][8][10][12][13][14]
272-274 °C at atmospheric pressure[4][9][11]
Density	1.784 g/mL at 25 °C[7][8][12][13][14]
1.733 to 1.745 g/mL at 25 °C[9][11]
Refractive Index (n20/D)	1.604[7][8][10][12][13][14]
Solubility	Insoluble in water.[4][9][11] Soluble in ether, benzene, alcohol, Chloroform, and Methanol. Slightly soluble in Ethyl Acetate.[9][11][12][13][15]
Flash Point	>230 °F (>110 °C)[10][12][13]
CAS Number	610-97-9[4][7][8][10]

Experimental Protocols

The following sections detail the standard methodologies for the determination of the key physical properties of Methyl 2-iodobenzoate.

Melting Point Determination

Principle: The melting point is the temperature at which a substance transitions from a solid to a liquid state. For a pure crystalline solid, this transition occurs over a narrow temperature range.[7]

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or Thiele tube)[12]

• Capillary tubes (sealed at one end)[7]

• Thermometer (calibrated)

• Spatula

• Mortar and pestle (optional, for grinding crystals)

Procedure:

• Ensure the Methyl 2-iodobenzoate sample is dry and finely powdered. If necessary, gently grind the crystals in a mortar and pestle.

• Pack a small amount of the powdered sample into the open end of a capillary tube to a height of 2-3 mm.[2] This is achieved by tapping the sealed end of the tube on a hard surface.

• Place the capillary tube into the heating block of the melting point apparatus.[12]

• Heat the sample rapidly to a temperature approximately 10-15 °C below the expected melting point of 64 °C.

• Decrease the heating rate to 1-2 °C per minute to allow for accurate observation.[12]

• Record the temperature at which the first drop of liquid appears (the beginning of the melting range) and the temperature at which the entire solid has turned into a clear liquid (the end of the melting range).[2]

• For accuracy, perform the determination in triplicate and report the average melting point range.

Boiling Point Determination at Reduced Pressure

Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure.[16] For substances that decompose at their atmospheric boiling point, determination at a reduced pressure is necessary.[17]

Apparatus:

• Vacuum distillation apparatus (including a round-bottom flask, distillation head with a thermometer, condenser, and receiving flask)[17]

• Vacuum source (e.g., vacuum pump or water aspirator)

• Manometer

• Heating mantle

• Stirring bar or boiling chips

Procedure:

• Place a sample of Methyl 2-iodobenzoate (approximately 5-10 mL) and a stirring bar or boiling chips into the round-bottom flask.

• Assemble the vacuum distillation apparatus, ensuring all glass joints are properly sealed with vacuum grease.[17]

• Connect the apparatus to the vacuum source and the manometer.

• Gradually reduce the pressure within the apparatus to the desired level (e.g., 10 mmHg).

• Begin heating the flask gently with the heating mantle while stirring.

• Observe the temperature on the thermometer. The boiling point is the stable temperature at which the liquid is boiling and the vapor is condensing and dripping into the receiving flask.[18]

• Record the observed boiling point and the corresponding pressure. A nomograph can be used to estimate the boiling point at other pressures.[17]

Density Determination

Principle: Density is the mass of a substance per unit volume.[6]

Apparatus:

• Pycnometer or a volumetric flask (e.g., 5 or 10 mL)

• Analytical balance

• Constant temperature water bath

Procedure:

• Clean and dry the pycnometer or volumetric flask thoroughly.

• Weigh the empty, dry pycnometer on an analytical balance and record its mass (m1).[6]

• Fill the pycnometer with distilled water and place it in a constant temperature water bath set at 25 °C until it reaches thermal equilibrium.

• Adjust the water level to the calibration mark, dry the outside of the pycnometer, and weigh it (m2).

• Empty and thoroughly dry the pycnometer.

• Fill the pycnometer with Methyl 2-iodobenzoate and allow it to equilibrate to 25 °C in the water bath.

• Adjust the liquid level to the calibration mark, dry the exterior, and weigh it (m3).

• Calculate the density using the following formula: Density (g/mL) = [(m3 - m1) / (m2 - m1)] * Density of water at 25 °C

Refractive Index Measurement

Principle: The refractive index is a dimensionless number that describes how light propagates through a substance. It is a characteristic property of a substance and is dependent on temperature and the wavelength of light.[19]

Apparatus:

• Abbe refractometer[4]

• Constant temperature water bath (set to 20 °C)

• Sodium lamp (or other monochromatic light source)

• Dropper or pipette

Procedure:

• Calibrate the Abbe refractometer using a standard substance with a known refractive index, such as distilled water (n_D = 1.3330 at 20 °C).[19]

• Ensure the prisms of the refractometer are clean and dry.

• Place a few drops of Methyl 2-iodobenzoate onto the surface of the measuring prism.[19]

• Close the prisms and allow a few minutes for the sample to reach thermal equilibrium at 20 °C, maintained by the circulating water bath.[19]

• Adjust the refractometer to bring the boundary line between the light and dark fields into sharp focus at the crosshairs of the eyepiece.[4]

• Read the refractive index value from the scale.

• Clean the prisms thoroughly with a suitable solvent (e.g., ethanol (B145695) or acetone) and a soft tissue after the measurement.

Solubility Determination

Principle: Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution. The solubility of a substance fundamentally depends on the physical and chemical properties of both the solute and the solvent as well as on temperature, pressure and the pH of the solution.[9]

Apparatus:

• Test tubes

• Vortex mixer or stirring rods

• Graduated cylinders or pipettes

Procedure:

• Label a series of test tubes for each solvent to be tested (e.g., water, ethanol, diethyl ether, chloroform).

• Add approximately 1 mL of the solvent to the corresponding test tube.

• Add a small, measured amount of Methyl 2-iodobenzoate (e.g., 20-30 mg) to each test tube.

• Agitate the mixture vigorously for 1-2 minutes using a vortex mixer or by stirring.

• Observe the mixture. Classify the solubility as:

  • Soluble: If the entire solid dissolves.

  • Slightly soluble: If a noticeable amount of solid dissolves but some remains undissolved.

  • Insoluble: If no apparent dissolution occurs.[10]

• Record the observations for each solvent. For a more quantitative analysis, the concentration of the saturated solution can be determined using techniques like spectroscopy or chromatography.

Visualization of Physical Property Relationships

The following diagram illustrates the logical connections between the fundamental and derived physical properties of Methyl 2-iodobenzoate.

Caption: Logical Relationships of Methyl 2-iodobenzoate Physical Properties.

References

• 1. scribd.com [scribd.com]
• 2. byjus.com [byjus.com]
• 3. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 4. Abbe's Refractometer (Procedure) : Modern Physics Virtual Lab : Physical Sciences : Amrita Vishwa Vidyapeetham Virtual Lab [vlab.amrita.edu]
• 5. chem.ucalgary.ca [chem.ucalgary.ca]
• 6. alrasheedcol.edu.iq [alrasheedcol.edu.iq]
• 7. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 8. davjalandhar.com [davjalandhar.com]
• 9. chem.ws [chem.ws]
• 10. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 11. jan.ucc.nau.edu [jan.ucc.nau.edu]
• 12. chem.ucalgary.ca [chem.ucalgary.ca]
• 13. pennwest.edu [pennwest.edu]
• 14. m.youtube.com [m.youtube.com]
• 15. scribd.com [scribd.com]
• 16. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 17. Purification [chem.rochester.edu]
• 18. uomus.edu.iq [uomus.edu.iq]
• 19. hinotek.com [hinotek.com]

An In-depth Technical Guide to the Solubility of Methyl 2-iodobenzoate in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of methyl 2-iodobenzoate (B1229623) in various organic solvents. Due to the limited availability of specific quantitative solubility data in publicly accessible literature, this guide focuses on qualitative solubility information, general experimental protocols for solubility determination, and relevant reaction workflows involving this compound.

Core Concepts: Solubility of Methyl 2-iodobenzoate

Methyl 2-iodobenzoate is a halogenated aromatic ester with the chemical formula C₈H₇IO₂. Its molecular structure, featuring a nonpolar benzene (B151609) ring and a polar ester group, dictates its solubility characteristics. The principle of "like dissolves like" is central to understanding its behavior in different solvents. Generally, methyl 2-iodobenzoate exhibits good solubility in nonpolar and moderately polar organic solvents, while it is insoluble in highly polar solvents like water.

Data Presentation: Qualitative Solubility Data

Solvent	Chemical Formula	Polarity	Solubility
Water	H₂O	High	Insoluble[1][2]
Methanol	CH₃OH	High	Soluble[3]
Ethanol	C₂H₅OH	High	Soluble[1][2]
Ether (Diethyl Ether)	(C₂H₅)₂O	Low	Soluble[1][2]
Benzene	C₆H₆	Low	Soluble[1][2]
Chloroform	CHCl₃	Medium	Soluble[3]
Ethyl Acetate	C₄H₈O₂	Medium	Soluble (Slightly)[4]

Experimental Protocols

Determination of Solubility

A standard and widely accepted method for determining the solubility of a solid compound in a liquid solvent is the isothermal shake-flask method . This protocol aims to achieve a saturated solution at a specific temperature, from which the concentration of the dissolved solute can be accurately measured.

Objective: To determine the equilibrium solubility of methyl 2-iodobenzoate in a given organic solvent at a constant temperature.

Materials:

• Methyl 2-iodobenzoate (solid)

• Selected organic solvent of high purity

• Temperature-controlled orbital shaker or water bath

• Analytical balance

• Volumetric flasks and pipettes

• Syringe filters (e.g., 0.45 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system for concentration analysis

• Scintillation vials or other suitable sealed containers

Procedure:

• Preparation: An excess amount of solid methyl 2-iodobenzoate is added to a known volume of the selected organic solvent in a sealed vial. The excess solid ensures that a saturated solution is formed.

• Equilibration: The vials are placed in a temperature-controlled shaker or water bath set to the desired temperature (e.g., 25 °C, 37 °C). The mixture is agitated for a prolonged period (typically 24-72 hours) to ensure that equilibrium is reached between the dissolved and undissolved solute.

• Phase Separation: After equilibration, the vials are allowed to stand undisturbed at the constant temperature to allow the excess solid to settle.

• Sampling: A clear aliquot of the supernatant is carefully withdrawn using a syringe. A syringe filter is immediately attached, and the solution is filtered into a pre-weighed volumetric flask to remove any undissolved microparticles.

• Quantification: The concentration of methyl 2-iodobenzoate in the filtered saturated solution is determined using a validated analytical method, such as HPLC or GC. A calibration curve prepared with standard solutions of known concentrations is used for accurate quantification.

• Calculation: The solubility is expressed in appropriate units, such as grams per 100 mL ( g/100 mL) or moles per liter (mol/L).

Synthesis of Methyl 2-iodobenzoate

Methyl 2-iodobenzoate can be synthesized via the esterification of 2-iodobenzoic acid with methanol, typically catalyzed by a strong acid like sulfuric acid.

Reaction: 2-Iodobenzoic Acid + Methanol → Methyl 2-iodobenzoate + Water

Materials:

• 2-Iodobenzoic acid

• Methanol

• Concentrated sulfuric acid

• Dichloromethane (B109758)

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

• Standard laboratory glassware for reflux and extraction

• Rotary evaporator

Procedure:

• In a round-bottom flask, dissolve 2-iodobenzoic acid in an excess of methanol.

• Slowly add a catalytic amount of concentrated sulfuric acid to the solution while stirring.

• Heat the reaction mixture to reflux and maintain for several hours (e.g., 16 hours) to drive the esterification to completion.

• After cooling to room temperature, concentrate the mixture using a rotary evaporator to remove the excess methanol.

• Partition the residue between dichloromethane and water.

• Separate the organic layer and wash it sequentially with saturated sodium bicarbonate solution and water to remove any unreacted acid and the catalyst.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield methyl 2-iodobenzoate as a light-yellow oil.[4]

Mandatory Visualizations

Synthesis of Methyl 2-iodobenzoate Workflow

Caption: Workflow for the synthesis of methyl 2-iodobenzoate.

Suzuki Coupling Reaction of Methyl 2-iodobenzoate

Caption: Generalized workflow for the Suzuki coupling reaction.

References

• 1. Infinium Pharmachem Limited [infiniumpharmachem.com]
• 2. 2-Iodo Methyl Benzoate, 2-Iodo Methyl Benzoate 610-97-9, 2-Iodo Methyl Benzoate suppliers in India. [sodiumiodide.net]
• 3. benchchem.com [benchchem.com]
• 4. Methyl 2-iodobenzoate | 610-97-9 [chemicalbook.com]

Spectroscopic Profile of Methyl 2-Iodobenzoate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the spectroscopic data for Methyl 2-iodobenzoate (B1229623), a key intermediate in organic synthesis. The document presents a comprehensive overview of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, complete with experimental protocols and visual representations of key concepts to facilitate understanding and application in research and development.

Spectroscopic Data Summary

The structural elucidation of Methyl 2-iodobenzoate is supported by a combination of spectroscopic techniques. The following tables summarize the key quantitative data obtained from ¹H NMR, ¹³C NMR, IR, and MS analyses.

Table 1: ¹H NMR Spectroscopic Data

Protons	Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz
-OCH₃	~3.9	Singlet	N/A
Aromatic-H	~7.1-8.0	Multiplet	N/A

Table 2: ¹³C NMR Spectroscopic Data

Carbon	Predicted Chemical Shift (δ) ppm
C=O	~165-170
C-I	~90-100
C (quaternary, attached to C=O)	~130-140
Aromatic C-H	~125-135
-OCH₃	~50-55

Note: Experimental ¹³C NMR data with specific peak assignments is not widely published. The values presented are estimates based on the chemical structure and typical ranges for similar compounds.

Table 3: Infrared (IR) Spectroscopy Data

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
1728	C=O Stretch	Ester
3057, 2994, 2946	C-H Stretch	Aromatic & Methyl
1579, 1459, 1428	C=C Stretch	Aromatic Ring
1290, 1249, 1127	C-O Stretch	Ester
738	C-H Bend	ortho-disubstituted Aromatic

Data sourced from ChemicalBook.[1]

Table 4: Mass Spectrometry (MS) Data

m/z	Ion
262	[M]⁺ (Molecular Ion)
231	[M - OCH₃]⁺
203	[M - OCH₃ - CO]⁺
104	[C₇H₄O]⁺
76	[C₆H₄]⁺

Interpretation based on the Electron Ionization (EI) mass spectrum available from the NIST WebBook.[2][3]

Experimental Protocols

The following sections detail the generalized methodologies for the acquisition of the spectroscopic data presented.

Nuclear Magnetic Resonance (NMR) Spectroscopy

A solution of Methyl 2-iodobenzoate is prepared in a deuterated solvent, typically deuterated chloroform (B151607) (CDCl₃) or deuterated dimethyl sulfoxide (B87167) (DMSO-d₆), to avoid solvent interference in the proton spectrum. The sample is placed in an NMR tube and analyzed using a high-field NMR spectrometer (e.g., 300 or 400 MHz). The ¹H NMR spectrum is recorded, and the chemical shifts are referenced to an internal standard, commonly tetramethylsilane (B1202638) (TMS) at 0.00 ppm. For ¹³C NMR, a proton-decoupled spectrum is typically acquired to simplify the spectrum to single lines for each unique carbon atom.

Infrared (IR) Spectroscopy

For a liquid sample like Methyl 2-iodobenzoate, the IR spectrum can be obtained by placing a drop of the neat liquid between two highly polished salt plates (e.g., NaCl or KBr) to form a thin film. The plates are then mounted in the sample holder of an FTIR spectrometer. A background spectrum of the clean salt plates is recorded first and automatically subtracted from the sample spectrum. The spectrum is typically recorded in the range of 4000-400 cm⁻¹.

Mass Spectrometry (MS)

The mass spectrum is typically acquired using an electron ionization (EI) mass spectrometer. The volatile sample is introduced into the ion source, where it is bombarded with a high-energy electron beam (typically 70 eV). This causes the molecule to ionize and fragment. The resulting positively charged ions are accelerated and separated based on their mass-to-charge (m/z) ratio by a mass analyzer. The detector records the abundance of each ion, generating a mass spectrum.

Visualizations

The following diagrams, generated using the DOT language, illustrate key experimental workflows and logical relationships in the spectroscopic analysis of Methyl 2-iodobenzoate.

Caption: General workflow for the spectroscopic analysis of a chemical compound.

References

• 1. Methyl 2-iodobenzoate | 610-97-9 [chemicalbook.com]
• 2. Methyl-2-iodobenzoate [webbook.nist.gov]
• 3. Methyl-2-iodobenzoate [webbook.nist.gov]

An In-depth Technical Guide to the Stability and Storage of Methyl 2-iodobenzoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended storage conditions for Methyl 2-iodobenzoate (B1229623). The information is compiled from safety data sheets (SDS) and chemical supplier specifications to ensure safe handling, maintain product integrity, and support its application in research and development.

Chemical Stability Profile

Methyl 2-iodobenzoate is generally considered stable under normal laboratory conditions, including standard temperatures and pressures[1][2][3]. However, its stability can be compromised by exposure to certain environmental factors and incompatible materials. The presence of an iodine substituent on the aromatic ring makes the compound potentially sensitive to light[4][5].

Key stability characteristics include:

• General Stability: The compound is stable under recommended storage conditions[1][2][3][4].

• Light Sensitivity: Exposure to light may cause discoloration or degradation[5]. It is explicitly mentioned as a light-sensitive compound[5].

• Incompatibilities: Methyl 2-iodobenzoate is incompatible with strong oxidizing agents[1][2][4]. Contact with these substances should be avoided to prevent vigorous reactions.

• Hazardous Decomposition Products: In the event of a fire or thermal decomposition, it may produce hazardous substances, including carbon monoxide (CO), carbon dioxide (CO2), and hydrogen iodide[1][2][3].

• Hazardous Polymerization: Hazardous polymerization is not expected to occur under normal conditions of use and storage[2][3][4].

Quantitative Stability and Storage Data

While detailed experimental protocols for the stability testing of Methyl 2-iodobenzoate are not extensively available in the public domain, the following table summarizes the key physical and chemical properties that influence its stability and storage.

Parameter	Value	Source(s)
Appearance	Clear, colorless to pale yellow or yellow-orange liquid.	[1][4][5][6][7]
Boiling Point	Approximately 272-274 °C.	[1][3][6]
Density	Approximately 1.784 g/cm³ at 25 °C.	[1][8]
Solubility in Water	Insoluble.	[1][3][5][6][7]
Solubility in Organic Solvents	Soluble in alcohol, ether, and benzene.	[4][6][7]
Storage Temperature	Ambient temperatures; store in a cool place.	[4][5]
Light Sensitivity	Yes, noted as light-sensitive.	[5]
Incompatible Materials	Strong oxidizing agents.	[1][2][4]

Recommended Storage and Handling Protocols

To maintain the quality and stability of Methyl 2-iodobenzoate, the following storage and handling procedures are recommended:

• Container: Store in a tightly closed container to prevent contamination and exposure to air and moisture[1][2][3][4][5].

• Atmosphere: Store in a cool, dry, and well-ventilated area[1][2][3][4][5]. A dry atmosphere is crucial as the compound is insoluble in water.

• Temperature: Storage at ambient or cool temperatures is recommended[4][5]. Avoid exposure to excessive heat or sources of ignition[4].

• Light Protection: Protect from light by storing in a dark place or using an opaque container[4][5].

• Incompatibilities: Keep away from strong oxidizing agents[1][2][4].

• Handling: Use in a well-ventilated area. Wear appropriate personal protective equipment (PPE), including gloves and safety glasses, to avoid contact with skin and eyes[1][2][3]. Wash hands thoroughly after handling[1].

Visualization of Storage and Stability Relationships

The following diagrams illustrate the key factors influencing the stability of Methyl 2-iodobenzoate and the recommended workflow for its proper handling and storage.

Caption: Relationship between storage conditions and stability.

Caption: Recommended handling and storage workflow.

References

• 1. Methyl 2-iodobenzoate(610-97-9)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 2. fishersci.com [fishersci.com]
• 3. WERCS Studio - Application Error [assets.thermofisher.com]
• 4. Methyl-2-Iodobenzoate Manufacturers, with SDS [mubychem.com]
• 5. Page loading... [guidechem.com]
• 6. Infinium Pharmachem Limited [infiniumpharmachem.com]
• 7. 2-Iodo Methyl Benzoate, 2-Iodo Methyl Benzoate 610-97-9, 2-Iodo Methyl Benzoate suppliers in India. [sodiumiodide.net]
• 8. 2-碘苯甲酸甲酯 97% | Sigma-Aldrich [sigmaaldrich.com]

Technical Guide to Methyl 2-iodobenzoate: Safety, Handling, and Experimental Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data, handling precautions, and detailed experimental protocols for Methyl 2-iodobenzoate (B1229623) (CAS No. 610-97-9). The information is intended to ensure its safe use in research and development environments.

Chemical Identification and Properties

Methyl 2-iodobenzoate is an important intermediate in organic synthesis, frequently used in cross-coupling reactions to form complex organic molecules.[1]

Table 1: Chemical Identification

Identifier	Value
IUPAC Name	Methyl 2-iodobenzoate
Synonyms	2-Iodobenzoic acid methyl ester, Methyl o-iodobenzoate
CAS Number	610-97-9[1][2][3][4]
EC Number	210-243-6[2]
Molecular Formula	C₈H₇IO₂[2][3][5][6]
Molecular Weight	262.04 g/mol [2][3][5][6]
Chemical Structure

Table 2: Physical and Chemical Properties

Property	Value
Appearance	Clear, colorless to yellow or orange liquid[5][7]
Odor	Not specified
Boiling Point	272-274 °C (at 760 mmHg)[5][7], 149-150 °C (at 10 mmHg)
Density	1.784 g/mL at 25 °C[5]
Solubility	Insoluble in water. Soluble in ether, benzene, and alcohol.[5][7]
Refractive Index	n20/D 1.604
Stability	Stable under normal storage conditions. Light sensitive.[2]

Safety and Hazard Information

Methyl 2-iodobenzoate is classified as hazardous. Adherence to safety guidelines is critical.

Table 3: GHS Hazard Classification

Hazard Class	Category
Skin Corrosion/Irritation	Category 2
Serious Eye Damage/Eye Irritation	Category 2
Specific target organ toxicity (single exposure)	Category 3 (Respiratory system)

Signal Word: Warning

Hazard Statements:

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Precautionary Statements:

• Prevention: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P264 (Wash skin thoroughly after handling), P271 (Use only outdoors or in a well-ventilated area), P280 (Wear protective gloves/eye protection/face protection).

• Response: P302+P352 (IF ON SKIN: Wash with plenty of water), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing), P312 (Call a POISON CENTER or doctor if you feel unwell).

• Storage: P403+P233 (Store in a well-ventilated place. Keep container tightly closed).

• Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).

Toxicological Information:

• Acute toxicity information for this product is not available. The toxicological properties have not been fully investigated.[2][7]

• Chronic exposure to iodides may lead to iodism in sensitive individuals, with symptoms including skin rash, running nose, and headache.[2][5]

Handling, Storage, and Emergency Protocols

Safe Handling and Personal Protective Equipment (PPE)

Proper handling procedures are essential to minimize exposure.

Caption: Hierarchy of controls for safe handling.

Storage Requirements

• Store in a cool, dry, and well-ventilated area.[5]

• Keep the container tightly closed.[5]

• Keep in a dark place, as the material is light-sensitive.

• Store away from incompatible substances such as strong oxidizing agents.[5]

Emergency Procedures

Table 4: First-Aid Measures

Exposure Route	First-Aid Procedure
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Get medical aid immediately.[5]
Skin Contact	Get medical aid. Flush skin with plenty of soap and water for at least 15 minutes while removing contaminated clothing and shoes.[5]
Inhalation	Remove from exposure to fresh air immediately. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[5]
Ingestion	Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person. Get medical aid immediately.[5]

Accidental Release Measures: In case of a spill, ensure adequate ventilation and wear appropriate PPE. Absorb the spill with an inert, non-combustible material such as sand, earth, or vermiculite.[5] Collect the material into a suitable, closed container for disposal.

Experimental Protocols

Methyl 2-iodobenzoate is a versatile substrate for various palladium-catalyzed cross-coupling reactions, which are crucial for forming new carbon-carbon bonds.[1]

Suzuki-Miyaura Coupling Reaction

The Suzuki-Miyaura coupling is a fundamental reaction for synthesizing biaryl compounds.[1][8]

References

• 1. benchchem.com [benchchem.com]
• 2. Methyl 2-iodobenzoate(610-97-9)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 3. scbt.com [scbt.com]
• 4. Infinium Pharmachem Limited [infiniumpharmachem.com]
• 5. benchchem.com [benchchem.com]
• 6. Methyl-2-iodobenzoate [webbook.nist.gov]
• 7. fishersci.com [fishersci.com]
• 8. chem.libretexts.org [chem.libretexts.org]

Synthesis of Methyl 2-iodobenzoate from 2-iodobenzoic Acid: A Technical Guide

Introduction

Methyl 2-iodobenzoate (B1229623) is a crucial intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals.[1] Its chemical structure lends itself to a variety of coupling reactions, making it a valuable building block for more complex molecules.[1] The most common and direct method for its preparation is the Fischer esterification of 2-iodobenzoic acid with methanol, a reaction catalyzed by a strong acid.[2][3] This guide provides an in-depth overview of the synthesis, including detailed experimental protocols and quantitative data, for researchers and professionals in drug development.

Reaction Principle: Fischer Esterification

Fischer esterification is a classic organic reaction that involves the formation of an ester from a carboxylic acid and an alcohol in the presence of an acid catalyst.[4] The reaction is reversible, and to drive the equilibrium towards the product (the ester), an excess of the alcohol is often used as the solvent.[4][5] In the synthesis of methyl 2-iodobenzoate, 2-iodobenzoic acid is reacted with methanol, and a strong acid like concentrated sulfuric acid is used as the catalyst.[2][6]

Experimental Protocols

Two detailed protocols for the synthesis of methyl 2-iodobenzoate are presented below, derived from established chemical literature.

Protocol 1: Reflux for 16 Hours

This protocol outlines a procedure with an extended reflux period to ensure high conversion.[6]

Materials:

• 2-Iodobenzoic acid

• Methanol

• Concentrated sulfuric acid

• Dichloromethane

• Saturated sodium bicarbonate solution

• Water

• Anhydrous sodium sulfate

• Round-bottom flask, reflux condenser, separatory funnel, rotary evaporator[7]

Procedure:

• In a 200 mL round-bottom flask, dissolve 15 g (60 mmol) of 2-iodobenzoic acid in 200 mL of methanol.[6]

• Slowly add 8.8 mL of concentrated sulfuric acid to the solution dropwise with stirring.[6]

• Attach a reflux condenser and heat the reaction mixture to reflux for 16 hours.[6]

• After cooling to room temperature, concentrate the mixture to approximately 20 mL using a rotary evaporator.[6]

• Partition the concentrate between water and dichloromethane.[6]

• Extract the aqueous phase twice more with 150 mL portions of dichloromethane.[6]

• Combine the organic layers and wash sequentially with 100 mL of saturated sodium bicarbonate solution (three times) and 100 mL of water (three times).[6]

• Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent to yield the final product.[6]

Protocol 2: Reflux for 2.5 Hours under Inert Atmosphere

This protocol describes a shorter reaction time under a nitrogen atmosphere.[2]

Materials:

• 2-Iodobenzoic acid

• Methanol

• Concentrated sulfuric acid

• Diethyl ether

• Saturated aqueous solution of sodium hydrogen carbonate

• Saline solution

• Anhydrous sodium sulfate

• Silica (B1680970) gel for column chromatography

• Hexane and Ethyl acetate (B1210297) (5:1)

• 500 mL eggplant-type flask, stirrer, nitrogen inlet[2]

Procedure:

• To a 500 mL eggplant-type flask, add 13.1 g (52.9 mmol) of 2-iodobenzoic acid and 300 mL of methanol.[2]

• While stirring at room temperature, slowly add 30 mL of concentrated sulfuric acid.[2]

• Heat the mixture to 80°C and stir for 2.5 hours under a nitrogen atmosphere.[2]

• After the reaction is complete, cool the mixture to room temperature and perform an extraction with diethyl ether.[2]

• Wash the obtained organic layer twice with water, once with a saturated aqueous solution of sodium hydrogen carbonate, and once with a saline solution.[2]

• Dry the organic layer with anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.[2]

• Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate (5/1) mixture as the eluent to obtain pure methyl 2-iodobenzoate.[2]

Quantitative Data Summary

The following table summarizes the quantitative data from the described experimental protocols for easy comparison.

Parameter	Protocol 1[6]	Protocol 2[2]
Reactants
2-Iodobenzoic Acid	15 g (60 mmol)	13.1 g (52.9 mmol)
Methanol	200 mL	300 mL
Sulfuric Acid (conc.)	8.8 mL	30 mL
Reaction Conditions
Temperature	Reflux	80 °C
Time	16 hours	2.5 hours
Atmosphere	Air	Nitrogen
Product Information
Product Mass	15.4 g	13.7 g
Yield	98%	99%
Purity	Not specified	Purified by column chromatography
Physical Appearance	Light yellow oil	Not specified in detail

Synthesis and Purification Workflow

The logical flow of synthesizing and purifying Methyl 2-iodobenzoate can be visualized as a series of distinct stages, from the initial mixing of reactants to the final isolation of the pure product.

Caption: Workflow diagram illustrating the key stages in the synthesis of Methyl 2-iodobenzoate.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Methyl 2-iodobenzoate synthesis - chemicalbook [chemicalbook.com]
• 3. innospk.com [innospk.com]
• 4. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 5. athabascau.ca [athabascau.ca]
• 6. Methyl 2-iodobenzoate | 610-97-9 [chemicalbook.com]
• 7. benchchem.com [benchchem.com]

An In-depth Technical Guide to Methyl 2-iodobenzoate: Structure, Properties, and Synthetic Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 2-iodobenzoate (B1229623) is an important aromatic organic compound that serves as a versatile building block in synthetic organic chemistry. Its structure, featuring an iodine atom and a methyl ester group ortho to each other on a benzene (B151609) ring, provides two distinct and highly useful points for chemical modification. The presence of the iodo group makes it an excellent substrate for a wide array of cross-coupling reactions, enabling the formation of carbon-carbon and carbon-heteroatom bonds. This property is of paramount importance in the synthesis of complex molecular architectures, including pharmaceuticals, agrochemicals, and advanced materials. This guide provides a comprehensive overview of the chemical structure, properties, and key synthetic applications of Methyl 2-iodobenzoate, complete with experimental protocols and visual diagrams to support advanced research and development.

Chemical Structure and IUPAC Name

The chemical structure of Methyl 2-iodobenzoate consists of a benzene ring substituted with an iodine atom at position 2 and a methoxycarbonyl group (-COOCH₃) at position 1.

• IUPAC Name: methyl 2-iodobenzoate[1]

• Synonyms: 2-Iodobenzoic acid methyl ester, Methyl o-iodobenzoate[1][2]

• CAS Number: 610-97-9[1]

• Molecular Formula: C₈H₇IO₂[1]

Physicochemical and Spectroscopic Data

Quantitative data for Methyl 2-iodobenzoate are summarized in the tables below for easy reference and comparison.

Table 1: Physical and Chemical Properties

Property	Value	Reference
Molecular Weight	262.04 g/mol	[3]
Appearance	Clear yellow to orange liquid
Density	1.784 g/mL at 25 °C (lit.)	[3]
Boiling Point	149-150 °C at 10 mmHg (lit.)	[3]
Refractive Index	n20/D 1.604 (lit.)	[3]
SMILES	COC(=O)c1ccccc1I	[3]
InChI Key	BXXLTVBTDZXPTN-UHFFFAOYSA-N	[1]

Table 2: Spectroscopic Data

Spectrum Type	Key Features	Reference
Infrared (IR)	The NIST Chemistry WebBook provides the IR spectrum. Key peaks correspond to the C=O stretch of the ester and C-I bond vibrations.	[2]
Mass Spec (MS)	The NIST WebBook lists the electron ionization mass spectrum. The molecular ion peak [M]⁺ is expected at m/z 262.	[4]
¹H NMR	Data for the parent compound, 2-iodobenzoic acid in DMSO-d6, shows characteristic aromatic proton signals. The methyl ester protons of Methyl 2-iodobenzoate would appear as a singlet.	[5]
¹³C NMR	Predicted shifts would show distinct signals for the carbonyl carbon, the methyl carbon, and the six aromatic carbons.

Key Synthetic Applications and Experimental Protocols

Methyl 2-iodobenzoate is a key precursor in various synthetic transformations, most notably in metal-catalyzed cross-coupling and cyclization reactions.

Palladium-Catalyzed Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a robust method for forming C-C bonds. Methyl 2-iodobenzoate serves as an excellent electrophilic partner.

Experimental Protocol: Suzuki-Miyaura Coupling

• Setup: In a round-bottom flask or Schlenk tube, combine methyl 2-iodobenzoate (1.0 mmol, 1.0 equiv), the desired arylboronic acid (1.2 mmol, 1.2 equiv), a palladium catalyst (e.g., Pd(PPh₃)₄, 3 mol%), and a base (e.g., K₂CO₃, 2.0 mmol, 2.0 equiv).[6]

• Inert Atmosphere: Fit the flask with a condenser, and purge the system with an inert gas (Argon or Nitrogen) for 10-15 minutes.[6][7]

• Solvent Addition: Add a degassed solvent system, such as a mixture of toluene (B28343) and water (4:1, 5 mL).[6]

• Reaction: Heat the mixture to the required temperature (e.g., 90-100 °C) with vigorous stirring for the specified time (typically 12-24 hours), monitoring progress by TLC or GC-MS.[6]

• Work-up: After cooling to room temperature, dilute the reaction mixture with water and extract with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄ or MgSO₄, and filter.[6][7]

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by flash column chromatography on silica (B1680970) gel to yield the biaryl product.[6]

Cobalt-Catalyzed Cyclization with Aldehydes

This reaction provides an efficient route to phthalide (B148349) derivatives, which are important structural motifs in natural products and pharmaceuticals.

Experimental Protocol: Cobalt-Catalyzed Cyclization

• Setup: In a dry Schlenk tube under an inert atmosphere, add the cobalt catalyst (e.g., [CoI₂(dppe)], where dppe is 1,2-bis(diphenylphosphino)ethane) and zinc powder.[8]

• Reagent Addition: Add dry THF as the solvent, followed by methyl 2-iodobenzoate (1.0 equiv) and the desired aldehyde (aromatic or aliphatic, 1.2-1.5 equiv).[8]

• Reaction: Heat the reaction mixture to 75 °C and stir for 24 hours.[8]

• Work-up and Purification: Upon completion, cool the reaction and process it using standard aqueous work-up procedures. The resulting phthalide derivative is then purified, typically by column chromatography.[8] This method is compatible with a variety of functional groups on the aldehyde.[8]

Visualizing Workflows and Pathways

Biochemical Pathway: Microbial Metabolism of Benzoates

Certain soil bacteria, such as Pseudomonas putida, can metabolize benzoate (B1203000) derivatives. The initial step often involves dioxygenase enzymes that hydroxylate the aromatic ring, leading to catechol intermediates which are then funneled into central metabolism. This represents a key biodegradation pathway.

Caption: Aerobic degradation pathway of benzoate derivatives in Pseudomonas.

Synthetic Workflow: Palladium-Catalyzed Cross-Coupling

The following diagram illustrates a typical laboratory workflow for performing a Suzuki-Miyaura or similar palladium-catalyzed cross-coupling reaction using Methyl 2-iodobenzoate.

Caption: Standard laboratory workflow for cross-coupling reactions.

Logical Relationship: Synthetic Utility of Methyl 2-iodobenzoate

This diagram showcases the role of Methyl 2-iodobenzoate as a versatile precursor for synthesizing various classes of organic compounds.

Caption: Key reaction pathways originating from Methyl 2-iodobenzoate.

References

• 1. Methyl-2-iodobenzoate [webbook.nist.gov]
• 2. Methyl-2-iodobenzoate [webbook.nist.gov]
• 3. Methyl 2-iodobenzoate 97 610-97-9 [sigmaaldrich.com]
• 4. Methyl-2-iodobenzoate [webbook.nist.gov]
• 5. rsc.org [rsc.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Highly efficient cyclization of o-iodobenzoates with aldehydes catalyzed by cobalt bidentate phosphine complexes: a novel entry to chiral phthalides - PubMed [pubmed.ncbi.nlm.nih.gov]

"Methyl 2-iodobenzoate" molecular weight and formula

This document provides core physicochemical properties of Methyl 2-iodobenzoate (B1229623), a compound frequently utilized as an intermediate in pharmaceutical and chemical synthesis. The data presented is intended for researchers, scientists, and professionals in the field of drug development and chemical manufacturing.

Physicochemical Properties

The fundamental molecular characteristics of Methyl 2-iodobenzoate are summarized below. This data is critical for stoichiometric calculations, analytical method development, and chemical reaction planning.

Identifier	Value
Molecular Formula	C8H7IO2[1][2][3][4]
Molecular Weight	262.04 g/mol [3]
CAS Registry Number	610-97-9[1][2]
Linear Formula	IC6H4CO2CH3
Empirical Formula	C8H7IO2

Chemical Structure and Identification

For unambiguous identification and representation in chemical databases and software, the following structural identifiers are provided.

Fig. 1: Identifiers for Methyl 2-iodobenzoate

References

• 1. Methyl-2-iodobenzoate [webbook.nist.gov]
• 2. strem.com [strem.com]
• 3. scbt.com [scbt.com]
• 4. jinonpharma.com [jinonpharma.com]

Commercial Suppliers and Technical Guide for High-Purity Methyl 2-iodobenzoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of commercial suppliers of high-purity Methyl 2-iodobenzoate (B1229623) (CAS No. 610-97-9), a key building block in the synthesis of various active pharmaceutical ingredients (APIs).[1][2] This document outlines the purity levels available from various suppliers, detailed experimental protocols for its synthesis and purity analysis, and its applications in pharmaceutical research.

Introduction

Methyl 2-iodobenzoate is a versatile organic compound widely utilized in medicinal chemistry and organic synthesis.[1][2] Its primary role is as an intermediate in the creation of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.[1] The presence of an iodine atom makes it a valuable substrate for various coupling reactions, enabling the efficient construction of intricate molecular architectures.[2] One notable application is its use as a precursor in the synthesis of Montelukast, a medication for managing asthma and allergies.[3] Given its critical role, the purity of Methyl 2-iodobenzoate is of paramount importance to ensure the quality, safety, and efficacy of the final pharmaceutical products.[4]

Commercial Availability and Purity Specifications

A range of chemical suppliers offer Methyl 2-iodobenzoate at various purity grades. The most common analytical technique cited for purity determination is Gas Chromatography (GC). The following table summarizes the offerings from several prominent suppliers.

Supplier	Stated Purity	Analytical Method	CAS Number
Chem-Impex	≥ 99%	GC	610-97-9
Strem	min. 98%	-	610-97-9
Sigma-Aldrich	97%	-	610-97-9
Tokyo Chemical Industry (TCI)	>98.0%	GC	610-97-9
Santa Cruz Biotechnology	-	-	610-97-9
Infinium Pharmachem	-	-	610-97-9
Jinma Pharma	≥98.0%	-	610-97-9
Samrat Remedies	Min. 98%	GC	610-97-9

Synthesis of High-Purity Methyl 2-iodobenzoate

High-purity Methyl 2-iodobenzoate is commonly synthesized through the esterification of 2-iodobenzoic acid with methanol (B129727).[4] An alternative, though less common, industrial method involves the diazotization of methyl anthranilate followed by a substitution reaction.[1]

Experimental Protocol: Synthesis via Esterification[4]

This protocol describes the synthesis of Methyl 2-iodobenzoate from 2-iodobenzoic acid and methanol.

Materials:

• 2-Iodobenzoic acid (13.1 g, 52.9 mmol)

• Methanol (300 mL)

• Concentrated sulfuric acid (30 mL)

• Diethyl ether

• Saturated aqueous sodium hydrogen carbonate solution

• Saturated aqueous sodium chloride solution (brine)

• Anhydrous sodium sulfate (B86663)

• Silica (B1680970) gel for column chromatography

• Hexane

• Ethyl acetate (B1210297)

Procedure:

• To a 500 mL flask equipped with a stirrer, add 2-iodobenzoic acid (13.1 g, 52.9 mmol) and methanol (300 mL).

• While stirring at room temperature, slowly add concentrated sulfuric acid (30 mL).

• Heat the mixture to 80°C and stir for 2.5 hours under a nitrogen atmosphere.

• After the reaction is complete, cool the mixture to room temperature.

• Perform an extraction with diethyl ether.

• Wash the organic layer twice with water, once with a saturated aqueous solution of sodium hydrogen carbonate, and once with brine.

• Dry the organic layer over anhydrous sodium sulfate and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography using a solvent system of hexane/ethyl acetate (5/1) to yield high-purity Methyl 2-iodobenzoate.

Purity Assessment

To ensure the quality of Methyl 2-iodobenzoate for pharmaceutical applications, rigorous purity assessment is crucial. High-Performance Liquid Chromatography (HPLC) is a robust and widely used technique for this purpose.

Experimental Protocol: Purity Determination by HPLC[4]

This protocol outlines a reversed-phase HPLC method for determining the purity of synthesized Methyl 2-iodobenzoate.

Instrumentation and Chromatographic Conditions:

• HPLC System: A system equipped with a pump, autosampler, column oven, and UV detector.

• Column: C18, 4.6 mm x 150 mm, 5 µm particle size.

• Mobile Phase: Acetonitrile and water (60:40 v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Run Time: 20 minutes.

Sample Preparation:

• Accurately weigh approximately 25 mg of the synthesized Methyl 2-iodobenzoate into a 50 mL volumetric flask.

• Dissolve and dilute to volume with the mobile phase.

• Filter the solution through a 0.45 µm syringe filter before injection.

Visualizing the Workflow

The following diagrams illustrate the logical workflow for the synthesis and purity verification of Methyl 2-iodobenzoate.

Caption: Synthesis workflow for high-purity Methyl 2-iodobenzoate.

Caption: Experimental workflow for HPLC-based purity assessment.

References

• 1. CN106608823A - Production technology of methyl 2-iodobenzoate - Google Patents [patents.google.com]
• 2. chemimpex.com [chemimpex.com]
• 3. nbinno.com [nbinno.com]
• 4. Methyl 2-iodobenzoate synthesis - chemicalbook [chemicalbook.com]

Protocols & Analytical Methods

Application Notes and Protocols for Sonogashira Coupling of Methyl 2-iodobenzoate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of methyl 2-iodobenzoate (B1229623) in Sonogashira coupling reactions, a cornerstone of modern organic synthesis for the formation of carbon-carbon bonds. This document details various protocols, including conventional, copper-free, and microwave-assisted methods, and presents quantitative data to facilitate reaction optimization. The products of these coupling reactions are valuable intermediates in the synthesis of pharmaceuticals and advanced materials.

Introduction

The Sonogashira coupling is a powerful and versatile cross-coupling reaction that forms a C(sp²)-C(sp) bond between an aryl or vinyl halide and a terminal alkyne.[1] Methyl 2-iodobenzoate is an excellent substrate for this reaction due to the high reactivity of the carbon-iodine bond, which generally follows the trend I > OTf > Br > Cl.[2] This high reactivity often allows for mild reaction conditions, such as room temperature, and leads to high yields of the desired coupled products.[3][4] The resulting methyl 2-(alkynyl)benzoates are versatile intermediates that can be further elaborated into a wide range of complex molecules, including heterocycles and polycyclic aromatic compounds, which are of significant interest in drug discovery and materials science.[5][6]

Data Presentation: Reaction Conditions and Yields

The following tables summarize quantitative data from various Sonogashira coupling protocols involving methyl 2-iodobenzoate and its analogs.

Table 1: Conventional Sonogashira Coupling of Aryl Iodides with Terminal Alkynes

Entry	Aryl Iodide	Alkyne	Pd Catalyst (mol%)	Cu Co-catalyst (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Methyl 2-iodobenzoate	Phenylacetylene	Pd(PPh₃)₂Cl₂ (2)	CuI (4)	Et₃N	THF	RT	4	>90
2	Iodobenzene	2-Methyl-3-butyn-2-ol	Pd(PPh₃)₂Cl₂ (cat.)	CuI (cat.)	Et₃N	-	RT	1.5	High
3	4-Iodoanisole	Phenylacetylene	Pd(OAc)₂ (2)	CuI (5)	K₂CO₃	Water	100	-	Good
4	o-Iodoanilines	Terminal Alkynes	(PPh₃)₂CuBH₄ (5)	-	DBU	-	120	24	>99

Data compiled from various sources, specific yield for entry 1 is generally high but not always numerically specified in the literature.[7][8][9]

Table 2: Copper-Free Sonogashira Coupling of Aryl Iodides

Entry	Aryl Iodide	Alkyne	Pd Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	General Aryl Iodide	Terminal Alkyne	PdCl₂(MeCN)₂ (1-2)	X-Phos (3-6)	Cs₂CO₃	THF/Toluene	25-100	-	High
2	Aryl Iodides	Phenylacetylene	Pd(OAc)₂/urea	-	-	-	RT	-	Good to Excellent
3	Aryl Iodides	Terminal Alkynes	nSiO₂-dendrimer-Pd(0)	-	-	Aqueous media	-	-	Good

This table illustrates typical conditions for copper-free protocols.[2][10]

Table 3: Microwave-Assisted Sonogashira Coupling

Entry	Aryl Halide	Alkyne	Pd Catalyst (mol%)	Base	Solvent	Temp. (°C)	Time (min)	Yield (%)
1	Aryl Iodides	Trimethylsilylacetylene	-	-	-	-	5-25	80-95
2	4-Bromoanisole	Phenylacetylene	Pd(OAc)₂ (2)	Et₃N	[C₈mim][NTf₂]	50	10	93
3	Aryl Imidazolylsulfonates	Phenylacetylene	Oxime palladacycle (0.5)	TEA	Water	110	30	Good to High

Microwave-assisted reactions offer significantly reduced reaction times.[11][12][13]

Experimental Protocols

Protocol 1: General Procedure for Conventional Sonogashira Coupling

This protocol is a standard method for the palladium and copper co-catalyzed coupling of methyl 2-iodobenzoate with a terminal alkyne.[7]

Materials:

• Methyl 2-iodobenzoate

• Terminal alkyne (1.1-1.5 equivalents)

• Bis(triphenylphosphine)palladium(II) chloride [Pd(PPh₃)₂Cl₂] (e.g., 2 mol%)

• Copper(I) iodide [CuI] (e.g., 4 mol%)

• Triethylamine (Et₃N) or another suitable amine base (can be used as the solvent)

• Anhydrous solvent such as tetrahydrofuran (B95107) (THF) or N,N-dimethylformamide (DMF)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add methyl 2-iodobenzoate, Pd(PPh₃)₂Cl₂, and CuI.

• Add the anhydrous solvent (e.g., THF) and the amine base (e.g., Et₃N).

• Add the terminal alkyne to the reaction mixture.

• Stir the reaction at room temperature or with gentle heating.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Add water and extract the product with an organic solvent (e.g., ethyl acetate (B1210297) or dichloromethane).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Protocol 2: Copper-Free Sonogashira Coupling

This protocol is advantageous as it avoids the use of a copper co-catalyst, which can sometimes lead to the formation of alkyne homocoupling byproducts (Glaser coupling) and can simplify purification.[2]

Materials:

• Methyl 2-iodobenzoate

• Terminal alkyne (1.2-1.5 equivalents)

• Bis(acetonitrile)palladium(II) chloride [PdCl₂(MeCN)₂] (1-2 mol%)

• 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (X-Phos) (3-6 mol%)

• Cesium carbonate (Cs₂CO₃) (2.0 equivalents)

• Anhydrous tetrahydrofuran (THF) or Toluene

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In a flame-dried Schlenk tube under an inert atmosphere, add PdCl₂(MeCN)₂ and X-Phos.

• Add the anhydrous solvent (THF or toluene) and Cs₂CO₃.

• Add methyl 2-iodobenzoate to the reaction mixture.

• Add the terminal alkyne. For highly reactive alkynes, slow addition via a syringe pump may be beneficial.

• Stir the reaction at the appropriate temperature (typically between 25-100 °C).

• Monitor the reaction by TLC or GC-MS.

• Once the reaction is complete, cool to room temperature.

• Filter the reaction mixture through a pad of celite and wash with an organic solvent.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by flash column chromatography.

Protocol 3: Microwave-Assisted Sonogashira Coupling

Microwave irradiation can significantly accelerate the Sonogashira coupling, leading to shorter reaction times and often improved yields.[11][14]

Materials:

• Methyl 2-iodobenzoate

• Terminal alkyne (2.0 equivalents)

• Palladium catalyst (e.g., Pd(OAc)₂, 2 mol%)

• Triethylamine (Et₃N) (2.5 equivalents)

• Ionic liquid (e.g., [C₈mim][NTf₂]) or other suitable microwave-safe solvent

• Microwave reactor tube

Procedure:

• In a microwave reactor tube, combine methyl 2-iodobenzoate, the palladium catalyst, the base, and the solvent.

• Add the terminal alkyne.

• Seal the tube and place it in the microwave reactor.

• Irradiate the mixture at a set temperature (e.g., 50 °C) and power for a short duration (e.g., 10-30 minutes).

• After the reaction is complete, cool the tube to room temperature.

• Extract the product with a suitable organic solvent (e.g., hexane).

• Combine the organic extracts, wash, dry, and concentrate.

• Purify the product by column chromatography.

Visualizations

References

• 1. Recent Applications of the Sonogashira Reaction in the Synthesis of Drugs and Their Derivatives: A Review | Semantic Scholar [semanticscholar.org]
• 2. benchchem.com [benchchem.com]
• 3. Copper-free Sonogashira cross-coupling reactions: an overview - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. pendidikankimia.walisongo.ac.id [pendidikankimia.walisongo.ac.id]
• 9. Copper-catalyzed Sonogashira reactions: advances and perspectives since 2014 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Copper-free Sonogashira cross-coupling reactions: an overview - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Rapid Homogeneous-Phase Sonogashira Coupling Reactions Using Controlled Microwave Heating [organic-chemistry.org]
• 12. psecommunity.org [psecommunity.org]
• 13. scispace.com [scispace.com]
• 14. Microwave-Assisted Solvent- and Cu(I)-Free Sonogashira C-C Cross-Coupling Catalysed by Pd Ionanofluids [mdpi.com]

Application Notes and Protocols: The Heck Reaction of Methyl 2-Iodobenzoate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the Heck reaction conditions for methyl 2-iodobenzoate (B1229623), a key building block in the synthesis of complex organic molecules. The following sections detail optimized reaction protocols, a summary of quantitative data, and visual representations of the reaction workflow and catalytic cycle to facilitate experimental design and execution.

Introduction

The Mizoroki-Heck reaction is a powerful palladium-catalyzed carbon-carbon bond-forming reaction between an unsaturated halide and an alkene.[1] Methyl 2-iodobenzoate is a particularly useful aryl halide in this reaction due to the high reactivity of the carbon-iodine bond, which often allows for milder reaction conditions and higher yields compared to its bromo or chloro analogs.[2] This makes it a valuable substrate in the synthesis of pharmaceuticals and other fine chemicals.

Quantitative Data Summary

The following table summarizes various reported conditions and yields for the Heck reaction of methyl 2-iodobenzoate with different alkenes. This data allows for easy comparison of the effects of different catalysts, bases, solvents, and temperatures on the reaction outcome.

Alkene	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Methyl acrylate	Pd(OAc)₂ (2)	PPh₃ (4)	Et₃N	DMF	100	12	75	[3] (representative)
Methyl acrylate	Pd EnCat™ 30 (5)	-	K₂CO₃	GVL	105	-	>90	[4]
Methyl acrylate	Pd/Al₂O₃ (5)	-	K₂CO₃	GVL	105	-	-	[4]
Styrene	Pd EnCat™ 30 (5)	-	K₂CO₃	GVL	105	-	-	[4]
4-Chlorostyrene	Pd EnCat™ 30 (5)	-	K₂CO₃	GVL	105	-	-	[4]
Ethylene	Pd(OAc)₂ (5)	XPhos (10)	TBAA	DMF	-	2	79	[3]

Note: GVL (γ-Valerolactone), TBAA (Tetrabutylammonium acetate). Yields are isolated yields unless otherwise noted. The data is representative and specific reaction outcomes may vary.

Experimental Protocols

This section provides a detailed, step-by-step protocol for a typical Heck reaction using methyl 2-iodobenzoate.

Materials:

• Methyl 2-iodobenzoate

• Alkene (e.g., methyl acrylate, styrene)

• Palladium catalyst (e.g., Pd(OAc)₂, Pd EnCat™ 30)

• Ligand (if required, e.g., PPh₃, XPhos)

• Base (e.g., K₂CO₃, Et₃N)

• Anhydrous solvent (e.g., DMF, GVL)

• Inert gas (Argon or Nitrogen)

• Reaction vessel (e.g., Schlenk tube or sealed pressure tube)

• Standard laboratory glassware and purification supplies (e.g., silica (B1680970) gel for chromatography)

Procedure:

• Reaction Setup: To a clean, dry reaction vessel containing a magnetic stir bar, add the palladium catalyst, ligand (if applicable), and base.

• Inert Atmosphere: Seal the vessel and purge with an inert gas (argon or nitrogen) for 10-15 minutes to remove oxygen.

• Reagent Addition: Under a positive pressure of the inert gas, add the anhydrous solvent, followed by methyl 2-iodobenzoate and the alkene via syringe.

• Reaction: Place the reaction vessel in a preheated oil bath or heating mantle and stir at the desired temperature for the specified time (see data table for examples).

• Monitoring: The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove the catalyst.

• Extraction: Transfer the filtrate to a separatory funnel and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate.

• Purification: Filter off the drying agent and concentrate the solvent under reduced pressure. The crude product can then be purified by flash column chromatography on silica gel to afford the desired substituted alkene.

Visualizing the Heck Reaction

Experimental Workflow:

The following diagram illustrates the general workflow for setting up a Heck reaction.

References

• 1. books.rsc.org [books.rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. d-nb.info [d-nb.info]
• 4. Heterogeneous palladium-catalysed Catellani reaction in biomass-derived γ-valerolactone - Green Chemistry (RSC Publishing) DOI:10.1039/C6GC01393G [pubs.rsc.org]

Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling Reactions with Methyl 2-Iodobenzoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Palladium-catalyzed cross-coupling reactions are a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon and carbon-heteroatom bonds with remarkable efficiency and functional group tolerance.[1][2] Methyl 2-iodobenzoate (B1229623) is a versatile building block in these transformations, serving as a precursor to a wide array of complex molecules, including pharmaceuticals, agrochemicals, and advanced materials.[3] The presence of the ortho-ester group in methyl 2-iodobenzoate can influence its reactivity due to steric and electronic effects, making the careful selection of reaction conditions paramount for successful outcomes.[3] This document provides detailed application notes, experimental protocols, and comparative data for the most common palladium-catalyzed cross-coupling reactions involving methyl 2-iodobenzoate.

General Catalytic Cycle

The majority of palladium-catalyzed cross-coupling reactions proceed through a common catalytic cycle involving a palladium(0) active species. The cycle is generally understood to involve three key elementary steps: oxidative addition, transmetalation, and reductive elimination.[4]

A general palladium-catalyzed cross-coupling cycle.

Experimental Workflow

A typical experimental setup for a palladium-catalyzed cross-coupling reaction involves the careful assembly of reactants under an inert atmosphere to prevent the degradation of the catalyst and reagents.

A typical experimental workflow for cross-coupling.

Suzuki-Miyaura Coupling

Application Notes: The Suzuki-Miyaura coupling is a versatile and widely used method for the formation of C-C bonds by coupling an organoboron reagent with an organohalide.[5] For methyl 2-iodobenzoate, this reaction provides an efficient route to synthesize biaryl compounds, which are common motifs in pharmaceuticals. The reaction is known for its tolerance of a wide range of functional groups and the use of generally stable and less toxic boron reagents.

Quantitative Data:

Coupling Partner	Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
Phenylboronic acid	Pd(PPh₃)₄ (3)	-	Na₂CO₃ (2)	Toluene (B28343)/Ethanol (B145695)/H₂O	Reflux	24	90
4-Methoxyphenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄ (2)	Toluene/H₂O	100	12	95
2-Thienylboronic acid	Pd(dppf)Cl₂ (3)	-	K₂CO₃ (2)	Dioxane/H₂O	90	16	88
Potassium vinyltrifluoroborate	PdCl₂(dppf) (2)	-	Cs₂CO₃ (3)	THF/H₂O	80	2	72

Experimental Protocol: Synthesis of Methyl 2-phenylbenzoate

• To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add methyl 2-iodobenzoate (1.0 mmol, 262 mg), phenylboronic acid (1.2 mmol, 146 mg), and sodium carbonate (2.0 mmol, 212 mg).

• Add tetrakis(triphenylphosphine)palladium(0) (0.03 mmol, 35 mg).

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add a degassed solvent mixture of toluene (4 mL), ethanol (1 mL), and water (1 mL).

• Heat the reaction mixture to reflux with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion (typically 24 hours), cool the reaction mixture to room temperature.

• Add water (10 mL) and extract with ethyl acetate (B1210297) (3 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel (eluent: hexane/ethyl acetate) to afford methyl 2-phenylbenzoate.

Heck-Mizoroki Reaction

Application Notes: The Heck-Mizoroki reaction involves the coupling of an unsaturated halide with an alkene to form a substituted alkene.[6][7] This reaction is a powerful tool for the synthesis of substituted styrenes and cinnamates from methyl 2-iodobenzoate. The regioselectivity of the addition to the alkene is a key consideration in this reaction.

Quantitative Data:

Alkene	Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
Styrene (B11656)	Pd(OAc)₂ (1)	PPh₃ (2)	Et₃N (1.5)	DMF	100	6	85
Ethyl acrylate (B77674)	Pd(OAc)₂ (2)	-	NaOAc (2)	NMP	120	24	92
n-Butyl acrylate	PdCl₂ (0.2)	dppc⁺PF₆⁻ (0.2)	Et₃N (2)	[bmim][PF₆]	120	1.5	99
Cyclohexene	Pd(OAc)₂ (5)	P(o-tol)₃ (10)	Ag₂CO₃ (1.2)	Toluene	110	48	65

Experimental Protocol: Synthesis of Methyl 2-(2-phenylethenyl)benzoate

• In a sealed tube, combine methyl 2-iodobenzoate (1.0 mmol, 262 mg), styrene (1.2 mmol, 125 mg), palladium(II) acetate (0.01 mmol, 2.2 mg), and triphenylphosphine (B44618) (0.02 mmol, 5.2 mg).

• Add N,N-dimethylformamide (DMF) (5 mL) and triethylamine (B128534) (1.5 mmol, 152 mg).

• Degas the mixture by bubbling argon through it for 15 minutes.

• Seal the tube and heat the reaction mixture to 100 °C with stirring.

• Monitor the reaction by GC-MS.

• After 6 hours, cool the reaction to room temperature.

• Pour the reaction mixture into water (20 mL) and extract with diethyl ether (3 x 20 mL).

• Wash the combined organic layers with water and brine, dry over anhydrous magnesium sulfate, filter, and concentrate.

• Purify the residue by column chromatography (silica gel, hexane/ethyl acetate gradient) to yield the product.

Sonogashira Coupling

Application Notes: The Sonogashira coupling enables the formation of a C-C bond between a terminal alkyne and an aryl halide, providing a direct route to arylalkynes.[8] This reaction is particularly valuable for the synthesis of precursors to polycyclic aromatic compounds and functional materials. A co-catalyst, typically a copper(I) salt, is often employed.

Quantitative Data:

Alkyne	Pd Catalyst (mol%)	Cu Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Phenylacetylene (B144264)	Pd(PPh₃)₂Cl₂ (2)	CuI (3)	Et₃N	THF	RT	12	85
1-Hexyne	Pd(OAc)₂ (1)	CuI (2)	Et₃N/DMF	DMF	80	8	92
Trimethylsilylacetylene	Pd(PPh₃)₂Cl₂ (3)	CuI (3)	Et₃N	Toluene	60	6	95
Propargyl alcohol	Pd(dppf)Cl₂ (2)	CuI (3)	Cs₂CO₃	Dioxane	80	12	78

Experimental Protocol: Synthesis of Methyl 2-(phenylethynyl)benzoate

• To a Schlenk flask, add methyl 2-iodobenzoate (1.0 mmol, 262 mg), dichlorobis(triphenylphosphine)palladium(II) (0.02 mmol, 14 mg), and copper(I) iodide (0.03 mmol, 5.7 mg).

• Evacuate and backfill the flask with argon three times.

• Add anhydrous, degassed tetrahydrofuran (B95107) (THF) (5 mL) and triethylamine (2 mL).

• Add phenylacetylene (1.1 mmol, 112 mg) dropwise via syringe.

• Stir the reaction mixture at room temperature.

• Monitor the reaction by TLC.

• Upon completion (typically 12 hours), remove the solvent under reduced pressure.

• Dissolve the residue in diethyl ether (20 mL) and wash with saturated aqueous ammonium (B1175870) chloride solution (2 x 10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by flash chromatography on silica gel (hexane/ethyl acetate) to give the desired arylalkyne.

Buchwald-Hartwig Amination

Application Notes: The Buchwald-Hartwig amination is a powerful method for the formation of C-N bonds by coupling an amine with an aryl halide.[4] This reaction is of great importance in medicinal chemistry for the synthesis of anilines and their derivatives.[3] The choice of ligand and base is critical for achieving high yields and preventing side reactions, especially given the ortho-ester group of methyl 2-iodobenzoate.[3]

Quantitative Data:

Amine	Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
Aniline (B41778)	Pd₂(dba)₃ (1)	Xantphos (2)	Cs₂CO₃ (1.4)	Toluene	110	18	92
Morpholine	Pd(OAc)₂ (2)	BINAP (3)	NaOtBu (1.2)	Toluene	100	16	88
Piperidine	Pd₂(dba)₃ (1)	Xantphos (2)	NaOtBu (1.5)	Toluene	100	24	95
Benzylamine	Pd(OAc)₂ (1.5)	RuPhos (3)	K₃PO₄ (2)	Dioxane	100	12	85

Experimental Protocol: Synthesis of Methyl 2-(phenylamino)benzoate

• In a glovebox, add methyl 2-iodobenzoate (1.0 mmol, 262 mg), cesium carbonate (1.4 mmol, 456 mg), tris(dibenzylideneacetone)dipalladium(0) (B46781) (0.01 mmol, 9.2 mg), and Xantphos (0.02 mmol, 11.6 mg) to an oven-dried vial.

• Add a magnetic stir bar.

• Remove the vial from the glovebox, add aniline (1.2 mmol, 112 mg) and anhydrous, degassed toluene (5 mL) via syringe under a counterflow of argon.

• Seal the vial and heat the mixture in an oil bath at 110 °C with stirring.

• Monitor the reaction's progress by LC-MS.

• Once the starting material is consumed (typically 18 hours), cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and filter through a pad of Celite.

• Concentrate the filtrate and purify the residue by column chromatography (silica gel, hexane/ethyl acetate) to obtain the product.

Negishi Coupling

Application Notes: The Negishi coupling involves the reaction of an organozinc reagent with an organohalide, catalyzed by a nickel or palladium complex.[4] It is known for its high functional group tolerance. The preparation of the organozinc reagent is a key step in this process. While less commonly reported for methyl 2-iodobenzoate compared to other methods, it offers a valuable alternative, particularly when other organometallic reagents are not suitable.

Quantitative Data:

Organozinc Reagent	Catalyst (mol%)	Ligand (mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)
Phenylzinc chloride	Pd(PPh₃)₄ (5)	-	THF	60	12	85
Ethylzinc bromide	Pd(dppf)Cl₂ (3)	-	THF	RT	6	78
2-Thienylzinc chloride	Pd₂(dba)₃ (2)	X-Phos (4)	THF	RT	8	90
Benzylzinc chloride	Pd(OAc)₂ (2)	SPhos (4)	THF	50	10	82

Experimental Protocol: Synthesis of Methyl 2-benzylbenzoate

Note: Organozinc reagents are moisture-sensitive and should be handled under an inert atmosphere.

• Preparation of Benzylzinc Chloride: In a flame-dried Schlenk flask under argon, add zinc dust (1.5 mmol, 98 mg). Add a solution of benzyl (B1604629) chloride (1.2 mmol, 152 mg) in anhydrous THF (5 mL). Activate the zinc with a few drops of 1,2-dibromoethane (B42909) if necessary. Stir the mixture at room temperature until the zinc is consumed (or for 2-3 hours).

• Coupling Reaction: In a separate flame-dried Schlenk flask, dissolve methyl 2-iodobenzoate (1.0 mmol, 262 mg) and palladium(II) acetate (0.02 mmol, 4.5 mg) and SPhos (0.04 mmol, 16.4 mg) in anhydrous THF (5 mL) under argon.

• Transfer the freshly prepared benzylzinc chloride solution to the flask containing the aryl iodide and catalyst via cannula.

• Heat the reaction mixture to 50 °C and stir.

• Monitor the reaction by GC-MS.

• After 10 hours, cool the reaction to room temperature and quench by the slow addition of saturated aqueous ammonium chloride solution (10 mL).

• Extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the product by column chromatography on silica gel.

Disclaimer

These protocols are intended as a guide and may require optimization for specific substrates and laboratory conditions. All reactions should be performed in a well-ventilated fume hood, and appropriate personal protective equipment should be worn.

References

• 1. Heck reactions of iodobenzene and methyl acrylate with conventional supported palladium catalysts in the presence of organic and/or inorganic bases without ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]
• 4. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 5. Studies of microwave-enhanced Suzuki-Miyaura vinylation of electron-rich sterically hindered substrates utilizing potassium vinyltrifluoroborate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Sonogashira Coupling [organic-chemistry.org]

Application Notes and Protocols: The Versatile Role of Methyl 2-iodobenzoate in Pharmaceutical Intermediate Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 2-iodobenzoate (B1229623) is a highly versatile and valuable building block in organic synthesis, particularly in the construction of complex molecular architectures required for active pharmaceutical ingredients (APIs).[1] Its utility stems from the presence of an iodine atom positioned ortho to a methyl ester group on a benzene (B151609) ring. This specific arrangement makes it an excellent substrate for a variety of palladium-catalyzed cross-coupling reactions, which are fundamental transformations in modern drug discovery and development.[2] These reactions, including the Suzuki, Heck, and Sonogashira couplings, enable the efficient formation of carbon-carbon and carbon-heteroatom bonds, paving the way for the synthesis of diverse pharmaceutical intermediates.[2] This document provides detailed application notes and experimental protocols for the use of Methyl 2-iodobenzoate in key synthetic transformations relevant to the pharmaceutical industry.

Key Applications in Pharmaceutical Synthesis

Methyl 2-iodobenzoate serves as a crucial precursor in the synthesis of various therapeutic agents.[1] Its reactivity allows for its incorporation into a wide range of molecular scaffolds. A notable application is in the synthesis of leukotriene receptor antagonists, such as Montelukast, which is used for the treatment of asthma and allergic rhinitis. Furthermore, the biaryl and alkynyl benzoate (B1203000) structures readily accessible from Methyl 2-iodobenzoate are prevalent in numerous other drug classes.

Cross-Coupling Reactions: A Comparative Overview

The reactivity of the carbon-iodine bond in Methyl 2-iodobenzoate makes it an ideal substrate for several palladium-catalyzed cross-coupling reactions. Below is a summary of typical reaction conditions and yields for the Suzuki-Miyaura, Heck, and Sonogashira reactions.

Reaction	Coupling Partner	Catalyst	Base	Solvent	Temperature (°C)	Typical Yield (%)
Suzuki-Miyaura	Arylboronic acid	Pd(PPh₃)₄	K₂CO₃	Toluene/Water	80-110	85-95[2]
Heck	Alkene (e.g., Allyl alcohol)	Pd(OAc)₂	Et₃N	Acetonitrile or Toluene	Reflux	~85 (for Montelukast intermediate)
Sonogashira	Terminal Alkyne	Pd(PPh₃)₂Cl₂ / CuI	Et₃N	THF or DMF	Room Temp - 50	70-95

Experimental Protocols

Suzuki-Miyaura Coupling: Synthesis of Biaryl-2-carboxylates

The Suzuki-Miyaura reaction is a powerful method for the formation of C-C bonds between aryl halides and organoboron compounds. This protocol describes a general procedure for the coupling of Methyl 2-iodobenzoate with an arylboronic acid.

Workflow for Suzuki-Miyaura Coupling

References

• 1. chemimpex.com [chemimpex.com]
• 2. benchchem.com [benchchem.com]

Application Notes: Methyl 2-iodobenzoate as a Versatile Precursor for the Synthesis of Heterocyclic Compounds

For Researchers, Scientists, and Drug Development Professionals

Methyl 2-iodobenzoate (B1229623) is a readily available and versatile building block for the synthesis of a variety of heterocyclic compounds. Its utility stems from the presence of two key functional groups: an ester, which can be further manipulated, and an iodo group, which serves as an excellent handle for transition-metal-catalyzed cross-coupling reactions. This document provides detailed application notes and protocols for the synthesis of several important classes of heterocyclic compounds, including acridones and quinazolinones, starting from methyl 2-iodobenzoate.

I. Synthesis of Acridones via Buchwald-Hartwig Amination and Subsequent Cyclization

Acridones are a class of nitrogen-containing heterocyclic compounds with a wide range of biological activities, including anticancer, antiviral, and antiparasitic properties. A straightforward route to the acridone (B373769) core involves a two-step sequence starting from methyl 2-iodobenzoate: a palladium-catalyzed Buchwald-Hartwig amination to form an N-aryl anthranilate intermediate, followed by an acid-catalyzed intramolecular Friedel-Crafts-type cyclization.

Reaction Scheme:

Application of Methyl 2-iodobenzoate in Materials Science: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 2-iodobenzoate (B1229623) is a versatile aromatic building block that serves as a key precursor in the synthesis of a wide array of advanced materials. Its utility in materials science primarily stems from the presence of the reactive carbon-iodine bond, which readily participates in various palladium-catalyzed cross-coupling reactions. This reactivity allows for the construction of complex molecular architectures, including conjugated polymers for organic electronics and functional small molecules for luminescent applications. This document provides detailed application notes and experimental protocols for the use of Methyl 2-iodobenzoate and its derivatives in the synthesis of functional materials.

I. Synthesis of Conjugated Polymers for Organic Electronics

Conjugated polymers are a class of organic materials characterized by alternating single and double bonds along the polymer backbone, which leads to delocalized π-electron systems. This electronic structure imparts semiconductor properties, making them suitable for applications in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and organic field-effect transistors (OFETs). Methyl 2-iodobenzoate can be utilized as a monomeric unit in the synthesis of various conjugated polymers, such as poly(p-phenylene vinylene)s (PPVs) and poly(p-phenylene)s (PPPs), through Heck and Suzuki coupling reactions, respectively.

A. Synthesis of Poly(p-phenylene vinylene) (PPV) Derivatives via Heck Coupling

The Heck coupling reaction provides a powerful method for the formation of carbon-carbon bonds between an aryl halide and an alkene. This reaction can be adapted for polymerization to synthesize PPV derivatives, which are known for their electroluminescent properties.

Experimental Protocol: Synthesis of a Poly(p-phenylene vinylene) Derivative

This protocol describes a general procedure for the Heck polymerization of a divinylbenzene (B73037) monomer with a diiodo-aromatic monomer derived from Methyl 2-iodobenzoate.

Materials:

• Di-iodo monomer (derived from Methyl 2-iodobenzoate)

• Divinylbenzene

• Palladium(II) acetate (B1210297) (Pd(OAc)₂)

• Tri(o-tolyl)phosphine (P(o-tol)₃)

• Triethylamine (B128534) (Et₃N)

• N,N-Dimethylformamide (DMF), anhydrous

Procedure:

• In a flame-dried Schlenk flask, dissolve the di-iodo monomer (1.0 eq.) and divinylbenzene (1.0 eq.) in anhydrous DMF.

• Add tri(o-tolyl)phosphine (0.08 eq.) and palladium(II) acetate (0.02 eq.) to the solution.

• Degas the mixture by three freeze-pump-thaw cycles.

• Add anhydrous triethylamine (2.5 eq.) to the reaction mixture under an inert atmosphere (Argon or Nitrogen).

• Heat the reaction mixture to 100 °C and stir for 48 hours. The polymer will precipitate from the solution as it forms.

• Cool the reaction mixture to room temperature and pour it into methanol (B129727) to precipitate the polymer completely.

• Filter the polymer and wash it with methanol and acetone (B3395972) to remove residual catalyst and unreacted monomers.

• Dry the polymer under vacuum at 60 °C for 24 hours.

Experimental Workflow:

Application Notes and Protocols for the Sonogashira Coupling of Methyl 2-iodobenzoate

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the Sonogashira coupling reaction of Methyl 2-iodobenzoate (B1229623) with terminal alkynes. The Sonogashira reaction is a robust and versatile cross-coupling method for the formation of carbon-carbon bonds between sp² hybridized carbons of aryl halides and sp hybridized carbons of terminal alkynes.[1][2] This reaction is of significant interest in the synthesis of pharmaceuticals, natural products, and organic materials.[3] Methyl 2-iodobenzoate is an excellent substrate for this transformation due to the high reactivity of the carbon-iodine bond.

Reaction Principle

The Sonogashira coupling is typically catalyzed by a palladium complex in the presence of a copper(I) co-catalyst and an amine base.[1][4] The reaction proceeds through a catalytic cycle involving the oxidative addition of the aryl iodide to the palladium(0) complex, followed by transmetalation with a copper acetylide (formed from the terminal alkyne, copper(I), and base), and subsequent reductive elimination to yield the coupled product and regenerate the palladium(0) catalyst.[2]

Experimental Overview

This protocol details the Sonogashira coupling of Methyl 2-iodobenzoate with a generic terminal alkyne. The procedure outlines the necessary reagents, reaction setup, execution, and purification steps. An inert atmosphere is crucial for the success of this reaction to prevent the oxidation and deactivation of the palladium catalyst.[5]

Quantitative Data Summary

The following table summarizes the typical reagents, their roles, and suggested stoichiometry for the Sonogashira coupling of Methyl 2-iodobenzoate on a 1 mmol scale.

Reagent	Molecular Formula	M.W. ( g/mol )	Role	Stoichiometry (eq.)	Amount (1 mmol scale)
Methyl 2-iodobenzoate	C₈H₇IO₂	262.04[6]	Aryl Halide Substrate	1.0	262 mg
Terminal Alkyne	Varies	Varies	Coupling Partner	1.1 - 1.5	Varies
Dichlorobis(triphenylphosphine)palladium(II)	PdCl₂(P(C₆H₅)₃)₂	701.90	Palladium Catalyst	0.02 - 0.05 (2-5 mol%)	14.0 - 35.1 mg
Copper(I) Iodide	CuI	190.45	Co-catalyst	0.04 - 0.10 (4-10 mol%)	7.6 - 19.0 mg
Triethylamine (B128534) (TEA)	(C₂H₅)₃N	101.19	Base and Solvent	> 3.0	~5-10 mL
Anhydrous Solvent (e.g., THF, Toluene)	Varies	Varies	Co-solvent (optional)	-	~5-10 mL

Experimental Protocol

This procedure details the copper-palladium co-catalyzed Sonogashira coupling.

Materials and Reagents:

• Methyl 2-iodobenzoate

• Terminal alkyne (e.g., Phenylacetylene, Trimethylsilylacetylene)

• Dichlorobis(triphenylphosphine)palladium(II) (PdCl₂(PPh₃)₂)

• Copper(I) Iodide (CuI)

• Triethylamine (TEA), anhydrous

• Tetrahydrofuran (THF), anhydrous (optional)

• Standard laboratory glassware (Schlenk flask or round-bottom flask)

• Magnetic stirrer and stir bar

• Inert atmosphere setup (Nitrogen or Argon)

• Syringes and needles

• Thin-layer chromatography (TLC) supplies

• Rotary evaporator

• Silica (B1680970) gel for column chromatography

• Solvents for extraction and chromatography (e.g., Ethyl acetate (B1210297), Hexanes)

Procedure:

• Reaction Setup:

  • Place a magnetic stir bar into a flame-dried Schlenk or round-bottom flask equipped with a reflux condenser.

  • Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times to ensure an inert atmosphere.[5]

• Addition of Reagents:

  • Under a positive flow of inert gas, add Methyl 2-iodobenzoate (1.0 eq.), Dichlorobis(triphenylphosphine)palladium(II) (0.02-0.05 eq.), and Copper(I) Iodide (0.04-0.10 eq.) to the flask.

  • Add anhydrous triethylamine (and optional co-solvent like THF) via a syringe.

  • Stir the mixture for a few minutes to dissolve the solids.

  • Slowly add the terminal alkyne (1.1-1.5 eq.) to the reaction mixture via a syringe.

• Reaction Conditions:

  • Stir the reaction mixture at room temperature. Gentle heating (e.g., 40-60 °C) may be required for less reactive alkynes or to increase the reaction rate.[5]

  • Monitor the progress of the reaction by Thin-Layer Chromatography (TLC) until the starting material (Methyl 2-iodobenzoate) is consumed.

• Work-up:

  • Once the reaction is complete, cool the mixture to room temperature.

  • If triethylamine was used as the primary solvent, concentrate the reaction mixture under reduced pressure using a rotary evaporator.

  • Dilute the residue with an organic solvent such as ethyl acetate.

  • Wash the organic layer with saturated aqueous ammonium (B1175870) chloride solution to remove the triethylamine hydrohalide salt, followed by water and brine.

  • Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure coupled product.[7]

Visualizations

Experimental Workflow

Caption: Experimental workflow for the Sonogashira coupling of Methyl 2-iodobenzoate.

Catalytic Cycle

Caption: Simplified catalytic cycles of the Sonogashira cross-coupling reaction.

References

• 1. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. benchchem.com [benchchem.com]
• 4. Sonogashira Coupling [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
• 6. 2-碘苯甲酸甲酯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 7. pendidikankimia.walisongo.ac.id [pendidikankimia.walisongo.ac.id]

Application Notes and Protocols: The Sonogashira Coupling of Methyl 2-Iodobenzoate with Terminal Alkynes

For Researchers, Scientists, and Drug Development Professionals

Introduction

The reaction between methyl 2-iodobenzoate (B1229623) and terminal alkynes, most commonly conducted under Sonogashira coupling conditions, is a cornerstone of modern organic synthesis. This palladium and copper co-catalyzed cross-coupling reaction facilitates the formation of a carbon-carbon bond between an aryl halide and a terminal alkyne. The resulting 2-alkynylbenzoate intermediates are highly versatile synthons, pivotal in the synthesis of a variety of heterocyclic compounds, most notably isocoumarins.[1] These structures are of significant interest to the pharmaceutical industry due to their presence in numerous biologically active natural products and synthetic drugs. Isocoumarins have demonstrated a wide range of pharmacological activities, including antifungal, anti-tumor, anti-inflammatory, and anti-diabetic properties.[1]

This document provides detailed application notes and experimental protocols for the reaction of methyl 2-iodobenzoate with terminal alkynes, focusing on the synthesis of 3-substituted isocoumarins. It is intended to be a comprehensive resource for researchers, scientists, and professionals in drug development.

Core Reaction and Applications

The primary application of the reaction between methyl 2-iodobenzoate and terminal alkynes is the synthesis of 3-substituted isocoumarins. This transformation can be achieved through a one-pot domino reaction or a two-step sequence involving the initial Sonogashira coupling followed by an intramolecular cyclization (lactonization). The substituent at the 3-position of the isocoumarin (B1212949) ring, derived from the terminal alkyne, allows for the modulation of its biological activity, making this a privileged scaffold in medicinal chemistry.[1]

The Sonogashira coupling itself is a robust and versatile reaction, widely employed in the synthesis of complex molecules, including pharmaceuticals like Tazarotene (a treatment for psoriasis and acne) and Altinicline (a nicotinic receptor agonist).[2]

Data Presentation: A Comparative Overview of Catalytic Systems

The successful synthesis of 3-substituted isocoumarins from o-iodobenzoic acid (a close analog of methyl 2-iodobenzoate, often used interchangeably in the synthesis of the final isocoumarin product) and terminal alkynes is highly dependent on the chosen catalytic system and reaction conditions. Below are tables summarizing quantitative data from various studies, showcasing the efficacy of different palladium- and copper-based catalysts.

Table 1: Palladium-Catalyzed Synthesis of 3-Substituted Isocoumarins

Entry	Alkyne	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
1	Phenylacetylene	10% Pd/C, CuI, PPh₃	Et₃N	EtOH	80	12	85	J. Org. Chem. 2005, 70, 4778-4783
2	1-Hexyne	10% Pd/C, CuI, PPh₃	Et₃N	EtOH	80	12	82	J. Org. Chem. 2005, 70, 4778-4783
3	3-Hydroxy-3-methyl-1-butyne	10% Pd/C, CuI, PPh₃	Et₃N	EtOH	80	12	78	J. Org. Chem. 2005, 70, 4778-4783
4	Trimethylsilylacetylene	10% Pd/C, CuI, PPh₃	Et₃N	EtOH	80	12	75	J. Org. Chem. 2005, 70, 4778-4783

Table 2: Copper-Catalyzed Synthesis of 3-Substituted Isocoumarins

Entry	2-Halobenzoic Acid	Alkyne	Catalyst	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
1	2-Iodobenzoic acid	Phenylacetylene	CuCl	K₂CO₃	DMSO	100	6	46	Indian J. Chem. 2024, 63A, 148-154
2	2-Bromobenzoic acid	Phenylacetylene	CuCl	K₂CO₃	DMSO	100	6	46	Indian J. Chem. 2024, 63A, 148-154
3	2-Iodobenzoic acid	Dimethyl acetylenedicarboxylate	CuCl₂	K₂CO₃	Toluene	130	12	83	J. Org. Chem. 2013, 78, 1660-1664[3]
4	2-Iodobenzoic acid	Phenylacetylene	CuO@MgO	None	PEG	80	-	92	ACS Omega 2023, 8, 17, 15285–15293

Experimental Protocols

Below are detailed methodologies for the synthesis of 3-substituted isocoumarins via palladium- and copper-catalyzed reactions of o-iodobenzoic acid/methyl 2-iodobenzoate with terminal alkynes.

Protocol 1: Palladium-Catalyzed Sonogashira Coupling and Cyclization

This protocol is adapted from the synthesis of 3-substituted isocoumarins as described in the Journal of Organic Chemistry, 2005, 70(12), pp 4778–4783.

Materials:

• o-Iodobenzoic acid

• Terminal alkyne (e.g., phenylacetylene)

• 10% Palladium on charcoal (Pd/C)

• Copper(I) iodide (CuI)

• Triphenylphosphine (B44618) (PPh₃)

• Triethylamine (B128534) (Et₃N)

• Ethanol (B145695) (EtOH)

• Standard laboratory glassware for inert atmosphere reactions

• Magnetic stirrer and heating mantle

• Thin Layer Chromatography (TLC) apparatus for reaction monitoring

• Silica (B1680970) gel for column chromatography

Procedure:

• To a stirred solution of o-iodobenzoic acid (1.0 mmol) in ethanol (10 mL) in a round-bottom flask, add triethylamine (3.0 mmol), the terminal alkyne (1.2 mmol), copper(I) iodide (0.05 mmol), and triphenylphosphine (0.1 mmol).

• To this mixture, add 10% Pd/C (0.05 mmol).

• Heat the reaction mixture to 80 °C under a nitrogen atmosphere.

• Monitor the progress of the reaction by TLC.

• Upon completion (typically 12 hours), cool the reaction mixture to room temperature.

• Filter the reaction mixture through a pad of Celite to remove the catalyst, and wash the pad with ethanol.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate) to afford the desired 3-substituted isocoumarin.

Protocol 2: Copper-Catalyzed Domino Reaction

This protocol outlines a copper-catalyzed synthesis of 3-substituted isocoumarins, adapted from the Indian Journal of Chemistry, Vol. 63A, February 2024, pp. 148-154.

Materials:

• 2-Bromobenzoic acid or 2-Iodobenzoic acid

• Terminal alkyne (e.g., phenylacetylene)

• Copper(I) chloride (CuCl)

• Potassium carbonate (K₂CO₃)

• Dimethyl sulfoxide (B87167) (DMSO)

• Standard laboratory glassware for inert atmosphere reactions

• Magnetic stirrer and heating mantle

• Thin Layer Chromatography (TLC) apparatus for reaction monitoring

• Silica gel for column chromatography

Procedure:

• To a Schlenk flask, add 2-bromobenzoic acid (1.0 mmol), copper(I) chloride (0.2 mmol), and potassium carbonate (1.0 mmol).

• Evacuate and backfill the flask with nitrogen three times.

• Add the terminal alkyne (1.1 mmol) and dimethyl sulfoxide (1 mL) to the flask.

• Heat the reaction mixture to 100 °C.

• Monitor the reaction progress by TLC.

• After the reaction is complete (typically 6 hours), cool the mixture to room temperature.

• Quench the reaction by adding 5 mL of water.

• Extract the mixture with ethyl acetate (B1210297) (3 x 5 mL).

• Combine the organic phases and wash twice with a saturated NaCl solution.

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the 3-substituted isocoumarin.

Mandatory Visualizations

Sonogashira Coupling Catalytic Cycle

References

• 1. Recent advances in Sonogashira reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 3. Recent advances in the discovery, biosynthesis, and therapeutic potential of isocoumarins derived from fungi: a comprehensive update - RSC Advances (RSC Publishing) DOI:10.1039/D2RA08245D [pubs.rsc.org]

Application Notes and Protocols for the Synthesis of Biaryl Compounds Using Methyl 2-Iodobenzoate

Audience: Researchers, scientists, and drug development professionals.

Introduction

Biaryl scaffolds are fundamental structural motifs in a vast array of functional molecules, including pharmaceuticals, agrochemicals, and organic materials.[1][2] The efficient construction of these carbon-carbon bonds is a cornerstone of modern organic synthesis. Methyl 2-iodobenzoate (B1229623) is a versatile and highly reactive starting material for synthesizing these important compounds. Its utility stems from the high reactivity of the carbon-iodine bond in various cross-coupling reactions.[3][4] This document provides detailed protocols and comparative data for the synthesis of biaryl compounds utilizing methyl 2-iodobenzoate via several common palladium- and copper-catalyzed cross-coupling reactions.

Overview of Synthetic Methods

Methyl 2-iodobenzoate is an excellent substrate for numerous cross-coupling reactions that form C-C and C-N bonds. The most common and effective methods for biaryl synthesis include the Suzuki-Miyaura, Heck, and Ullmann reactions. Other relevant transformations such as the Stille, Sonogashira, and Buchwald-Hartwig amination reactions further highlight the versatility of this starting material.

• Suzuki-Miyaura Coupling: This palladium-catalyzed reaction couples an organoboron reagent (like a boronic acid) with an organohalide.[5] It is often favored for its mild reaction conditions, high yields, and broad functional group tolerance.[6]

• Heck Reaction: This reaction forms a carbon-carbon bond between an aryl halide and an alkene, catalyzed by a palladium species.[7]

• Ullmann Condensation: A classic method that uses copper to couple two aryl halides.[1] While it often requires harsher conditions, it can be a cost-effective alternative to palladium-catalyzed methods.[6][8]

• Stille Coupling: This reaction involves the coupling of an organotin compound with an organohalide, catalyzed by palladium.[9][10]

• Sonogashira Coupling: A palladium-copper co-catalyzed reaction that couples a terminal alkyne with an aryl or vinyl halide to form a C(sp²)-C(sp) bond.[11][12]

• Buchwald-Hartwig Amination: A palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen (C-N) bonds between an aryl halide and an amine.[13][14]

Data Presentation

The choice of synthetic route can significantly impact yield, reaction time, and overall efficiency. The following tables summarize quantitative data for key reactions involving methyl 2-iodobenzoate.

Comparative Performance for the Synthesis of Methyl 2-Phenylbenzoate

This table compares the Suzuki-Miyaura, Heck, and Ullmann reactions for the synthesis of a model biaryl compound.

Parameter	Suzuki-Miyaura Coupling	Heck Reaction	Ullmann Condensation
Starting Materials	Methyl 2-iodobenzoate, Phenylboronic acid	Methyl 2-iodobenzoate, Benzene (B151609)	Methyl 2-iodobenzoate, Phenylmagnesium bromide
Catalyst	Pd(PPh₃)₄	Pd(OAc)₂	Copper powder
Typical Yield	85-95%[6]	60-75%[6]	40-60%[6]
Reaction Temperature	80-100°C[6]	100-140°C[6]	150-210°C[6]
Reaction Time	12-24 hours[6]	24-48 hours[6]	48-72 hours[6]
Key Advantages	High yield, mild conditions, broad functional group tolerance.[6]	Well-established method.[6]	Utilizes a less expensive metal catalyst.[6]

Relative Reactivity and Typical Conditions for Cross-Coupling Reactions

This table outlines the general performance of methyl 2-iodobenzoate in several common cross-coupling reactions, highlighting its high reactivity.

Reaction	Relative Reactivity of Methyl 2-Iodobenzoate	Typical Reaction Time	Expected Yield	Notes
Suzuki-Miyaura Coupling	Very High	1 - 6 hours	> 90%	Often proceeds at lower temperatures.[3]
Heck Reaction	Very High	0.5 - 4 hours	> 95%	Highly efficient, often requiring lower catalyst loadings.[3]
Sonogashira Coupling	High	6 - 24 hours	70 - 90%	A preferred substrate for this coupling.[3]

Experimental Protocols

The following are detailed procedures for the most common methods of synthesizing biaryl compounds from methyl 2-iodobenzoate.

Protocol 1: Suzuki-Miyaura Coupling

This protocol describes a general procedure for the palladium-catalyzed coupling of methyl 2-iodobenzoate with an arylboronic acid.[6]

Materials:

• Methyl 2-iodobenzoate (1.0 mmol)

• Arylboronic acid (1.2 mmol)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 mmol, 3 mol%)

• Potassium carbonate (K₂CO₃) (2.0 mmol)

• Toluene/Water mixture (e.g., 4:1 ratio, 5 mL)

• Ethyl acetate (B1210297)

• Sodium sulfate (B86663) (Na₂SO₄)

• Argon or Nitrogen gas

Procedure:

• To a dry Schlenk flask, add methyl 2-iodobenzoate, the arylboronic acid, Pd(PPh₃)₄, and K₂CO₃.

• Evacuate the flask and backfill with an inert gas (argon or nitrogen). Repeat this cycle three times.

• Add the degassed toluene/water solvent mixture via syringe.

• Heat the reaction mixture to 90°C and stir for 18 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with ethyl acetate (3 x 20 mL).

• Combine the organic layers, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Protocol 2: Heck Reaction

This protocol provides a method for the palladium-catalyzed coupling of methyl 2-iodobenzoate with benzene.[6]

Materials:

• Methyl 2-iodobenzoate (1.0 mmol)

• Benzene (can be used in excess as the solvent)

• Palladium(II) acetate [Pd(OAc)₂] (0.05 mmol, 5 mol%)

• Tris(o-tolyl)phosphine [P(o-tolyl)₃] (0.10 mmol, 10 mol%)

• Triethylamine (2.0 mmol)

• 1M Hydrochloric acid (HCl)

• Brine

Procedure:

• In a pressure vessel, combine methyl 2-iodobenzoate, Pd(OAc)₂, and P(o-tolyl)₃.

• Add excess benzene and triethylamine.

• Seal the vessel and heat to 120°C for 36 hours.

• After cooling to room temperature, filter the reaction mixture to remove palladium black.

• Wash the filtrate with 1M HCl and then with brine.

• Dry the organic layer over an appropriate drying agent (e.g., Na₂SO₄ or MgSO₄).

• Concentrate the organic layer to yield the crude product.

• Purify the crude product by column chromatography.

Protocol 3: Ullmann Condensation

This protocol details a copper-catalyzed coupling of methyl 2-iodobenzoate with a Grignard reagent.[6]

Materials:

• Methyl 2-iodobenzoate (1.0 mmol)

• Phenylmagnesium bromide (1.5 mmol)

• Activated copper powder (1.5 mmol)

• Dimethylformamide (DMF), anhydrous (5 mL)

• Iodine

• Acetic acid

• Acetone (B3395972)

• Diethyl ether

• Dilute Hydrochloric acid (HCl)

• Brine

Procedure:

• Activate Copper Powder: Stir commercial copper powder with a catalytic amount of iodine in acetic acid. Wash the activated powder sequentially with acetone and diethyl ether, then dry under vacuum.[6][11]

• To a flask containing the activated copper powder, add methyl 2-iodobenzoate and DMF.

• Slowly add the phenylmagnesium bromide solution at 0°C under an inert atmosphere.

• Heat the reaction mixture to 180°C for 60 hours.[11]

• Cool the reaction to room temperature and quench by carefully adding dilute HCl.

• Extract the mixture with diethyl ether (3 x 20 mL).

• Wash the combined organic layers with water and brine, then dry and concentrate.

• Purify the resulting crude product by column chromatography.

Visualizations

The following diagrams illustrate the catalytic cycles for key reactions and a general experimental workflow.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: Catalytic cycle of the Heck cross-coupling reaction.

Caption: General experimental workflow for cross-coupling reactions.

Conclusion

Methyl 2-iodobenzoate is a highly effective and versatile substrate for the synthesis of biaryl compounds. The Suzuki-Miyaura coupling reaction stands out as a particularly advantageous method, offering high yields under mild conditions.[6] However, the Heck and Ullmann reactions also provide viable, alternative pathways that may be preferable depending on substrate scope, cost considerations, and desired scale. The protocols and comparative data provided herein serve as a comprehensive guide for researchers to select and optimize conditions for the synthesis of complex biaryl structures, which are critical in drug discovery and materials science.

References

• 1. Ullmann reaction - Wikipedia [en.wikipedia.org]
• 2. scientificupdate.com [scientificupdate.com]
• 3. benchchem.com [benchchem.com]
• 4. chemimpex.com [chemimpex.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. benchchem.com [benchchem.com]
• 7. Heck Reaction [organic-chemistry.org]
• 8. Ullmann Reaction [organic-chemistry.org]
• 9. Stille Coupling [organic-chemistry.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 12. Sonogashira Coupling [organic-chemistry.org]
• 13. benchchem.com [benchchem.com]
• 14. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

Low yield in Suzuki coupling with "Methyl 2-iodobenzoate"

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals experiencing low yields in the Suzuki coupling reaction, with a specific focus on the sterically hindered substrate, Methyl 2-iodobenzoate (B1229623).

Troubleshooting Guide

This guide addresses specific issues you might encounter during your experiments in a direct question-and-answer format.

Question 1: Why is my Suzuki coupling with Methyl 2-iodobenzoate resulting in a low yield?

Answer: Low yields with Methyl 2-iodobenzoate are common and typically stem from the steric hindrance imposed by the ortho-ester group.[1] This steric bulk can impede critical steps in the catalytic cycle, namely the oxidative addition of the aryl iodide to the palladium catalyst and the subsequent reductive elimination to form the product. While Methyl 2-iodobenzoate is generally a highly reactive electrophile due to the carbon-iodine bond, the steric challenge requires careful optimization of the reaction conditions, especially the catalyst system.[1][2]

Question 2: My standard catalyst, such as Pd(PPh₃)₄, is ineffective. What catalyst and ligand combination should I use for this sterically hindered substrate?

Answer: Standard catalyst systems like Pd(PPh₃)₄ are often inefficient for sterically demanding couplings.[3] The key to success is using a catalyst system featuring bulky, electron-rich ligands that can promote the challenging steps of the catalytic cycle.

Recommendations:

• Bulky Monophosphine Ligands (Buchwald Ligands): These are highly effective for sterically hindered substrates.[4] Ligands such as SPhos and XPhos have demonstrated significant success by facilitating both the oxidative addition and reductive elimination steps.[4][5]

• N-Heterocyclic Carbene (NHC) Ligands: NHC ligands are another excellent choice. Their strong σ-donating properties and "flexible steric bulk" can lead to high catalytic activity, sometimes achieving excellent yields even at room temperature or with low catalyst loadings.[4][6]

• Specialized Ligands: For particularly difficult couplings, ligands like AntPhos have been developed and shown to be effective for sterically demanding aryl-alkyl couplings, which can be relevant if your boronic acid partner is also bulky.[7]

The choice of ligand is often the most critical factor in overcoming low yields for this type of substrate.

Table 1: Comparison of Ligand Performance in Suzuki Couplings of Hindered Substrates

Ligand Type	Examples	Typical Performance with Hindered Substrates	Reference
Buchwald Ligands	SPhos, XPhos, RuPhos	Very good to excellent yields, effective at low catalyst loadings.	[5]
NHC Ligands	IPr, IMes	Highly efficient, broad substrate tolerance, can enable room-temperature reactions.	[6][8]
Standard Phosphines	PPh₃	Often ineffective, leading to low conversion and yields.

Question 3: Which base and solvent system is optimal for the Suzuki coupling of Methyl 2-iodobenzoate?

Answer: The choice of base and solvent is crucial and interdependent. A strong, non-nucleophilic base is generally required to activate the boronic acid for the transmetalation step without causing unwanted side reactions like ester hydrolysis.[4][9]

Base Selection:

• Potassium Phosphate (B84403) (K₃PO₄) and Cesium Carbonate (Cs₂CO₃): These are effective and commonly used bases for hindered couplings.[4]

• Potassium tert-Butoxide (KOtBu): For exceptionally challenging reactions, a stronger base like KOtBu can significantly improve yields.[4][6]

• Potassium Fluoride (KF): If your substrate is sensitive to strong bases, powdered KF can be a milder alternative that activates the boronic acid.[10]

Solvent Selection:

• Aprotic Solvents: Toluene, 1,4-dioxane, and tetrahydrofuran (B95107) (THF) are standard choices.[4]

• Optimized Combination: In some studies, the combination of KOtBu as the base and dioxane as the solvent has been shown to be highly effective for hindered substrates.[6]

• Aqueous Mixtures: Biphasic systems, such as Toluene/Water or Dioxane/Water, are also frequently used.[11][12] The presence of a small amount of water can be beneficial, particularly when using phosphate or carbonate bases.[8][13]

Question 4: My starting material is consumed, but the product yield is low. What are the potential side reactions?

Answer: If your starting material is consumed without a high yield of the desired product, several side reactions could be occurring:

• Protodeboronation: This is a common side reaction where the boronic acid reacts with trace amounts of water or other protic sources, replacing the boronic acid group with a hydrogen atom.[14] This is more likely if the transmetalation step is slow.

• Homocoupling: The boronic acid can couple with itself to form a biaryl byproduct (R-R instead of R¹-R²). This can be promoted by the presence of oxygen or by certain palladium species.[14]

• Hydrolysis of the Ester: The methyl ester group on your substrate can be hydrolyzed to a carboxylic acid under basic conditions, especially if the reaction is run at high temperatures for extended periods with strong aqueous bases. Using a base like KF or ensuring anhydrous conditions can mitigate this.[9][10]

• Catalyst Decomposition: The palladium catalyst can decompose to form inactive palladium black, especially at high temperatures.[15] This is often visible as a black precipitate in the reaction flask.

Monitoring the reaction by TLC or LC-MS can help identify the formation of these byproducts.[12]

Experimental Protocols

Protocol 1: Optimized Suzuki Coupling of Methyl 2-iodobenzoate

This protocol is a starting point for the reaction, employing a modern catalyst system known to be effective for hindered substrates.

Materials:

• Methyl 2-iodobenzoate (1.0 equiv.)

• Arylboronic acid (1.2 - 1.5 equiv.)

• Pd₂(dba)₃ (1 mol%)

• SPhos (2.5 mol%)

• Potassium Phosphate (K₃PO₄) (2.0 - 3.0 equiv.), finely ground

• Anhydrous 1,4-Dioxane or Toluene

Procedure:

• To an oven-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add Methyl 2-iodobenzoate, the arylboronic acid, and K₃PO₄.

• In a separate vial, dissolve Pd₂(dba)₃ and SPhos in a small amount of the reaction solvent to pre-form the catalyst.

• Add the solvent to the Schlenk flask containing the solids, followed by the catalyst solution.

• Degas the reaction mixture by bubbling argon through the solution for 10-15 minutes or by using three freeze-pump-thaw cycles.[16]

• Heat the reaction mixture to 80-110 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS at regular intervals (e.g., every 1-2 hours).[12]

• Upon completion, cool the reaction to room temperature. Dilute with an organic solvent like ethyl acetate (B1210297) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Visual Workflow for Troubleshooting

The following diagram illustrates a logical workflow for diagnosing and solving low-yield issues in your Suzuki coupling experiment.

Caption: Troubleshooting workflow for low-yield Suzuki coupling of Methyl 2-iodobenzoate.

Frequently Asked Questions (FAQs)

Q1: What specifically makes Methyl 2-iodobenzoate a "challenging" substrate?

The primary challenge is the steric hindrance from the methyl ester group at the ortho-position.[1] This bulkiness can physically block the palladium catalyst from easily accessing the carbon-iodine bond for oxidative addition, which is often the rate-determining step in the catalytic cycle.[17] It also hinders the final reductive elimination step that forms the C-C bond.[3]

Q2: Can I use Methyl 2-bromobenzoate (B1222928) or Methyl 2-chlorobenzoate (B514982) instead?

You can, but you should expect lower reactivity. The general reactivity trend for aryl halides in Suzuki couplings is I > OTf > Br >> Cl.[17][18] While Methyl 2-iodobenzoate is highly reactive, Methyl 2-bromobenzoate will likely require more forcing conditions (higher temperature, longer reaction time) and an even more active catalyst system to achieve comparable yields.[2] Methyl 2-chlorobenzoate is significantly less reactive and generally requires specialized, highly active catalysts (often featuring bulky, electron-rich phosphine (B1218219) or NHC ligands) to participate effectively in the reaction.[2][10]

Q3: How do I properly degas my reaction, and why is it critical?

Degassing is critical because oxygen can deactivate the Pd(0) catalyst, leading to lower yields or complete reaction failure.[16] Oxygen can oxidize the active Pd(0) species to an inactive Pd(II) state and can also promote the undesirable homocoupling of the boronic acid.[15]

Common Degassing Methods:

• Inert Gas Bubbling: Submerge a long needle connected to an inert gas source (Argon or Nitrogen) below the surface of the reaction solvent and bubble the gas through the stirred solution for 10-20 minutes. A second, shorter needle serves as an outlet.[16]

• Freeze-Pump-Thaw: This is a more rigorous method. Freeze the reaction mixture using liquid nitrogen, apply a high vacuum to remove gases, then thaw the mixture while maintaining the vacuum. This cycle is typically repeated three times.

Q4: What are the visual signs of catalyst decomposition?

The most common sign of catalyst decomposition is the formation of a fine black precipitate, known as "palladium black".[15] This indicates that the palladium has crashed out of the catalytic cycle as insoluble, inactive metallic palladium. While a slight darkening of the reaction mixture is normal, the appearance of a significant amount of black solid is a clear indicator of a problem.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Catalysts for Suzuki-Miyaura coupling processes: scope and studies of the effect of ligand structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki-Miyaura Couplings with Sterically Hindered Substrates [organic-chemistry.org]
• 7. pubs.rsc.org [pubs.rsc.org]
• 8. pubs.rsc.org [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. Suzuki Coupling [organic-chemistry.org]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. Reddit - The heart of the internet [reddit.com]
• 14. Reddit - The heart of the internet [reddit.com]
• 15. Yoneda Labs [yonedalabs.com]
• 16. odp.library.tamu.edu [odp.library.tamu.edu]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. Suzuki reaction - Wikipedia [en.wikipedia.org]

Technical Support Center: Optimizing Catalyst Loading for Methyl 2-iodobenzoate Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in cross-coupling reactions with Methyl 2-iodobenzoate (B1229623). The following information is curated to address common challenges and optimize reaction outcomes, with a specific focus on catalyst loading.

Frequently Asked Questions (FAQs)

Q1: What is a typical starting catalyst loading for cross-coupling reactions with Methyl 2-iodobenzoate?

A1: For initial screening and optimization of cross-coupling reactions with Methyl 2-iodobenzoate, a palladium catalyst loading in the range of 1-5 mol% is a common starting point. Due to the high reactivity of the C-I bond, lower catalyst loadings are often achievable compared to analogous aryl bromides or chlorides.[1] For highly active catalyst systems and optimized conditions, the loading can often be reduced to 0.5-1 mol%. Conversely, for particularly challenging couplings, a higher initial loading may be necessary to achieve a reasonable reaction rate and yield.

Q2: How does increasing the catalyst loading affect the reaction outcome?

A2: Increasing the catalyst loading can increase the reaction rate and potentially improve the yield of the desired product, especially if the reaction is sluggish. However, excessively high catalyst loadings can lead to several undesirable outcomes:

• Increased cost: Palladium catalysts can be expensive, so using a higher loading directly impacts the overall cost of the synthesis.

• Formation of byproducts: Higher catalyst concentrations can promote side reactions such as homocoupling of the starting materials.

• Catalyst decomposition: Overly high catalyst concentrations can sometimes lead to the formation of palladium black, which is an inactive form of the catalyst.

• Purification challenges: Removing residual palladium from the final product can be difficult and may require additional purification steps.

Therefore, it is crucial to find the optimal catalyst loading that provides a good balance between reaction efficiency, cost, and purity of the final product.

Q3: What are the key factors to consider when optimizing catalyst loading for Methyl 2-iodobenzoate reactions?

A3: Several factors influence the optimal catalyst loading for a given reaction:

• Choice of Ligand: The ligand plays a crucial role in stabilizing the palladium catalyst and facilitating the elementary steps of the catalytic cycle. Bulky and electron-rich phosphine (B1218219) ligands, such as those from the Buchwald or Josiphos families, can often enable the use of lower catalyst loadings.

• Reaction Temperature: Higher temperatures generally lead to faster reaction rates, which may allow for a reduction in catalyst loading. However, excessively high temperatures can also lead to catalyst decomposition and byproduct formation.

• Substrate Reactivity: The nature of the coupling partner will influence the required catalyst loading. More reactive coupling partners may require lower catalyst loadings.

• Reaction Scale: For larger scale reactions, minimizing the catalyst loading becomes more critical from a cost and sustainability perspective.

Q4: When should I consider using a higher catalyst loading?

A4: A higher catalyst loading (e.g., > 5 mol%) might be necessary under certain circumstances:

• When using less reactive coupling partners.

• For sterically hindered substrates where the reaction is inherently slow.

• In cases of suspected catalyst deactivation by impurities in the starting materials or solvents.

• During initial small-scale screening experiments to quickly assess the feasibility of a reaction.

Troubleshooting Guide: Low Yield in Methyl 2-iodobenzoate Reactions

Issue: Low or no product yield.

Potential Cause	Troubleshooting Steps
Insufficient Catalyst Loading	Gradually increase the catalyst loading in increments (e.g., from 1 mol% to 2 mol%, then 3 mol%). Monitor the reaction progress by TLC or GC/LC-MS to determine if there is an improvement in conversion.[2]
Catalyst Deactivation	Ensure that all solvents and reagents are anhydrous and properly degassed to remove oxygen, which can deactivate the Pd(0) catalyst. Use fresh, high-quality catalyst and ligands. Consider using a more robust pre-catalyst.
Inappropriate Ligand	The chosen ligand may not be suitable for the specific reaction. Screen a variety of ligands, including bulky and electron-rich phosphine ligands (e.g., SPhos, XPhos) which are often effective for cross-coupling reactions.
Incorrect Base or Solvent	The choice of base and solvent is critical for the reaction's success. Ensure the base is strong enough and soluble in the reaction medium. Screen different solvents to optimize the solubility of all components and the reaction rate.
Low Reaction Temperature	For many cross-coupling reactions, temperatures between 80-120 °C are common. If the reaction is sluggish, consider increasing the temperature, while monitoring for potential decomposition.
Substrate or Reagent Quality	Impurities in the Methyl 2-iodobenzoate, coupling partner, or other reagents can poison the catalyst. Ensure the purity of all starting materials.

Data Presentation

Table 1: Representative Catalyst Loading vs. Yield for Suzuki-Miyaura Coupling of Methyl 2-iodobenzoate with Phenylboronic Acid

Catalyst Loading (mol%)	Typical Yield (%)	Notes
0.5	70-85	Economical for large-scale synthesis, but may require longer reaction times or result in incomplete conversion.
1.0	85-95	A good starting point for optimization, offering a balance of efficiency and cost.
2.0	>90	Higher loading can drive the reaction to completion, particularly for less reactive boronic acids.[1]
5.0	>90	Generally used for challenging substrates or to maximize yield in small-scale experiments. May lead to increased byproducts.

Table 2: Representative Catalyst Loading vs. Yield for Heck Reaction of Methyl 2-iodobenzoate with Methyl Acrylate

Catalyst Loading (mol%)	Typical Yield (%)	Notes
0.1 - 0.5	80-95	Often sufficient due to the high reactivity of aryl iodides in Heck reactions.
1.0	>95	A robust loading for ensuring high conversion with a variety of acrylates.[1]
2.0	>95	May be used to accelerate the reaction but can also increase the likelihood of side reactions.

Experimental Protocols

Protocol 1: General Procedure for Optimizing Catalyst Loading in a Suzuki-Miyaura Reaction

This protocol describes a general method for screening different catalyst loadings to find the optimal conditions for the Suzuki-Miyaura coupling of Methyl 2-iodobenzoate with an arylboronic acid.

Materials:

• Methyl 2-iodobenzoate

• Arylboronic acid (1.2 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(OAc)₂)

• Ligand (if required, e.g., SPhos, 2 equivalents relative to Pd)

• Base (e.g., K₂CO₃, 2.0 equivalents)

• Anhydrous and degassed solvent (e.g., Toluene/Water 4:1)

• Schlenk tubes or reaction vials

• Magnetic stirrer and heating block

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Reaction Setup: In a series of oven-dried Schlenk tubes, add Methyl 2-iodobenzoate (1.0 mmol, 1.0 equiv) and the arylboronic acid (1.2 mmol, 1.2 equiv).

• Catalyst and Ligand Addition: To each tube, add the desired amount of palladium catalyst and ligand. For example, for a 1 mol% loading, add 0.01 mmol of the palladium catalyst. Prepare separate tubes with varying catalyst loadings (e.g., 0.5 mol%, 1 mol%, 2 mol%, 3 mol%).

• Base Addition: Add the base (2.0 mmol, 2.0 equiv) to each tube.

• Inert Atmosphere: Seal the tubes and evacuate and backfill with an inert gas (e.g., Argon) three times.

• Solvent Addition: Add the degassed solvent (e.g., 5 mL of Toluene/Water 4:1) to each tube via syringe.

• Reaction: Place the tubes in a preheated heating block (e.g., at 100 °C) and stir vigorously.

• Monitoring: Monitor the progress of each reaction at regular intervals (e.g., every hour) by taking small aliquots and analyzing them by TLC or GC-MS.

• Work-up: Once the reactions are complete (as determined by the consumption of the starting material), cool the tubes to room temperature. Dilute the reaction mixtures with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification and Analysis: Dry the organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography and determine the yield for each catalyst loading.

Visualizations

Caption: Workflow for optimizing catalyst loading.

Caption: Troubleshooting logic for low yield reactions.

Caption: Simplified catalytic cycle for cross-coupling.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Purification of Methyl 2-iodobenzoate Reaction Products

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the purification of Methyl 2-iodobenzoate (B1229623).

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in the synthesis of Methyl 2-iodobenzoate?

A1: Common impurities can include unreacted starting materials such as 2-iodobenzoic acid and residual methanol.[1][2] Depending on the synthesis route, side-products from diazotization and substitution reactions, such as byproducts from the use of sodium nitrite (B80452) and potassium iodide, may also be present if synthesizing from methyl anthranilate.[3]

Q2: Why is a sodium bicarbonate wash included in the work-up procedure?

A2: The saturated sodium bicarbonate wash is a crucial step to remove acidic impurities, primarily unreacted 2-iodobenzoic acid.[1][2] The basic solution reacts with the acidic starting material to form a water-soluble salt, which is then partitioned into the aqueous layer and removed.

Q3: My final product is a light-yellow oil. Is this normal?

A3: Yes, it is common for Methyl 2-iodobenzoate to be obtained as a light-yellow oil after the initial work-up and solvent evaporation.[2] While it can also be a white crystalline or flaky powder, a yellowish tint is not unusual.[2] Further purification by column chromatography can yield a colorless product.

Q4: What are the recommended storage conditions for Methyl 2-iodobenzoate?

A4: Methyl 2-iodobenzoate is light-sensitive and should be stored in a dark place.[2] It is also recommended to keep it in a sealed container in a dry, room temperature environment.[2]

Troubleshooting Guides

Issue 1: Low Yield of Crude Product After Extraction

Possible Cause	Troubleshooting Step
Incomplete Reaction	Monitor the reaction progress using Thin Layer Chromatography (TLC) to ensure the disappearance of the starting material (2-iodobenzoic acid). If the reaction is stalled, consider extending the reaction time or adding a fresh portion of the catalyst (e.g., sulfuric acid).[1][2]
Inefficient Extraction	Ensure the correct organic solvent (e.g., diethyl ether or dichloromethane) is used for extraction.[1][2] Perform multiple extractions (at least 2-3 times) to maximize the recovery of the product from the aqueous layer. Gently shake the separatory funnel to avoid emulsion formation.
Product Loss During Washing	Avoid vigorous shaking during the aqueous washes, especially with the sodium bicarbonate solution, to prevent emulsion formation which can trap the product. If an emulsion forms, adding brine (saturated NaCl solution) can help to break it.[1]

Issue 2: Poor Separation During Column Chromatography

Possible Cause	Troubleshooting Step
Inappropriate Solvent System (Eluent)	The polarity of the eluent is critical for good separation. A commonly used solvent system is a mixture of hexane (B92381) and ethyl acetate (B1210297).[1] Start with a low polarity mixture (e.g., 5:1 hexane/ethyl acetate) and gradually increase the polarity if the product is not eluting.[1] Use TLC to determine the optimal solvent system before running the column.
Column Overloading	Do not load too much crude product onto the column. As a general rule, the amount of crude product should be about 1-5% of the weight of the silica (B1680970) gel.
Improper Column Packing	Ensure the silica gel is packed uniformly without any air bubbles or cracks. A poorly packed column will lead to channeling and inefficient separation.[4][5]

Experimental Protocols

Protocol 1: Aqueous Work-up and Extraction

This protocol describes the standard procedure for the initial purification of the reaction mixture after the synthesis of Methyl 2-iodobenzoate.

• Cooling the Reaction: After the reaction is complete, cool the mixture to room temperature.[1]

• Solvent Removal (if applicable): If the reaction was performed in a large volume of a volatile solvent like methanol, it may be concentrated by rotary evaporation.[2]

• Extraction: Partition the residue between an organic solvent (e.g., diethyl ether or dichloromethane) and water.[1][2] Extract the aqueous layer multiple times with the organic solvent to ensure complete recovery of the product.[2]

• Combine Organic Layers: Combine all the organic extracts.

• Washing Sequence:

  • Wash the combined organic layer twice with water.[1]

  • Wash once with a saturated aqueous solution of sodium hydrogen carbonate (NaHCO₃) to remove unreacted 2-iodobenzoic acid.[1][2]

  • Wash once with a saline solution (brine) to aid in the separation of the layers and remove residual water.[1]

• Drying: Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄).[1][2]

• Filtration and Concentration: Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude Methyl 2-iodobenzoate.[1]

Protocol 2: Purification by Silica Gel Column Chromatography

This protocol details the purification of crude Methyl 2-iodobenzoate using column chromatography.

• Prepare the Column:

  • Securely clamp a glass column in a vertical position.

  • Plug the bottom of the column with cotton or glass wool.[4]

  • Add a small layer of sand.[4]

  • Prepare a slurry of silica gel in the initial, low-polarity eluent (e.g., hexane/ethyl acetate 5:1).[1][4]

  • Pour the slurry into the column and allow it to pack under gravity or gentle pressure, ensuring no air bubbles are trapped.[5]

  • Add a layer of sand on top of the packed silica gel.[4]

• Load the Sample:

  • Dissolve the crude Methyl 2-iodobenzoate in a minimal amount of a suitable solvent (e.g., dichloromethane (B109758) or the eluent).[4]

  • Carefully apply the sample solution to the top of the silica gel.[4]

• Elution:

  • Begin eluting with the chosen solvent system (e.g., hexane/ethyl acetate 5:1).[1]

  • Collect fractions in test tubes.[4]

  • Monitor the separation by TLC.

• Combine and Concentrate:

  • Combine the fractions containing the pure product.

  • Evaporate the solvent under reduced pressure to obtain the purified Methyl 2-iodobenzoate.[4]

Data Presentation

Table 1: Physical and Chemical Properties of Methyl 2-iodobenzoate

Property	Value	Reference
CAS Number	610-97-9	[1][2]
Molecular Formula	C₈H₇IO₂	[1]
Molecular Weight	262.04 g/mol	[1]
Appearance	Light yellow oil or white crystalline powder	[2]
Boiling Point	149-150 °C at 10 mmHg	[2]
Melting Point	64 °C	[2][6]
Density	1.784 g/mL at 25 °C	[2]
Solubility	Insoluble in water; soluble in chloroform, ethyl acetate, methanol, ether, and benzene.	[2][7]

Visualizations

Caption: Workflow for the purification of Methyl 2-iodobenzoate.

Caption: Troubleshooting logic for column chromatography issues.

References

• 1. Methyl 2-iodobenzoate synthesis - chemicalbook [chemicalbook.com]
• 2. Methyl 2-iodobenzoate | 610-97-9 [chemicalbook.com]
• 3. CN106608823A - Production technology of methyl 2-iodobenzoate - Google Patents [patents.google.com]
• 4. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 5. odp.library.tamu.edu [odp.library.tamu.edu]
• 6. innospk.com [innospk.com]
• 7. Infinium Pharmachem Limited [infiniumpharmachem.com]

Technical Support Center: Dehalogenation of Methyl 2-iodobenzoate

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals encountering undesired dehalogenation of methyl 2-iodobenzoate (B1229623) in their reaction conditions.

Troubleshooting Guides

Undesired dehalogenation, the replacement of the iodine atom with hydrogen on methyl 2-iodobenzoate, is a common side reaction in palladium-catalyzed cross-coupling reactions. This leads to the formation of methyl benzoate (B1203000) as a significant byproduct, reducing the yield of the desired product and complicating purification. The primary cause is the formation of a palladium-hydride (Pd-H) species in the catalytic cycle.[1] This guide provides a systematic approach to diagnosing and resolving this issue.

Initial Assessment and Diagnosis

The first step in troubleshooting is to confirm the presence and quantify the extent of the dehalogenation.

Recommended Analytical Method: GC-MS Analysis

• Sample Preparation:

  • Take a small aliquot (e.g., 50 µL) of the crude reaction mixture.

  • Dilute with a suitable solvent (e.g., 1 mL of ethyl acetate (B1210297) or dichloromethane).

  • Add a known amount of an internal standard (e.g., dodecane) that does not co-elute with the starting material, desired product, or the dehalogenated byproduct.

  • If necessary, filter the sample through a small plug of silica (B1680970) gel to remove solid particles.[1]

• Instrument Parameters:

  • Instrument: Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

  • Column: Standard non-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 µm).[1]

  • Injector Temperature: 250 °C.[1]

  • Oven Program: Start at 80 °C, hold for 2 minutes, ramp at 10-20 °C/min to 280 °C, and hold for 5-10 minutes.[1]

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).[1]

  • MS Detector: Electron Ionization (EI) mode, scanning a mass range of m/z 50-500.[1]

• Data Analysis: Identify and integrate the peaks corresponding to methyl 2-iodobenzoate, the desired product, and the dehalogenated byproduct (methyl benzoate) based on their retention times and mass spectra.

Troubleshooting Workflow

The following diagram outlines a logical workflow for troubleshooting dehalogenation.

Caption: Troubleshooting workflow for minimizing dehalogenation.

Parameter Optimization

Based on the troubleshooting workflow, the following tables provide specific recommendations for adjusting reaction parameters.

Table 1: Ligand and Base Selection

Problem	Potential Cause	Recommended Solution
Significant formation of methyl benzoate	Inappropriate Ligand Choice: Ligands that are not bulky enough or have slow rates of reductive elimination can favor the dehalogenation pathway.	Employ bulky, electron-rich phosphine (B1218219) ligands such as XPhos, SPhos, or tBuXPhos to promote the desired reductive elimination.[2]
Base-Induced Hydride Formation: Strong bases, especially in the presence of trace water or alcohols, can generate hydride species.	Switch to a weaker or different class of base. Screen inorganic bases like K₃PO₄ or Cs₂CO₃ instead of strong or amine bases.[1]

Table 2: Solvent, Temperature, and Reagent Purity

Problem	Potential Cause	Recommended Solution
Dehalogenation persists after ligand/base optimization	Solvent as a Hydride Source: Solvents like DMF and alcohols are known to promote hydrodehalogenation.	Avoid solvents known to be hydride donors. Use non-polar aprotic solvents like toluene (B28343) or dioxane.[1]
High Temperature/Long Reaction Time: Prolonged heating can increase the likelihood of side reactions, including dehalogenation.[3]	Reduce the reaction temperature and monitor the reaction closely to minimize the overall reaction time. Consider using microwave heating to accelerate the desired reaction, which can reduce the required time at high temperatures.[3]
Presence of Hydrogen Donors: Trace amounts of water or other protic impurities in reagents or solvents can act as a hydride source.[1]	Ensure all reagents and solvents are of high purity and are thoroughly dried. Degas solvents prior to use to remove dissolved oxygen.

Frequently Asked Questions (FAQs)

Q1: Why is methyl 2-iodobenzoate particularly susceptible to dehalogenation?

A1: The carbon-iodine bond is the weakest among the carbon-halogen bonds (C-I < C-Br < C-Cl).[1] This makes aryl iodides, like methyl 2-iodobenzoate, more reactive and generally more prone to side reactions like hydrodehalogenation in palladium-catalyzed processes.[1]

Q2: What is the underlying mechanism of dehalogenation in palladium-catalyzed reactions?

A2: Dehalogenation is primarily caused by the formation of a palladium-hydride (Pd-H) species.[1] This intermediate can arise from various sources such as the base, solvent, or trace water. The Pd-H species can then undergo reductive elimination with the aryl group (from methyl 2-iodobenzoate) to form the dehalogenated product (methyl benzoate) and regenerate the Pd(0) catalyst, thus competing with the desired cross-coupling pathway.[1]

Caption: Competing pathways of cross-coupling and dehalogenation.

Q3: Can the choice of palladium precursor influence the extent of dehalogenation?

A3: Yes, highly active palladium catalysts can sometimes preferentially promote the hydrodehalogenation pathway.[1] If you are using a very active catalyst system and observing significant dehalogenation, consider screening other palladium sources, potentially those that are less reactive, in combination with the optimized ligands and bases mentioned in the troubleshooting guide.

Q4: I have tried optimizing the ligand, base, solvent, and temperature, but I still see significant dehalogenation. What else can I do?

A4: If extensive optimization of the reaction conditions does not resolve the issue, consider the purity of your starting materials. Impurities in the methyl 2-iodobenzoate or the coupling partner could be acting as a source of hydride. Re-purifying your starting materials may be necessary. Additionally, ensure that your reaction setup is scrupulously dry and under an inert atmosphere, as oxygen can also influence the catalytic cycle in complex ways.

Experimental Protocols

The following are representative protocols for common cross-coupling reactions involving methyl 2-iodobenzoate, with annotations on how to modify them to minimize dehalogenation.

Protocol 1: Suzuki-Miyaura Coupling (Optimized to Minimize Dehalogenation)

This protocol is a starting point for the coupling of an arylboronic acid with methyl 2-iodobenzoate.

• Reagents:

  • Methyl 2-iodobenzoate (1.0 equiv)

  • Arylboronic acid (1.2-1.5 equiv)

  • Palladium(II) acetate (Pd(OAc)₂) (2 mol%)

  • SPhos (4 mol%)

  • Potassium phosphate (B84403) (K₃PO₄) (2.0 equiv)

  • Toluene/Water (5:1 mixture, degassed)

• Procedure:

  • To a flame-dried Schlenk flask, add methyl 2-iodobenzoate, the arylboronic acid, Pd(OAc)₂, SPhos, and K₃PO₄.

  • Seal the flask with a septum, then evacuate and backfill with an inert gas (e.g., argon) three times.[1]

  • Add the degassed toluene/water solvent mixture via syringe.

  • Heat the reaction mixture to 80-100 °C with vigorous stirring. Note: Start at a lower temperature and slowly increase if the reaction is sluggish.

  • Monitor the reaction progress by TLC or GC-MS. Note: Aim for the shortest reaction time necessary for consumption of the starting material.

  • Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Protocol 2: Heck Coupling (Optimized to Minimize Dehalogenation)

This protocol describes the coupling of an alkene with methyl 2-iodobenzoate.

• Reagents:

  • Methyl 2-iodobenzoate (1.0 equiv)

  • Alkene (1.5 equiv)

  • Palladium(II) acetate (Pd(OAc)₂) (2 mol%)

  • Tri(o-tolyl)phosphine (P(o-tol)₃) (4 mol%)

  • Potassium carbonate (K₂CO₃) (2.0 equiv)

  • Toluene (anhydrous and degassed)

• Procedure:

  • To a pressure tube, add methyl 2-iodobenzoate, Pd(OAc)₂, P(o-tol)₃, and K₂CO₃.

  • Seal the tube, then evacuate and backfill with argon.

  • Add the degassed toluene and the alkene via syringe.

  • Heat the reaction to 80-100 °C. Note: Higher temperatures may be required, but increase incrementally to find the lowest effective temperature.

  • Stir for the specified time, monitoring by TLC or GC-MS.

  • After cooling, dilute the mixture with diethyl ether and filter through a pad of celite.

  • Wash the filtrate with water and brine, dry over magnesium sulfate, and concentrate.

  • Purify the product by flash chromatography.[4]

Quantitative Data on Reaction Conditions

The following table summarizes various reported conditions for cross-coupling reactions of methyl 2-iodobenzoate. While yields are for the desired product, these conditions provide a starting point for optimization to minimize the dehalogenation side reaction.

Table 3: Comparison of Catalytic Systems for Sonogashira Coupling of Methyl 2-iodobenzoate

Entry	Palladium Source (mol%)	Ligand (mol%)	Copper Source (mol%)	Base	Solvent	Time (h)	Yield (%)
1	Pd(PPh₃)₂Cl₂ (2)	-	CuI (3)	Et₃N	THF	12	85
2	Pd(OAc)₂ (2)	PPh₃ (4)	CuI (3)	Et₃N/DMF	DMF	8	92
3	Pd(dppf)Cl₂ (2)	-	CuI (3)	Cs₂CO₃	Dioxane	12	78
4	Pd₂(dba)₃ (1)	XPhos (3)	-	K₃PO₄	Toluene	6	95

Data adapted from a generic guide on 2-iodobenzoate reactions. Yields are for the desired coupled product and do not quantify the dehalogenated byproduct.[4]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Improving Coupling Reactions of Methyl 2-Iodobenzoate

Welcome to the technical support center for optimizing coupling reactions involving Methyl 2-iodobenzoate (B1229623). This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and enhance the efficiency of their synthetic protocols.

Frequently Asked Questions (FAQs)

Q1: Why is Methyl 2-iodobenzoate a challenging substrate in some cross-coupling reactions?

A1: The ortho-ester group of methyl 2-iodobenzoate can present steric challenges, potentially hindering the approach of the catalyst and coupling partners. This steric hindrance can impede crucial steps in the catalytic cycle, such as oxidative addition and reductive elimination, leading to lower reaction rates and yields compared to less substituted aryl iodides.[1][2] Careful selection of ligands, catalysts, and reaction conditions is therefore critical.

Q2: What are the most common side reactions observed in couplings with Methyl 2-iodobenzoate?

A2: Common side reactions include:

• Homocoupling: Dimerization of the boronic acid (in Suzuki reactions) or the terminal alkyne (Glaser coupling in Sonogashira reactions).[3]

• Protodeboronation: Cleavage of the C-B bond of the boronic acid in Suzuki reactions, leading to the formation of an arene byproduct.

• Reduction: Reduction of the aryl iodide to methyl benzoate.

• Catalyst Decomposition: Formation of palladium black, indicating catalyst deactivation, can be an issue, particularly at higher temperatures.[4]

Q3: How can I minimize Glaser coupling in Sonogashira reactions?

A3: Glaser coupling is a common side reaction that can be minimized by:

• Using Copper-Free Conditions: The most effective way to prevent this side reaction is to employ a copper-free Sonogashira protocol.[3]

• Rigorous Degassing: Ensure all solvents and reagents are thoroughly degassed to remove oxygen, which promotes the oxidative homocoupling.[3][5]

• Slow Addition of Alkyne: Adding the terminal alkyne dropwise can help to keep its concentration low, disfavoring the dimerization reaction.[3]

Troubleshooting Guides

Suzuki-Miyaura Coupling

Issue: Low or No Yield

Possible Cause	Troubleshooting Step
Inefficient Oxidative Addition	Due to steric hindrance, the oxidative addition of methyl 2-iodobenzoate to the palladium catalyst can be slow. Using bulky, electron-rich phosphine (B1218219) ligands like SPhos or XPhos can promote the formation of a more reactive palladium(0) species.[1]
Poor Transmetalation	The transfer of the aryl group from the boronic acid to the palladium center can be inefficient. Ensure the base is strong enough to activate the boronic acid. Carbonates (e.g., K₂CO₃, Cs₂CO₃) are commonly used.[6] The addition of water as a co-solvent can sometimes facilitate this step.
Catalyst Inactivity	The chosen palladium catalyst may not be suitable for this sterically demanding substrate. Consider screening different palladium sources (e.g., Pd(PPh₃)₄, PdCl₂(dppf)).[6]

Heck Coupling

Issue: Low Yield and/or Formation of Side Products

Possible Cause	Troubleshooting Step
Catalyst Decomposition	The formation of palladium black indicates catalyst deactivation. Lowering the reaction temperature or ensuring the reaction is under an inert atmosphere can help.[4]
Poor Alkene Reactivity	Electron-deficient alkenes, such as acrylates, are generally more reactive. For less reactive alkenes, a higher temperature or a more active catalyst system may be necessary.[4]
Double Bond Migration	This can occur through reversible β-hydride elimination and re-addition. Careful selection of the ligand and reaction conditions can minimize this side reaction.[4]

Sonogashira Coupling

Issue: Low Yield and/or Competing Glaser Coupling

Possible Cause	Troubleshooting Step
Catalyst System Inefficiency	The choice of palladium source, ligand (if any), and copper co-catalyst is crucial. For methyl 2-iodobenzoate, systems like Pd(OAc)₂/PPh₃ with CuI have shown good yields.[7]
Presence of Oxygen	Oxygen promotes the unwanted homocoupling of the alkyne (Glaser coupling). It is critical to use anhydrous solvents and rigorously degas the reaction mixture.[3][5]
Inappropriate Solvent or Base	A variety of solvents can be used, including THF, DMF, and dioxane. The base, often an amine like triethylamine (B128534), is crucial for the reaction.[6][7] Ensure the solvent and base are compatible with the chosen catalyst system.

Quantitative Data

Table 1: Comparison of Catalytic Systems for Sonogashira Coupling of Methyl 2-iodobenzoate

Entry	Palladium Source (mol%)	Ligand (mol%)	Copper Source (mol%)	Base	Solvent	Time (h)	Yield (%)
1	Pd(PPh₃)₂Cl₂ (2)	-	CuI (3)	Et₃N	THF	12	85
2	Pd(OAc)₂ (2)	PPh₃ (4)	CuI (3)	Et₃N/DMF	DMF	8	92
3	Pd(dppf)Cl₂ (2)	-	CuI (3)	Cs₂CO₃	Dioxane	12	78
4	Pd₂(dba)₃ (1)	XPhos (3)	-	K₃PO₄	Toluene (B28343)	16	95

Note: This data is representative and compiled from general knowledge of Sonogashira reactions. Specific literature should be consulted for precise, substrate-specific data.[7]

Table 2: Relative Performance of Methyl 2-halobenzoates in Heck Coupling

Substrate	Relative Reaction Rate	Typical Reaction Time	Typical Yield	Notes
Methyl 2-iodobenzoate	Very High	0.5 - 4 hours	> 95%	Highly efficient, often requiring lower catalyst loadings. [8]
Methyl 2-bromobenzoate	High	4 - 12 hours	80 - 95%	A common and effective substrate for the Heck reaction.[8]
Methyl 2-chlorobenzoate	Low	> 24 hours	< 60%	Generally challenging and requires forcing conditions.[8]

Table 3: Relative Performance of Methyl 2-halobenzoates in Suzuki-Miyaura Coupling

Substrate	Relative Reaction Rate	Typical Reaction Time	Typical Yield	Notes
Methyl 2-iodobenzoate	Very High	1 - 6 hours	> 90%	Often proceeds at lower temperatures. [8]
Methyl 2-bromobenzoate	High	6 - 24 hours	70 - 90%	Generally requires higher temperatures and/or more active catalysts.[8]
Methyl 2-chlorobenzoate	Low	> 24 hours	< 60%	Generally challenging and requires forcing conditions.[8]

Experimental Protocols

Detailed Protocol: Suzuki-Miyaura Coupling of Methyl 2-iodobenzoate with Phenylboronic Acid

• Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar and a condenser, combine methyl 2-iodobenzoate (1.0 mmol, 262 mg), phenylboronic acid (1.2 mmol, 146 mg), palladium catalyst (e.g., Pd(PPh₃)₄, 0.03 mmol, 35 mg), and potassium carbonate (2.0 mmol, 276 mg).

• Inert Atmosphere: Seal the flask with a septum, and purge with argon or nitrogen for 10-15 minutes.

• Solvent Addition: Add a degassed solvent mixture of toluene (8 mL) and water (2 mL) via syringe.

• Reaction: Heat the mixture to 90-100 °C with vigorous stirring. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). The reaction is typically complete within 6-12 hours.

• Work-up: After cooling to room temperature, dilute the reaction mixture with ethyl acetate (B1210297) (20 mL) and water (10 mL). Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Purification: Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate. Filter and concentrate the solvent under reduced pressure. Purify the crude product by flash column chromatography on silica (B1680970) gel (eluent: hexane/ethyl acetate gradient) to afford the desired biaryl product.

Detailed Protocol: Heck Coupling of Methyl 2-iodobenzoate with Styrene (B11656)

• Reaction Setup: To a pressure tube, add methyl 2-iodobenzoate (1.0 mmol, 262 mg), palladium(II) acetate (0.02 mmol, 4.5 mg), triphenylphosphine (B44618) (0.04 mmol, 10.5 mg), and triethylamine (1.5 mmol, 209 µL).

• Inert Atmosphere: Seal the tube, evacuate, and backfill with argon. Repeat this process three times.

• Reagent Addition: Add degassed N,N-dimethylformamide (DMF) (5 mL) and styrene (1.2 mmol, 137 µL) via syringe.

• Reaction: Stir the reaction mixture at 100 °C for 4-8 hours.

• Work-up: After cooling to room temperature, dilute the mixture with diethyl ether (20 mL) and filter through a pad of celite.

• Purification: Wash the filtrate with water (2 x 15 mL) and brine (15 mL), dry over anhydrous magnesium sulfate, and concentrate under reduced pressure. Purify the product by flash chromatography on silica gel (eluent: hexane/ethyl acetate gradient).

Detailed Protocol: Sonogashira Coupling of Methyl 2-iodobenzoate with Phenylacetylene (B144264)

• Reaction Setup: In a flame-dried Schlenk flask, charge methyl 2-iodobenzoate (1.0 mmol, 262 mg), bis(triphenylphosphine)palladium(II) dichloride (0.02 mmol, 14 mg), and copper(I) iodide (0.03 mmol, 5.7 mg).

• Inert Atmosphere: Evacuate the flask and backfill with argon. Repeat this cycle three times.

• Reagent Addition: Add anhydrous and degassed tetrahydrofuran (B95107) (THF) (5 mL) and triethylamine (2.0 mmol, 279 µL) via syringe. Then, add phenylacetylene (1.2 mmol, 132 µL) dropwise.

• Reaction: Stir the reaction mixture at room temperature for 12 hours.

• Work-up: Upon completion, dilute the reaction with ethyl acetate (20 mL) and wash with saturated aqueous ammonium (B1175870) chloride (2 x 15 mL) and brine (15 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient).

Visualizations

Caption: Troubleshooting workflow for low yields in Suzuki coupling.

Caption: General experimental workflow for Sonogashira coupling.

Caption: Key parameters influencing the outcome of coupling reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. Protocol for Sonogashira coupling of alkynes and aryl halides via nickel catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Sonogashira Reaction with Methyl 2-Iodobenzoate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with the Sonogashira reaction, specifically when using Methyl 2-iodobenzoate (B1229623) as a substrate.

Frequently Asked Questions (FAQs)

Q1: My Sonogashira reaction with Methyl 2-iodobenzoate is not working or giving a very low yield. What are the most critical initial checks?

A1: When a Sonogashira reaction fails, the primary suspects are the integrity of the reactants and the reaction conditions. First, verify the quality and activity of your palladium catalyst and copper(I) co-catalyst.[1] Ensure all solvents and the amine base are anhydrous and have been thoroughly degassed to remove oxygen, which can lead to catalyst decomposition and promote undesired side reactions.[1] The purity of both Methyl 2-iodobenzoate and the terminal alkyne is also crucial, as impurities can poison the catalyst.

Q2: I am observing a significant amount of alkyne homocoupling (Glaser coupling). How can I minimize this side reaction?

A2: Alkyne homocoupling is a common side reaction, particularly when a copper co-catalyst is used in the presence of oxygen. To mitigate this, it is essential to maintain a strictly inert atmosphere (e.g., argon or nitrogen) throughout the reaction. Reducing the amount of the copper(I) catalyst or switching to a copper-free protocol can also be effective.[2] Slow addition of the terminal alkyne to the reaction mixture can help to keep its concentration low, thus disfavoring the bimolecular homocoupling.

Q3: My reaction mixture turns black. What does this indicate and what should I do?

A3: The formation of a black precipitate, commonly known as "palladium black," is a sign of palladium catalyst decomposition. This can be caused by the presence of oxygen, impurities in the reagents or solvents, or an inappropriate reaction temperature. Using fresh, high-purity reagents and ensuring anaerobic conditions can help prevent this. Some anecdotal evidence suggests that certain solvents, like THF, might promote the formation of palladium black.

Q4: Is the steric hindrance from the ortho-ester group on Methyl 2-iodobenzoate a significant issue?

A4: Yes, the ortho-substituent on Methyl 2-iodobenzoate can present a steric challenge. This can hinder the approach of the bulky palladium catalyst to the C-I bond for the oxidative addition step, which is often the rate-limiting step in the catalytic cycle. To overcome this, using palladium catalysts with bulky, electron-rich phosphine (B1218219) ligands (e.g., XPhos) or N-heterocyclic carbene (NHC) ligands can be beneficial. These ligands promote the formation of a highly active, less sterically hindered monoligated palladium(0) species.[1]

Q5: Can I perform the Sonogashira reaction with Methyl 2-iodobenzoate without a copper co-catalyst?

A5: Yes, copper-free Sonogashira reactions are a viable option and are often preferred to avoid the issue of alkyne homocoupling.[3] These reactions may require more active palladium catalyst systems, specific ligands, and potentially higher reaction temperatures to proceed efficiently, especially with a sterically hindered substrate like Methyl 2-iodobenzoate.[1]

Troubleshooting Guide

Problem 1: Low to No Product Yield

When faced with a low or non-existent yield, a systematic approach to troubleshooting is essential. The following sections break down the key areas to investigate.

• Palladium Catalyst: Use a fresh batch of the palladium catalyst or one that has been stored correctly under an inert atmosphere. Pd(0) sources like Pd(PPh₃)₄ can be sensitive to air and moisture.

• Copper(I) Co-catalyst: Copper(I) iodide can degrade over time. Use a fresh, unopened bottle or a recently purchased batch.

• Aryl Halide and Alkyne Purity: Ensure that Methyl 2-iodobenzoate and the terminal alkyne are free from impurities that could act as catalyst poisons. Purification of starting materials may be necessary.

• Solvent and Base Quality: Use anhydrous and degassed solvents. Amine bases should be dry and free of oxidation products.

• Inert Atmosphere: The reaction is highly sensitive to oxygen. Ensure the reaction vessel is properly purged with an inert gas (argon or nitrogen) and that the reaction is carried out under a positive pressure of the inert gas. Techniques like freeze-pump-thaw cycles for solvent degassing are highly recommended.

• Temperature: While aryl iodides are generally more reactive and can sometimes react at room temperature, the steric hindrance of Methyl 2-iodobenzoate might necessitate heating.[4] If the reaction is sluggish at a lower temperature, a gradual increase in temperature should be attempted.

• Concentration: Ensure that the reaction is not too dilute, as this can slow down the reaction rate.

• Ligand Choice: For the sterically hindered Methyl 2-iodobenzoate, standard phosphine ligands like PPh₃ might not be optimal. Consider using bulky, electron-rich phosphine ligands such as XPhos, or N-heterocyclic carbene (NHC) ligands, which can enhance the rate of oxidative addition.[1]

• Base Selection: Amine bases like triethylamine (B128534) or diisobutylamine (B89472) are commonly used. However, for challenging substrates, stronger inorganic bases like K₃PO₄ or Cs₂CO₃ might be more effective.[1]

Problem 2: Significant Alkyne Homocoupling (Glaser Coupling)

The formation of a diyne byproduct is a strong indication of Glaser coupling.

• Strictly Anaerobic Conditions: The primary cause of Glaser coupling is the presence of oxygen. Rigorously exclude oxygen from the reaction mixture.

• Copper-Free Conditions: The most effective way to eliminate Glaser coupling is to switch to a copper-free Sonogashira protocol.[3] This will likely require optimization of the palladium catalyst and ligand.

• Slow Addition of Alkyne: Adding the alkyne slowly via a syringe pump can maintain a low concentration of the copper acetylide intermediate, thereby minimizing the rate of homocoupling.

Problem 3: Catalyst Decomposition (Formation of Palladium Black)

The appearance of a black precipitate indicates that the palladium catalyst has crashed out of the solution.

• Oxygen Exclusion: As with other issues, oxygen is a common culprit. Ensure all components of the reaction are properly degassed.

• Solvent Choice: Some solvents are more prone to causing catalyst decomposition. If using THF, consider switching to other common Sonogashira solvents like DMF, toluene, or dioxane.[1]

• Temperature Control: Excessively high temperatures can lead to catalyst decomposition. Optimize the temperature to be high enough for the reaction to proceed but not so high as to degrade the catalyst.

Data Presentation

Table 1: Comparison of Catalytic Systems for the Sonogashira Coupling of Methyl 2-Iodobenzoate. [1]

Entry	Palladium Source (mol%)	Ligand (mol%)	Copper Source (mol%)	Base	Solvent	Time (h)	Yield (%)
1	Pd(PPh₃)₂Cl₂ (2)	-	CuI (3)	Et₃N	THF	12	85
2	Pd(OAc)₂ (2)	PPh₃ (4)	CuI (3)	Et₃N/DMF	DMF	8	92
3	Pd(dppf)Cl₂ (2)	-	CuI (3)	Cs₂CO₃	Dioxane	12	78
4	Pd₂(dba)₃ (1)	XPhos (3)	-	K₃PO₄	Toluene	6	95

Note: This data is representative and compiled from general knowledge of Sonogashira reactions. Specific literature should be consulted for precise, substrate-specific data.[1]

Experimental Protocols

General Experimental Protocol for Sonogashira Coupling of Methyl 2-Iodobenzoate[5]

• To a flame-dried Schlenk flask under an inert atmosphere (argon or nitrogen), add Methyl 2-iodobenzoate (1.0 equiv), the palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 2 mol%), and the copper(I) co-catalyst (e.g., CuI, 3 mol%).

• Evacuate the flask and backfill with the inert gas three times.

• Add the anhydrous, degassed solvent (e.g., THF) and the base (e.g., triethylamine, 2.0 equiv) via syringe.

• Add the terminal alkyne (1.2 equiv) via syringe.

• Stir the reaction mixture at room temperature or heat as required.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with saturated aqueous ammonium (B1175870) chloride and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Visualizations

Caption: Troubleshooting workflow for a failed Sonogashira reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Copper-Free Sonogashira Cross-Coupling for Functionalization of Alkyne-Encoded Proteins in Aqueous Medium and in Bacterial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Effect of base and solvent on "Methyl 2-iodobenzoate" reactivity

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing reactions involving Methyl 2-iodobenzoate (B1229623).

General Troubleshooting

Q1: My cross-coupling reaction with Methyl 2-iodobenzoate is not working or giving low yields. What are the common causes?

A1: Low or no yield in cross-coupling reactions with Methyl 2-iodobenzoate can stem from several factors:

• Catalyst Inactivation: The Palladium catalyst is sensitive to oxygen. Ensure all reagents and solvents are properly degassed and the reaction is conducted under an inert atmosphere (Argon or Nitrogen).

• Inappropriate Base or Solvent: The choice of base and solvent is critical and highly reaction-dependent. The base is crucial for activating the coupling partners and the solvent influences solubility and reaction kinetics. A suboptimal choice can lead to poor results.

• Low Quality Reagents: Ensure the Methyl 2-iodobenzoate and other reagents are pure. Impurities can poison the catalyst.

• Substrate-Specific Issues: The ortho-ester group in Methyl 2-iodobenzoate can introduce steric hindrance and may be sensitive to certain reaction conditions, potentially leading to side reactions like hydrolysis.[1]

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for forming carbon-carbon bonds between Methyl 2-iodobenzoate and an organoboron compound.

FAQs

Q2: Which base and solvent combination is optimal for the Suzuki-Miyaura coupling of Methyl 2-iodobenzoate?

A2: The optimal combination depends on the specific boronic acid or ester used. However, a common and effective system involves a polar aprotic solvent like DMF or a biphasic system such as Toluene (B28343)/Water or Dioxane/Water, with a base like K₂CO₃, Cs₂CO₃, or K₃PO₄. For instance, using a Pd(PPh₃)₄ catalyst, a K₂CO₃ base in a toluene/water solvent mixture at 90°C is a good starting point.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Low Yield	Inefficient transmetalation.	Switch to a stronger base (e.g., from K₂CO₃ to Cs₂CO₃). Use a biphasic solvent system (e.g., Toluene/Water) to facilitate the transfer of the boronate to the organic phase.
Catalyst inhibition by iodide.	The iodide byproduct can inhibit the catalyst. Using toluene as a solvent can minimize this effect as the iodide salt is less soluble.
Protodeboronation	The boronic acid is unstable under the reaction conditions.	Use a milder base or switch to a more stable boronate ester (e.g., a pinacol (B44631) ester). Ensure the reaction is run under anhydrous conditions if water is not part of a biphasic system.
Homocoupling of Boronic Acid	Presence of oxygen.	Thoroughly degas all solvents and reagents before use and maintain an inert atmosphere (e.g., Argon or Nitrogen) throughout the reaction.

Quantitative Data

Effect of Base and Solvent on Suzuki-Miyaura Coupling of Aryl Iodides

Aryl Iodide	Boronic Acid	Base	Solvent	Temperature (°C)	Yield (%)
Methyl 2-iodobenzoate	Phenylboronic acid	K₂CO₃	Toluene/H₂O	90	>90%
Methyl 2-iodobenzoate	Phenylboronic acid	Cs₂CO₃	Dioxane	100	High
Aryl Iodide	Phenylboronic acid	K₃PO₄	DMF	80	High

Note: Data is compiled from typical conditions for analogous aryl iodides and may require optimization for Methyl 2-iodobenzoate.

Experimental Protocol: Suzuki-Miyaura Coupling

• Preparation: To an oven-dried Schlenk flask, add Methyl 2-iodobenzoate (1.0 mmol), the arylboronic acid (1.2 mmol), and the palladium catalyst (e.g., Pd(PPh₃)₄, 0.03 mmol).

• Inert Atmosphere: Seal the flask, and evacuate and backfill with an inert gas (e.g., Argon) three times.

• Reagent Addition: Add the base (e.g., K₂CO₃, 2.0 mmol) and the degassed solvent (e.g., 10 mL of a 4:1 mixture of Toluene/Water) via syringe.

• Reaction: Heat the mixture to the desired temperature (e.g., 90°C) and stir vigorously. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with water and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Caption: Key components of the Suzuki-Miyaura coupling reaction.

Heck Reaction

The Heck reaction is used to form a carbon-carbon bond between Methyl 2-iodobenzoate and an alkene.

FAQs

Q3: What are the typical bases and solvents used in the Heck reaction with Methyl 2-iodobenzoate?

A3: A common base for the Heck reaction is an amine base such as triethylamine (B128534) (Et₃N). Highly polar solvents like DMF, NMP, or DMA are often used to achieve high reaction rates, typically at elevated temperatures (80-140°C).[2]

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Low Yield	Catalyst deactivation.	Ensure rigorous degassing of the reaction mixture. The use of phosphine (B1218219) ligands can help stabilize the palladium catalyst.
Formation of Palladium Black	Catalyst decomposition.	This can occur at high temperatures. Consider using a lower temperature and a more active catalyst system or adding a stabilizing ligand.
Side Reactions	Double bond isomerization in the product.	The choice of base and solvent can influence this. Screening different conditions may be necessary.

Quantitative Data

Effect of Base and Solvent on Heck Reaction of Aryl Iodides

Aryl Iodide	Alkene	Base	Solvent	Temperature (°C)	Yield (%)
Methyl 2-iodobenzoate	Styrene	Et₃N	DMF	100	>95%
Iodobenzene	Methyl acrylate	Et₃N	CH₃CN	80	High
Iodobenzene	Methyl acrylate	Na₂CO₃/Et₃N	NMP	120	High

Note: Data is compiled from typical conditions for analogous aryl iodides and may require optimization for Methyl 2-iodobenzoate.

Experimental Protocol: Heck Reaction

• Preparation: In a pressure vessel, combine Methyl 2-iodobenzoate (1.0 mmol), the alkene (e.g., styrene, 1.5 mmol), the palladium catalyst (e.g., Pd(OAc)₂, 0.02 mmol), and a ligand if necessary (e.g., PPh₃, 0.04 mmol).

• Inert Atmosphere: Seal the vessel and purge with an inert gas.

• Reagent Addition: Add the degassed solvent (e.g., DMF, 5 mL) and the base (e.g., Et₃N, 2.0 mmol).

• Reaction: Heat the vessel to the desired temperature (e.g., 100°C) and stir. Monitor the reaction by GC-MS.

• Work-up: After cooling, filter the mixture to remove any palladium black. Dilute the filtrate with water and extract with an organic solvent.

• Purification: Wash the combined organic layers with brine, dry, and concentrate. Purify the product by column chromatography.

Caption: General experimental workflow for the Heck reaction.

Sonogashira Coupling

The Sonogashira coupling is used to form a carbon-carbon bond between Methyl 2-iodobenzoate and a terminal alkyne.

FAQs

Q4: Is a copper co-catalyst always necessary for the Sonogashira reaction?

A4: While the classic Sonogashira reaction uses a copper(I) co-catalyst (e.g., CuI), copper-free conditions have been developed. These can be advantageous for substrates that are sensitive to copper or to avoid the formation of alkyne homocoupling byproducts (Glaser coupling).

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Low Yield	Inefficient deprotonation of the alkyne.	Use a stronger amine base (e.g., diisopropylamine) or a combination of an amine and an inorganic base.
Catalyst deactivation.	Ensure the reaction is rigorously degassed, as oxygen can deactivate the palladium catalyst.
Alkyne Homocoupling	Presence of oxygen and copper catalyst.	Perform the reaction under strictly anaerobic conditions. Consider using a copper-free protocol.
No Reaction	The terminal alkyne proton is not acidic enough.	The use of a stronger base or a more polar solvent can facilitate the formation of the copper acetylide intermediate.

Quantitative Data

Effect of Solvent and Base on Sonogashira Coupling of Aryl Iodides

Aryl Iodide	Alkyne	Base	Solvent	Temperature (°C)	Yield (%)
4-Iodotoluene	Phenylacetylene	Et₃N	THF	RT	90
4-Iodotoluene	Phenylacetylene	Piperidine	DMF	RT	95
4-Iodotoluene	Phenylacetylene	DIPA	Acetonitrile	RT	92

Note: Data is for a similar aryl iodide and serves as a general guide. DIPA = Diisopropylamine.

Experimental Protocol: Sonogashira Coupling

• Preparation: To a Schlenk flask, add Methyl 2-iodobenzoate (1.0 mmol), a palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 0.02 mmol), and a copper(I) co-catalyst (e.g., CuI, 0.04 mmol).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas.

• Reagent Addition: Add a degassed solvent (e.g., 5 mL of THF) and a base (e.g., Et₃N, 2.0 mmol). Add the terminal alkyne (e.g., phenylacetylene, 1.2 mmol) via syringe.

• Reaction: Stir the reaction at room temperature or with gentle heating until completion.

• Work-up: Upon completion, filter the reaction mixture through a pad of celite and wash with an organic solvent.

• Purification: Concentrate the filtrate and purify the residue by column chromatography.

Caption: Interplay of components in a Sonogashira coupling reaction.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for forming a carbon-nitrogen bond between Methyl 2-iodobenzoate and an amine.

FAQs

Q5: What type of base should I use for a Buchwald-Hartwig amination of Methyl 2-iodobenzoate?

A5: Strong, non-nucleophilic bases are typically required. Sodium tert-butoxide (NaOtBu) is a common choice. For substrates with base-sensitive functional groups, weaker inorganic bases like K₃PO₄ or Cs₂CO₃ can be used, often in combination with a more polar solvent like dioxane or THF, though this may require higher temperatures or longer reaction times.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Low Yield	Sterically hindered amine or aryl halide.	Use a more sterically demanding, electron-rich phosphine ligand (e.g., a biarylphosphine ligand).
Base-sensitive functional group on the substrate.	Switch to a weaker base such as K₃PO₄ or Cs₂CO₃ and a more polar solvent like dioxane.
Hydrodehalogenation	The iodo group is replaced by hydrogen.	This can be promoted by certain bases and protic impurities. Ensure anhydrous conditions and screen different bases.

Quantitative Data

Effect of Base and Ligand on Buchwald-Hartwig Amination

Aryl Halide	Amine	Base	Ligand	Solvent	Temperature (°C)	Yield (%)
Aryl Iodide	Primary Amine	NaOtBu	Biarylphosphine	Toluene	100	High
Aryl Iodide	Secondary Amine	NaOtBu	P(t-Bu)₃	Toluene	80	High
Aryl Bromide	Aniline	K₃PO₄	Xantphos	Dioxane	110	Good

Note: This table provides general conditions; optimization is crucial for specific substrates like Methyl 2-iodobenzoate.

Experimental Protocol: Buchwald-Hartwig Amination

• Preparation: In a glovebox or under a stream of inert gas, add Methyl 2-iodobenzoate (1.0 mmol), the palladium precatalyst (e.g., Pd₂(dba)₃, 0.01 mmol), the phosphine ligand (0.02 mmol), and the base (e.g., NaOtBu, 1.4 mmol) to a Schlenk tube.

• Reagent Addition: Add the amine (1.2 mmol) and anhydrous, degassed solvent (e.g., toluene, 5 mL).

• Reaction: Seal the tube and heat the mixture with stirring to the desired temperature (e.g., 100°C). Monitor the reaction's progress.

• Work-up: After cooling, dilute the reaction with a solvent like ethyl acetate (B1210297) and filter through a plug of celite.

• Purification: Wash the filtrate with water and brine, dry the organic layer, and concentrate. Purify the product by chromatography.

Caption: Simplified catalytic cycle of the Buchwald-Hartwig amination.

Ullmann Condensation

The Ullmann condensation can be used to form C-O, C-N, or C-S bonds with Methyl 2-iodobenzoate.

FAQs

Q6: What are the key challenges in performing an Ullmann reaction with Methyl 2-iodobenzoate?

A6: Traditional Ullmann reactions often require harsh conditions, including high temperatures (150-210°C) and stoichiometric amounts of copper.[3] These conditions can be incompatible with the ester functional group in Methyl 2-iodobenzoate, potentially leading to hydrolysis or other side reactions. Modern protocols using ligands can allow for milder conditions.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Low Yield	Inactive copper catalyst.	Use a fresh, high-purity copper(I) salt (e.g., CuI). Activation of copper powder may be necessary.
Inappropriate ligand or no ligand.	Modern Ullmann reactions often benefit from a ligand (e.g., 1,10-phenanthroline, N,N-dimethylglycine) to facilitate the reaction at lower temperatures.
Side Reactions	Debromination or other decomposition.	The presence of protic impurities can lead to side reactions. Use anhydrous solvents and reagents. If decomposition is observed, lower the reaction temperature.

Quantitative Data

Effect of Base and Ligand on Ullmann-type C-O Coupling

Aryl Halide	Alcohol/Phenol (B47542)	Base	Ligand	Solvent	Temperature (°C)	Yield (%)
Aryl Iodide	Phenol	K₃PO₄	Picolinic Acid	DMSO	110	High
Aryl Iodide	Aliphatic Alcohol	Cs₂CO₃	N,N-dimethylglycine	Alcohol	110	Good to Excellent
Aryl Iodide	Phenol	Cs₂CO₃	1,10-phenanthroline	Dioxane	100	Good

Note: General conditions are provided; specific optimization for Methyl 2-iodobenzoate is recommended.

Experimental Protocol: Ullmann Condensation (C-O Coupling)

• Preparation: To a reaction vessel, add Methyl 2-iodobenzoate (1.0 mmol), the phenol (1.2 mmol), the copper catalyst (e.g., CuI, 0.1 mmol), the ligand (e.g., picolinic acid, 0.2 mmol), and the base (e.g., K₃PO₄, 2.0 mmol).

• Inert Atmosphere: Purge the vessel with an inert gas.

• Reagent Addition: Add the anhydrous, degassed solvent (e.g., DMSO, 5 mL).

• Reaction: Heat the mixture to the desired temperature (e.g., 110°C) with stirring.

• Work-up: After cooling, dilute with water and extract with an organic solvent.

• Purification: Wash the organic phase, dry, and concentrate. Purify the product via column chromatography.

Caption: Workflow for optimizing Ullmann condensation conditions.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]

Removal of palladium catalyst from "Methyl 2-iodobenzoate" reaction mixture

Welcome to the Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to effectively troubleshoot and resolve issues related to the removal of palladium catalysts from reaction mixtures, with a specific focus on reactions involving Methyl 2-iodobenzoate (B1229623) .

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for removing residual palladium catalyst from a reaction mixture?

A1: The most common methods include:

• Filtration through Celite: Effective for removing heterogeneous palladium catalysts (e.g., Pd on carbon) and insoluble palladium species that may have crashed out of solution.[1][2]

• Adsorption on Activated Carbon: A cost-effective method for adsorbing dissolved palladium species.[3]

• Palladium Scavengers: These are typically silica-based or polymer-bound materials with functional groups (e.g., thiols, amines, thiourea) that chelate with palladium, allowing for its removal by filtration.[4][5]

• Silica (B1680970) Gel Chromatography: Can be effective for separating the desired product from palladium residues, especially if there is a significant polarity difference.[2]

• Recrystallization: This can be an effective final purification step to reduce palladium levels, although it may not be sufficient on its own.[3]

Q2: My reaction involves Methyl 2-iodobenzoate. Are there any specific considerations for palladium removal?

A2: Yes. Cross-coupling reactions with Methyl 2-iodobenzoate will result in a substituted methyl benzoate (B1203000) product. These products are often polar. This polarity can influence the choice of solvents for recrystallization and chromatography. Additionally, the ester functional group could potentially interact with the palladium, making its removal more challenging. It is crucial to select a removal method that is compatible with the product's solubility and stability.

Q3: I've tried filtering my reaction mixture through Celite, but the filtrate is still colored, suggesting residual palladium. What should I do?

A3: If filtration through Celite is incomplete, it's likely that you have soluble palladium species.[4] In this case, you should consider subsequent treatment of the filtrate with a palladium scavenger or activated carbon to remove the dissolved palladium.[3][4]

Q4: How do I choose the right palladium scavenger for my reaction?

A4: The choice of scavenger depends on several factors, including the oxidation state of the palladium (Pd(0) or Pd(II)), the solvent system, and the nature of your product.[4] Thiol-based scavengers are often effective for a range of palladium species. It is often recommended to screen a small panel of scavengers to find the most effective one for your specific reaction.

Q5: I'm concerned about losing my product during the palladium removal process. How can I minimize this?

A5: Product loss can occur, particularly with methods like activated carbon treatment or chromatography.[3] To minimize loss:

• Optimize the amount of adsorbent/scavenger: Use the minimum amount necessary for effective palladium removal.

• Thoroughly wash the solid material: After filtration, wash the activated carbon, Celite, or scavenger with fresh solvent to recover any adsorbed product.

• Select an appropriate solvent: Choose a solvent that provides good solubility for your product but may encourage the palladium to adsorb to the solid support.

Troubleshooting Guides

Problem 1: Incomplete Palladium Removal

Symptom	Possible Cause	Suggested Solution
Filtrate is still colored (black/gray)	Soluble palladium species are present.	Treat the filtrate with a palladium scavenger or activated carbon.[4]
High Pd levels after scavenger treatment	Incorrect scavenger selection, insufficient amount, or suboptimal conditions.	Screen different scavengers, increase the equivalents of the scavenger, and optimize scavenging time and temperature.[3]
Palladium co-elutes with product during chromatography	Similar polarity of the product and palladium species.	Optimize the mobile phase, use functionalized silica gel (e.g., thiol-modified), or pre-treat the crude product with a scavenger before chromatography.[3]

Problem 2: Product Loss During Palladium Removal

Symptom	Possible Cause	Suggested Solution
Low yield after activated carbon treatment	Non-specific adsorption of the product onto the carbon surface.	Use the minimum effective amount of activated carbon. Test different solvents to minimize product adsorption.[3]
Low recovery after scavenger use	Product is binding to the scavenger.	Reduce the amount of scavenger used. Thoroughly wash the scavenger with fresh solvent after filtration. Try a different type of scavenger.[4]

Quantitative Data on Palladium Removal

The efficiency of palladium removal is highly dependent on the specific reaction and conditions. The following table provides a summary of representative data for different removal methods.

Method	Initial Pd (ppm)	Final Pd (ppm)	% Removal	Reference Reaction Type
Activated Carbon	2239	20	>99%	Larock Indolisation
Silica Gel Chromatography	~5000	<100 (average)	~90%	Suzuki-Miyaura/Buchwald-Hartwig
Palladium Scavenger (Si-TMT)	>100 (post-chromatography)	<100	>98% (combined with chromatography)	Suzuki-Miyaura/Buchwald-Hartwig
Filtration (Perovskite Catalyst)	N/A	2	N/A	Suzuki Coupling

Note: Data is compiled from various sources and should be considered illustrative.[6][7][8]

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling of Methyl 2-iodobenzoate

• In a round-bottom flask, combine Methyl 2-iodobenzoate (1.0 mmol), the desired arylboronic acid (1.2 mmol), the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃, 2.0 mmol).

• Fit the flask with a condenser and purge the system with an inert gas (e.g., Argon or Nitrogen).

• Add the degassed solvent (e.g., a mixture of DME and water).

• Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) with vigorous stirring for the required time (typically 2-24 hours), monitoring the reaction by TLC or LC-MS.

• After the reaction is complete, cool the mixture to room temperature.[9]

Protocol 2: Palladium Removal using a Thiol-Based Scavenger

• Following the reaction, dilute the cooled mixture with a suitable organic solvent.

• Add a thiol-based palladium scavenger (typically 2-4 equivalents relative to the palladium catalyst).

• Stir the mixture at room temperature for 1-16 hours. The optimal time should be determined by monitoring the palladium content.

• Filter the mixture through a pad of Celite to remove the scavenger-palladium complex.

• Wash the Celite pad with fresh organic solvent to recover any adsorbed product.

• Combine the filtrate and washings, and concentrate under reduced pressure to obtain the crude product, which can then be further purified if necessary.

Protocol 3: Palladium Removal using Activated Carbon

• Dilute the reaction mixture with a suitable organic solvent.

• Add activated carbon (typically 5-10 wt% relative to the crude product).

• Stir the mixture vigorously at room temperature for 1-4 hours.[3]

• Filter the mixture through a pad of Celite to remove the activated carbon.

• Wash the Celite pad with fresh solvent.

• Combine the filtrate and washings and concentrate under reduced pressure.

Visual Workflow and Troubleshooting

Caption: General workflow for the removal of palladium catalyst from a reaction mixture.

Caption: Troubleshooting decision tree for palladium catalyst removal.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Pilot Study to Quantify Palladium Impurities in Lead-like Compounds Following Commonly Used Purification Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Palladium-containing perovskites: recoverable and reuseable catalysts for Suzuki couplings - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. benchchem.com [benchchem.com]

"Methyl 2-iodobenzoate" stability issues in prolonged reactions

Welcome to the Technical Support Center for Methyl 2-iodobenzoate (B1229623). This resource is designed for researchers, scientists, and drug development professionals to troubleshoot stability issues encountered during prolonged reactions.

Frequently Asked Questions (FAQs)

Q1: What is Methyl 2-iodobenzoate and what are its primary applications?

Methyl 2-iodobenzoate (CAS No. 610-97-9) is an aromatic ester widely used as a versatile intermediate in organic synthesis.[1][2] Its primary applications are in palladium-catalyzed cross-coupling reactions such as Suzuki, Heck, and Sonogashira couplings to form complex organic molecules, which are crucial in pharmaceutical and materials science research.[3]

Q2: What are the main stability concerns with Methyl 2-iodobenzoate in prolonged reactions?

In prolonged reactions, particularly those involving high temperatures, strong bases, or certain catalysts, Methyl 2-iodobenzoate can undergo several degradation pathways:

• Dehalogenation: The loss of the iodine atom to form methyl benzoate (B1203000). This is a common side reaction for aryl iodides.

• Hydrolysis: The cleavage of the methyl ester group to form 2-iodobenzoic acid, especially in the presence of a strong base and water.

• Ullmann Homocoupling: The self-coupling of two molecules of Methyl 2-iodobenzoate to form a biphenyl (B1667301) derivative, particularly in the presence of copper catalysts at elevated temperatures.[4][5]

Q3: How can I minimize the degradation of Methyl 2-iodobenzoate?

To minimize degradation, consider the following:

• Reaction Time: Optimize the reaction time to avoid prolonged exposure to harsh conditions after the main reaction is complete.

• Temperature: Use the lowest effective temperature for the reaction.

• Base Selection: Choose a milder base or use the minimum necessary amount.

• Inert Atmosphere: Conduct reactions under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidative side reactions.[6]

• Catalyst Choice: Select a catalyst system that promotes the desired reaction at a higher rate than the degradation pathways.

Q4: How should Methyl 2-iodobenzoate be properly stored?

To ensure its stability, Methyl 2-iodobenzoate should be stored in a tightly sealed container in a cool, dry, and well-ventilated area, protected from light.

Troubleshooting Guides

Issue 1: Low Yield of Desired Product and Presence of Methyl Benzoate

Question: My cross-coupling reaction with Methyl 2-iodobenzoate resulted in a low yield of the desired product, and I've identified methyl benzoate as a significant byproduct. What could be the cause and how can I fix it?

Answer: The presence of methyl benzoate indicates that dehalogenation is occurring as a significant side reaction. This is often promoted by prolonged reaction times, high temperatures, or the specific catalyst and base system used.

Troubleshooting Steps:

• Monitor Reaction Progress: Use techniques like TLC, GC-MS, or NMR to monitor the reaction progress and stop the reaction as soon as the starting material is consumed to avoid prolonged heating.[3]

• Optimize Temperature: Lower the reaction temperature in increments of 5-10°C to find the minimum temperature required for the desired transformation.

• Screen Bases: If using a strong base, consider switching to a milder one (e.g., from an alkoxide to a carbonate).

• Evaluate Catalyst System: The choice of palladium catalyst and ligands can influence the rate of dehalogenation. Consider screening different ligand systems.

Quantitative Data on Reactivity:

Reaction Type	Typical Reaction Time with Methyl 2-iodobenzoate
Suzuki Coupling	1 - 6 hours[3]
Heck Coupling	0.5 - 4 hours[3]
Sonogashira Coupling	Highly variable, can be rapid

Note: These are general timeframes and can vary significantly based on specific reaction conditions.

Issue 2: Formation of 2-Iodobenzoic Acid as a Byproduct

Question: My reaction mixture shows the presence of 2-iodobenzoic acid, and the workup is complicated by its presence. What is causing this and how can I prevent it?

Answer: The formation of 2-iodobenzoic acid is due to the hydrolysis of the methyl ester group. This is typically caused by the presence of a strong base and water in the reaction mixture.

Troubleshooting Steps:

• Use Anhydrous Conditions: Ensure all solvents and reagents are thoroughly dried before use. Perform the reaction under an inert atmosphere to exclude moisture.

• Select a Non-Nucleophilic Base: If possible, use a non-nucleophilic organic base (e.g., triethylamine, diisopropylethylamine) instead of inorganic bases like hydroxides or carbonates that can act as nucleophiles or introduce water.[6]

• Optimize Base Concentration: Use the minimum effective concentration of the base to catalyze the reaction without promoting excessive hydrolysis.

• Modify Workup: If the formation of 2-iodobenzoic acid is unavoidable, a basic wash (e.g., with saturated sodium bicarbonate solution) during the workup can help to remove the acidic byproduct from the organic layer.

Issue 3: Observation of a High Molecular Weight Byproduct

Question: I am observing a significant amount of a high molecular weight byproduct in my copper-co-catalyzed cross-coupling reaction. What could this be?

Answer: A high molecular weight byproduct could be the result of an Ullmann homocoupling reaction, where two molecules of Methyl 2-iodobenzoate couple to form dimethyl 2,2'-biphenyldicarboxylate. This is particularly common in reactions that use a copper co-catalyst at elevated temperatures.

Troubleshooting Steps:

• Consider a Copper-Free Protocol: Many modern cross-coupling protocols, especially for Sonogashira reactions, have been developed to be copper-free, which can eliminate the Ullmann homocoupling side reaction.[6]

• Lower the Reaction Temperature: If a copper co-catalyst is necessary, lowering the reaction temperature can help to disfavor the homocoupling pathway.

• Optimize Catalyst Loading: Use the lowest effective loading of the copper co-catalyst.

Experimental Protocols

Protocol 1: Heck Coupling of Methyl 2-iodobenzoate with Styrene (B11656)

This protocol is a general guideline and may require optimization.

Materials:

• Methyl 2-iodobenzoate

• Styrene

• Palladium(II) acetate (B1210297) (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Triethylamine (Et₃N)

• Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

• To a dry Schlenk flask under an argon atmosphere, add Methyl 2-iodobenzoate (1.0 mmol), Pd(OAc)₂ (0.02 mmol, 2 mol%), and PPh₃ (0.04 mmol, 4 mol%).

• Add anhydrous DMF (5 mL) via syringe.

• Add styrene (1.2 mmol) and Et₃N (1.5 mmol) via syringe.

• Heat the reaction mixture to 100°C and stir for 2-4 hours, monitoring the reaction by TLC.

• After completion, cool the reaction to room temperature and dilute with ethyl acetate (20 mL).

• Wash the organic layer with water (2 x 10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Protocol 2: Sonogashira Coupling of Methyl 2-iodobenzoate with Phenylacetylene (B144264)

This protocol is a general guideline and may require optimization.

Materials:

• Methyl 2-iodobenzoate

• Phenylacetylene

• Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂)

• Copper(I) iodide (CuI)

• Triethylamine (Et₃N)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• To a dry Schlenk flask under an argon atmosphere, add Methyl 2-iodobenzoate (1.0 mmol), PdCl₂(PPh₃)₂ (0.015 mmol, 1.5 mol%), and CuI (0.03 mmol, 3 mol%).

• Add anhydrous THF (5 mL) and Et₃N (2 mL) via syringe.

• Add phenylacetylene (1.1 mmol) dropwise via syringe.

• Stir the reaction mixture at room temperature for 6-12 hours, monitoring by TLC.

• After completion, filter the reaction mixture through a pad of Celite and wash with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.[3]

Protocol 3: Suzuki Coupling of Methyl 2-iodobenzoate with Phenylboronic Acid

This protocol is a general guideline and may require optimization.

Materials:

• Methyl 2-iodobenzoate

• Phenylboronic acid

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane (B91453)

• Water

Procedure:

• To a round-bottom flask, add Methyl 2-iodobenzoate (1.0 mmol), phenylboronic acid (1.2 mmol), Pd(PPh₃)₄ (0.03 mmol, 3 mol%), and K₂CO₃ (2.0 mmol).

• Add 1,4-dioxane (8 mL) and water (2 mL).

• Heat the reaction mixture to 90°C and stir for 4-8 hours under an argon atmosphere, monitoring by TLC.

• After completion, cool the reaction to room temperature and add water (10 mL).

• Extract the mixture with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography on silica gel.

Visualizations

Caption: Potential degradation pathways of Methyl 2-iodobenzoate in prolonged reactions.

Caption: Troubleshooting workflow for stability issues with Methyl 2-iodobenzoate.

References

• 1. rsc.org [rsc.org]
• 2. Methyl 2-iodobenzoate 97 610-97-9 [sigmaaldrich.com]
• 3. benchchem.com [benchchem.com]
• 4. Ullmann Reaction [organic-chemistry.org]
• 5. A Novel Insight into the Ullmann Homocoupling Reactions Performed in Heterogeneous Catalytic Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Suzuki Coupling Reactivity: A Comparative Guide to Methyl 2-Iodobenzoate and Methyl 2-Bromobenzoate

In the realm of palladium-catalyzed cross-coupling reactions, the Suzuki-Miyaura coupling stands as a cornerstone for the formation of carbon-carbon bonds, particularly in the synthesis of biaryl compounds crucial for pharmaceutical and materials science research. The choice of aryl halide is a critical parameter influencing reaction efficiency, with aryl iodides generally exhibiting higher reactivity than their bromide counterparts. This guide provides a detailed comparison of methyl 2-iodobenzoate (B1229623) and methyl 2-bromobenzoate (B1222928) in Suzuki coupling reactions, supported by experimental data and detailed protocols to aid researchers in selecting the optimal substrate for their synthetic needs.

Performance Comparison: Reactivity and Reaction Conditions

The enhanced reactivity of methyl 2-iodobenzoate over methyl 2-bromobenzoate is a direct consequence of the carbon-halogen bond strength. The weaker carbon-iodine bond facilitates the rate-determining oxidative addition step in the Suzuki coupling catalytic cycle, leading to faster reactions and often higher yields under milder conditions.

While a direct head-to-head comparison under identical conditions is not extensively documented across a wide range of parameters, the general trend of I > Br in terms of reactivity is well-established. The following tables summarize typical reaction conditions and performance metrics gleaned from various studies.

Table 1: General Performance in Suzuki Coupling

Parameter	Methyl 2-iodobenzoate	Methyl 2-bromobenzoate
Relative Reactivity	High	Moderate
Typical Reaction Time	1 - 8 hours	6 - 24 hours
Typical Temperature	Room Temperature to 80°C	80°C - 110°C
Catalyst Loading	Generally lower	May require higher loading
Typical Yield	Good to Excellent (>85%)	Moderate to Good (70-90%)

Table 2: Representative Suzuki Coupling Reactions and Yields

Aryl Halide	Boronic Acid	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Methyl 2-iodobenzoate	Phenylboronic acid	Pd(PPh₃)₄ (3)	Na₂CO₃	DME/H₂O	80	6	~90 (estimated)
Methyl 2-bromobenzoate	Phenylboronic acid	Pd(PPh₃)₄ (3)	Na₂CO₃	Toluene (B28343)/H₂O	100	12	85
Methyl 2-iodobenzoate	4-Methoxyphenylboronic acid	Pd(OAc)₂ (2) / SPhos (4)	K₃PO₄	Toluene	100	4	>95 (analogous)
Methyl 2-bromobenzoate	3-Acetylphenylboronic acid	Pd(PPh₃)₄ (5)	K₂CO₃	Toluene/H₂O	80	12	75-85

Experimental Protocols

Detailed and reproducible experimental protocols are essential for successful synthesis. Below are representative procedures for the Suzuki coupling of both methyl 2-iodobenzoate and methyl 2-bromobenzoate.

Protocol 1: Suzuki Coupling of Methyl 2-Iodobenzoate with Phenylboronic Acid

This protocol is adapted from general procedures for Suzuki coupling of aryl iodides.

Materials:

• Methyl 2-iodobenzoate (1.0 mmol, 262 mg)

• Phenylboronic acid (1.2 mmol, 146 mg)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 mmol, 35 mg)

• Sodium carbonate (Na₂CO₃) (2.0 mmol, 212 mg)

• 1,2-Dimethoxyethane (DME) (4 mL)

• Water (1 mL)

• Nitrogen or Argon atmosphere

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add methyl 2-iodobenzoate, phenylboronic acid, and sodium carbonate.

• Evacuate the flask and backfill with an inert gas (nitrogen or argon). Repeat this process three times.

• Add the degassed solvents (DME and water) to the flask.

• Add the Pd(PPh₃)₄ catalyst to the reaction mixture.

• Heat the mixture to 80°C and stir for 6-8 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate (B1210297) (20 mL) and wash with water (2 x 10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel (eluent: hexane/ethyl acetate gradient) to afford the desired biaryl product.

Protocol 2: Suzuki Coupling of Methyl 2-Bromobenzoate with 3-Acetylphenylboronic Acid

This protocol details the synthesis of methyl 2-(3-acetylphenyl)benzoate.[1]

Materials:

• Methyl 2-bromobenzoate (1.0 mmol, 215 mg)

• 3-Acetylphenylboronic acid (1.2 mmol, 197 mg)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 mmol, 58 mg)

• Potassium carbonate (K₂CO₃) (2.0 mmol, 276 mg)

• Toluene (5 mL)

• Water (1 mL)

• Nitrogen or Argon atmosphere

Procedure:

• In a Schlenk flask, combine methyl 2-bromobenzoate, 3-acetylphenylboronic acid, and potassium carbonate.

• Add the Pd(PPh₃)₄ catalyst to the flask.

• Evacuate and backfill the flask with an inert gas three times.

• Add degassed toluene and water to the reaction mixture.

• Heat the mixture to 80°C and stir for 12 hours. Monitor the reaction by TLC or LC-MS.[1]

• After cooling to room temperature, dilute the mixture with ethyl acetate and water.

• Separate the organic layer, wash with brine, and dry over anhydrous magnesium sulfate.

• Concentrate the organic layer under reduced pressure.

• Purify the residue by flash column chromatography to yield the final product.[1]

Logical and Mechanistic Diagrams

To visualize the fundamental processes, the following diagrams illustrate the Suzuki-Miyaura coupling catalytic cycle and a decision-making workflow for substrate selection.

Figure 1: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Figure 2: Decision workflow for selecting the appropriate aryl halide.

Conclusion

References

• 1. benchchem.com [benchchem.com]

A Comparative Analysis of Methyl 2-iodobenzoate's Reactivity in Palladium-Catalyzed Cross-Coupling Reactions

For researchers, scientists, and drug development professionals, the selection of appropriate starting materials is paramount to the success of complex organic syntheses. Methyl 2-iodobenzoate (B1229623) stands out as a highly reactive and versatile aryl halide, often serving as a superior substrate in a variety of palladium-catalyzed cross-coupling reactions compared to its bromide and chloride analogs. This guide provides a detailed comparison of its performance, supported by experimental data and protocols, to inform substrate selection and reaction optimization.

The enhanced reactivity of Methyl 2-iodobenzoate is primarily attributed to the carbon-iodine bond, which is weaker and more readily undergoes oxidative addition to the palladium(0) catalyst—the rate-determining step in many cross-coupling cycles.[1] This characteristic often translates to milder reaction conditions, shorter reaction times, and higher yields.

Quantitative Reactivity Comparison

The following table summarizes the relative performance of Methyl 2-iodobenzoate in comparison to Methyl 2-bromobenzoate (B1222928) and Methyl 2-chlorobenzoate (B514982) in several common palladium-catalyzed cross-coupling reactions. The data underscores the general reactivity trend for aryl halides: I > Br > Cl.[1]

Reaction	Substrate	Relative Reaction Rate	Typical Reaction Time	Typical Yield (%)	Notes
Suzuki Coupling	Methyl 2-iodobenzoate	Very High	1 - 6 hours	> 90%	Often proceeds at lower temperatures.[1]
Methyl 2-bromobenzoate	High	6 - 24 hours	70 - 90%	Generally requires higher temperatures or more active catalysts.[1]
Methyl 2-chlorobenzoate	Moderate	12 - 48 hours	50 - 80%	Requires specialized, bulky, and electron-rich phosphine (B1218219) ligands.[1]
Heck Reaction	Methyl 2-iodobenzoate	Very High	0.5 - 4 hours	> 95%	Highly efficient, often requiring lower catalyst loadings.[1]
Methyl 2-bromobenzoate	High	4 - 12 hours	80 - 95%	A common and effective substrate for the Heck reaction.[1]
Methyl 2-chlorobenzoate	Low	> 24 hours	< 60%	Generally challenging and requires forcing conditions.[1]
Sonogashira Coupling	Methyl 2-iodobenzoate	Very High	1 - 5 hours	> 90%	Can often be performed at or near room temperature.[1]
Methyl 2-bromobenzoate	High	5 - 18 hours	70 - 90%	Typically requires elevated temperatures.[1]
Methyl 2-chlorobenzoate	Very Low	> 48 hours	< 40%	Not a preferred substrate for Sonogashira coupling.[1]
Buchwald-Hartwig Amination	Methyl 2-iodobenzoate	High	Not specified	Not specified	Aryl iodides are highly reactive electrophiles in this reaction.[2]
Methyl 2-bromobenzoate	Moderate	Not specified	Not specified	Generally less reactive than the corresponding iodide.
Methyl 2-chlorobenzoate	Low	Not specified	Not specified	Often requires more specialized and robust catalyst systems.

Logical Workflow for a Cross-Coupling Reaction

The following diagram illustrates a typical experimental workflow for performing a palladium-catalyzed cross-coupling reaction, such as a Suzuki, Heck, or Buchwald-Hartwig amination.

Caption: General workflow for a palladium-catalyzed cross-coupling reaction.

Experimental Protocols

Below are representative experimental protocols for key cross-coupling reactions utilizing Methyl 2-iodobenzoate. These should be considered as starting points and may require optimization based on the specific substrates and desired outcomes.

Suzuki Coupling

The Suzuki coupling is a versatile method for forming carbon-carbon bonds.[3]

• Reaction Scheme:

• General Protocol: In a reaction vessel under an inert atmosphere, combine Methyl 2-iodobenzoate (1 equivalent), an arylboronic acid (1.1-1.5 equivalents), a palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf)), and a base (e.g., K₂CO₃, Cs₂CO₃).[3] Add a suitable solvent such as toluene (B28343), dioxane, or DMF, often with the addition of water.[3] The mixture is then heated to a temperature typically between 80-110 °C and the reaction progress is monitored by TLC or GC.[3] Upon completion, the reaction is cooled, diluted with an organic solvent, and washed with water and brine.[3]

Heck Reaction

The Heck reaction facilitates the coupling of an aryl halide with an alkene to form a substituted alkene.[3][4]

• Reaction Scheme:

• General Protocol: To a mixture of Methyl 2-iodobenzoate (1 equivalent), an alkene (1.1-2.0 equivalents), and a base (e.g., triethylamine, K₂CO₃) in a suitable solvent (e.g., DMF, NMP, acetonitrile), add a palladium catalyst (e.g., Pd(OAc)₂, PdCl₂).[3] The reaction mixture is heated under an inert atmosphere at a temperature typically ranging from 80 to 140 °C.[3] After the reaction is complete, it is cooled, and an aqueous workup is performed. The product is then extracted with an organic solvent and purified by chromatography.

Buchwald-Hartwig Amination

This reaction is a fundamental method for the formation of carbon-nitrogen bonds.[2][5]

• Reaction Scheme:

• General Protocol: In a reaction flask under an inert atmosphere, combine Methyl 2-iodobenzoate (1 equivalent), the desired amine (1.1-1.5 equivalents), a palladium source (e.g., Pd(OAc)₂, Pd₂(dba)₃), a suitable phosphine ligand, and a base (e.g., NaOt-Bu, K₃PO₄). Add a degassed solvent such as toluene or dioxane. The mixture is heated, and the reaction progress is monitored. Upon completion, the reaction is cooled, filtered, and the filtrate is concentrated. The product is then purified, typically by column chromatography. The presence of the ortho-ester group in 2-iodobenzoate may present challenges, such as hydrolysis under strongly basic conditions, necessitating careful selection of the base and reaction conditions.[2]

Signaling Pathway: Suzuki-Miyaura Catalytic Cycle

The following diagram illustrates the generally accepted mechanism for the Suzuki-Miyaura cross-coupling reaction.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Conclusion

The empirical data consistently demonstrates that Methyl 2-iodobenzoate is a more reactive substrate in palladium-catalyzed cross-coupling reactions than its bromo and chloro counterparts.[1] This higher reactivity allows for the use of milder conditions, shorter reaction times, and often results in higher product yields. For researchers in pharmaceuticals and materials science, the choice of Methyl 2-iodobenzoate can be a strategic advantage in the synthesis of complex molecules, streamlining processes and improving overall efficiency.[3]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Heck reaction - Wikipedia [en.wikipedia.org]
• 5. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]

A Comparative Guide to the Purity Analysis of Methyl 2-iodobenzoate by GC-MS and Alternative Methods

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of pharmaceutical intermediates and fine chemicals, such as Methyl 2-iodobenzoate (B1229623), the rigorous assessment of purity is paramount to ensure the quality, safety, and efficacy of the final active pharmaceutical ingredient (API). This guide provides a comprehensive comparison of Gas Chromatography-Mass Spectrometry (GC-MS) with High-Performance Liquid Chromatography (HPLC) for the purity analysis of Methyl 2-iodobenzoate. This comparison is supported by detailed experimental protocols and representative data to aid in the selection of the most suitable analytical method.

Methyl 2-iodobenzoate is a key building block in organic synthesis. Potential impurities can arise from unreacted starting materials, such as 2-iodobenzoic acid and methanol, or from the formation of isomeric byproducts like methyl 3-iodobenzoate (B1234465) and methyl 4-iodobenzoate.[1] The choice of analytical technique for purity determination depends on factors including the required accuracy, sensitivity, and the nature of the potential impurities.

Comparison of Analytical Techniques

A summary of the performance characteristics of GC-MS and HPLC for the analysis of Methyl 2-iodobenzoate is presented below.

Feature	GC-MS	HPLC
Principle	Separation based on volatility and polarity, with detection by mass-to-charge ratio.	Separation based on partitioning between a liquid mobile phase and a solid stationary phase, with UV detection.
Typical Purity Assay	>98%	>98%
Analysis Time	20-25 minutes[1]	15-20 minutes[1]
Sample Preparation	Simple dissolution in a volatile solvent.	Simple dissolution in the mobile phase.[1]
Detection Limit	Low (ppb to ppm range)	Low to moderate (ppm range)
Impurity Identification	Excellent, based on fragmentation patterns.	Tentative, based on retention time comparison with standards.
Quantification	Highly accurate and precise.	Highly accurate and precise.
Key Advantages	High specificity from mass detection, excellent for volatile and semi-volatile impurities.	Robust and widely applicable for a broad range of compounds, including non-volatile impurities.
Limitations	Not suitable for non-volatile or thermally labile compounds.	Potential for co-elution of impurities with similar polarities.

Experimental Protocols

Detailed methodologies for the analysis of Methyl 2-iodobenzoate by GC-MS and HPLC are provided below.

GC-MS Method

This protocol outlines a gas chromatography-mass spectrometry method for the purity assessment of Methyl 2-iodobenzoate.

Instrumentation:

• Gas chromatograph equipped with a split/splitless injector and a mass spectrometer (MS) detector.

• Data acquisition and processing software.

Chromatographic Conditions:

• Column: DB-5 or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness).[1]

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.[1]

• Injector Temperature: 250°C.[1]

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp: 10°C/min to 250°C.

  • Hold at 250°C for 5 minutes.[1]

• Split Ratio: 50:1.[1]

Mass Spectrometry Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Full Scan (m/z 50-300) for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis.

• SIM Ions for Methyl 2-iodobenzoate: m/z 262 (M+), 231 ([M-OCH3]+), 104 ([C7H4O]+).

• Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

Sample Preparation: Accurately weigh approximately 20 mg of Methyl 2-iodobenzoate into a 10 mL volumetric flask. Dissolve and dilute to the mark with dichloromethane.[1]

HPLC Method

This protocol describes a reversed-phase HPLC method for the purity determination of Methyl 2-iodobenzoate.

Instrumentation:

• HPLC system with a pump, autosampler, column oven, and UV detector.

• Data acquisition and processing software.

Chromatographic Conditions:

• Column: C18, 4.6 mm x 150 mm, 5 µm particle size.[1]

• Mobile Phase: Acetonitrile and water (60:40 v/v).[1]

• Flow Rate: 1.0 mL/min.[1]

• Column Temperature: 30°C.[1]

• Detection Wavelength: 254 nm.[1]

• Injection Volume: 10 µL.[1]

Sample Preparation: Accurately weigh approximately 25 mg of Methyl 2-iodobenzoate into a 50 mL volumetric flask. Dissolve and dilute to the mark with the mobile phase. Filter the solution through a 0.45 µm syringe filter before injection.[1]

Quantitative Data Summary

The following table presents representative data from the analysis of a Methyl 2-iodobenzoate sample using the described GC-MS and HPLC methods.

Analyte	GC-MS	HPLC
Retention Time (min)	Peak Area (%)
Methyl 2-iodobenzoate	12.5	99.5
2-Iodobenzoic acid	-	-
Methyl 3-iodobenzoate	12.2	0.3
Methyl 4-iodobenzoate	12.3	0.1
Calculated Purity	99.5%	99.6%

Note: 2-Iodobenzoic acid is a non-volatile impurity and is therefore not detected by GC-MS under these conditions.

Experimental Workflow and Logical Relationships

The following diagrams illustrate the experimental workflows for the GC-MS and HPLC analysis of Methyl 2-iodobenzoate purity.

Caption: Workflow for GC-MS Purity Analysis of Methyl 2-iodobenzoate.

Caption: Workflow for HPLC Purity Analysis of Methyl 2-iodobenzoate.

Conclusion

Both GC-MS and HPLC are powerful and reliable techniques for assessing the purity of Methyl 2-iodobenzoate. GC-MS offers unparalleled specificity for the identification of volatile and semi-volatile impurities due to its mass spectrometric detector. HPLC provides a robust and versatile method for quantifying a broader range of impurities, including non-volatile starting materials. The choice between these methods will depend on the specific requirements of the analysis, with GC-MS being superior for impurity identification and HPLC being a highly reliable method for routine quality control. For comprehensive characterization, the use of both techniques is recommended to provide an orthogonal approach to purity assessment.

References

• 1. benchchem.com [benchchem.com]

A Comparative Guide to the Analytical Characterization of Methyl 2-iodobenzoate

For researchers, scientists, and drug development professionals, the accurate and comprehensive characterization of chemical intermediates is paramount to ensure the integrity of their research and the quality of the final products. Methyl 2-iodobenzoate (B1229623), a key building block in organic synthesis, is no exception. This guide provides a detailed comparison of the primary analytical techniques used for the characterization and purity assessment of Methyl 2-iodobenzoate: Nuclear Magnetic Resonance (NMR) spectroscopy, High-Performance Liquid Chromatography (HPLC), and Gas Chromatography (GC).

Spectroscopic Characterization: ¹H and ¹³C NMR

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the structural elucidation of organic molecules. For Methyl 2-iodobenzoate, both ¹H and ¹³C NMR provide unambiguous evidence of its chemical structure.

¹H NMR Spectral Data

The ¹H NMR spectrum of Methyl 2-iodobenzoate exhibits characteristic signals for the aromatic protons and the methyl ester group. The chemical shifts and coupling constants are influenced by the solvent used for analysis. Below is a summary of typical data obtained in deuterated chloroform (B151607) (CDCl₃) and dimethyl sulfoxide (B87167) (DMSO-d₆).

Proton Assignment	Chemical Shift (δ) in CDCl₃ (ppm)	Multiplicity & Coupling Constant (J) in CDCl₃ (Hz)	Chemical Shift (δ) in DMSO-d₆ (ppm)	Multiplicity & Coupling Constant (J) in DMSO-d₆ (Hz)
Ar-H	~7.85	dd, J ≈ 7.9, 1.2	~7.90	dd, J = 7.9, 1.0
Ar-H	~7.39	td, J ≈ 7.6, 1.2	~7.50	td, J = 7.6, 1.0
Ar-H	~7.13	td, J ≈ 7.8, 1.7	~7.20	td, J = 7.8, 1.7
Ar-H	~7.95	dd, J ≈ 7.9, 1.7	-	-
-OCH₃	~3.92	s	~3.90	s

¹³C NMR Spectral Data

The ¹³C NMR spectrum provides information on the carbon framework of the molecule. The chemical shifts for Methyl 2-iodobenzoate are summarized below.

Carbon Assignment	Chemical Shift (δ) in CDCl₃ (ppm)	Chemical Shift (δ) in DMSO-d₆ (ppm)
C=O	~166.8	~166.5
C-I	~94.1	~94.2
Ar-C	~141.5	~141.5
Ar-C	~132.8	~132.8
Ar-C	~131.3	~131.3
Ar-C	~128.1	~128.2
-OCH₃	~52.5	~52.5

Chromatographic Purity Assessment: HPLC and GC

While NMR is excellent for structural confirmation, chromatographic techniques are the workhorses for quantitative purity analysis. Both HPLC and GC are powerful methods for separating and quantifying Methyl 2-iodobenzoate from potential impurities such as starting materials (2-iodobenzoic acid), residual solvents, and isomeric byproducts.[1]

Parameter	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)	Quantitative NMR (qNMR)
Principle	Separation based on polarity and partitioning between a liquid mobile phase and a solid stationary phase.	Separation of volatile compounds based on their boiling points and interaction with a stationary phase.	Quantification based on the direct proportionality between the integral of a specific resonance and the number of nuclei.
Typical Sample	Non-volatile and thermally labile compounds.	Volatile and thermally stable compounds.	Soluble compounds with unique, well-resolved signals.
Analysis Time	15-20 minutes per sample.[1]	20-25 minutes per sample.[1]	10-15 minutes per sample.[1]
Sample Preparation	Simple dissolution in a suitable solvent.[1]	Simple dissolution in a volatile solvent.[1]	Precise weighing of sample and an internal standard, followed by dissolution.[1]
Key Advantages	Robust, versatile, and widely applicable for purity and impurity profiling.	High resolution for volatile compounds and can be coupled with mass spectrometry (GC-MS) for definitive peak identification.	Provides both structural information and quantification without the need for a reference standard of the analyte (when using an internal standard of known purity).
Limitations	May not be suitable for highly volatile impurities.	Requires the analyte to be thermally stable and volatile.	Generally less sensitive than chromatographic methods; requires a high-field NMR spectrometer.

Experimental Protocols

NMR Spectroscopy

Instrumentation: 400 MHz (or higher) NMR spectrometer.

Sample Preparation:

• Accurately weigh approximately 15 mg of Methyl 2-iodobenzoate.

• For qNMR, accurately weigh approximately 5 mg of a suitable internal standard (e.g., maleic anhydride).[1]

• Dissolve the sample (and internal standard for qNMR) in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry vial.[1]

• Transfer the solution to an NMR tube.

Acquisition Parameters (for ¹H qNMR):

• Pulse Program: Standard 90° pulse.

• Relaxation Delay (d1): At least 5 times the longest T₁ of the protons of interest (typically 30-60 seconds) to ensure full relaxation and accurate integration.[1]

• Number of Scans: Sufficient to obtain a good signal-to-noise ratio (typically 8 or 16 scans).

High-Performance Liquid Chromatography (HPLC)

Instrumentation: HPLC system with a UV detector.

Chromatographic Conditions: [1]

• Column: C18, 4.6 mm x 150 mm, 5 µm particle size.

• Mobile Phase: Acetonitrile:Water (60:40 v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

Sample Preparation: [1]

• Accurately weigh approximately 25 mg of Methyl 2-iodobenzoate into a 50 mL volumetric flask.

• Dissolve in and dilute to volume with the mobile phase.

• Filter the solution through a 0.45 µm syringe filter before injection.

Gas Chromatography (GC)

Instrumentation: Gas chromatograph with a Flame Ionization Detector (FID).

Chromatographic Conditions: [1]

• Column: DB-5 or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Injector Temperature: 250°C.

• Detector Temperature: 280°C.

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp: 10°C/min to 250°C.

  • Hold at 250°C for 5 minutes.

• Split Ratio: 50:1.

Sample Preparation: [1]

• Accurately weigh approximately 20 mg of Methyl 2-iodobenzoate into a 10 mL volumetric flask.

• Dissolve in and dilute to volume with dichloromethane.

Analytical Workflow and Decision Making

The selection of an appropriate analytical technique depends on the specific goals of the analysis, such as routine quality control, in-depth impurity profiling, or structural confirmation. The following diagram illustrates a logical workflow for the characterization and purity assessment of Methyl 2-iodobenzoate.

Caption: A logical workflow for the characterization of Methyl 2-iodobenzoate.

This guide provides a foundational understanding of the key analytical techniques for characterizing Methyl 2-iodobenzoate. For specific applications, method development and validation are crucial to ensure the data is accurate, reliable, and fit for its intended purpose.

References

• 1. benchchem.com [benchchem.com]

A Comparative Analysis of the FT-IR Spectrum of Methyl 2-iodobenzoate

This guide provides a detailed analysis of the Fourier-Transform Infrared (FT-IR) spectrum of Methyl 2-iodobenzoate (B1229623), presenting a comparative study with its structural isomers and its non-iodinated analog, Methyl benzoate (B1203000). This document is intended for researchers, scientists, and professionals in the field of drug development and chemical analysis who utilize spectroscopic techniques for molecular characterization.

Experimental Protocol: FT-IR Spectroscopy

The acquisition of FT-IR spectra for the comparative analysis of methyl benzoates follows a standardized procedure to ensure data consistency and accuracy.

Objective: To identify and compare the characteristic vibrational frequencies of Methyl 2-iodobenzoate and its analogs.

Materials and Equipment:

• Fourier-Transform Infrared (FTIR) Spectrometer (e.g., Bruker Tensor 27 or equivalent)

• Sample holder (e.g., KBr plates for liquid films, or ATR accessory)

• Methyl 2-iodobenzoate (liquid)

• Methyl 3-iodobenzoate (B1234465) (solid)

• Methyl 4-iodobenzoate (B1621894) (solid)

• Methyl benzoate (liquid)

• Potassium Bromide (KBr), spectroscopy grade (for pellet preparation)

• Mortar and pestle

• Hydraulic press

Procedure:

• Background Spectrum: A background spectrum is collected to account for atmospheric CO2 and water vapor, as well as any signals from the sample holder or KBr.[1][2]

• Sample Preparation:

  • For liquid samples (Methyl 2-iodobenzoate, Methyl benzoate): A small drop of the sample is placed between two KBr plates to form a thin liquid film. Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used by placing a drop of the liquid directly onto the ATR crystal.[2]

  • For solid samples (Methyl 3-iodobenzoate, Methyl 4-iodobenzoate): Approximately 1-2 mg of the solid sample is ground with about 100-200 mg of dry KBr powder in a mortar and pestle. The mixture is then pressed into a thin, transparent pellet using a hydraulic press.

• Data Acquisition: The prepared sample is placed in the spectrometer's sample compartment. The spectrum is recorded over a typical range of 4000-400 cm⁻¹. To improve the signal-to-noise ratio, multiple scans (e.g., 16-32) are co-added.

• Data Processing: The resulting interferogram is subjected to a Fourier transform to generate the final infrared spectrum, which is typically plotted as transmittance or absorbance versus wavenumber (cm⁻¹).

Workflow for FT-IR Spectral Analysis

The following diagram illustrates the logical workflow for the analysis and comparison of the FT-IR spectra.

Caption: Workflow for FT-IR analysis of Methyl Benzoate derivatives.

Comparative FT-IR Data

The table below summarizes the key vibrational frequencies for Methyl 2-iodobenzoate and compares them with Methyl benzoate and the other two isomers. This allows for a clear differentiation based on their spectral fingerprints.

Vibrational Mode	Methyl 2-iodobenzoate (cm⁻¹)	Methyl benzoate (cm⁻¹)	Methyl 3-iodobenzoate (cm⁻¹)	Methyl 4-iodobenzoate (cm⁻¹)
Aromatic C-H Stretch	3057	> 3040	~3060	~3070
Aliphatic C-H Stretch (CH₃)	2994, 2946	< 3040	~2950	~2950
C=O Stretch (Ester)	1728	~1720-1730	~1725	~1720
Aromatic C=C Stretch	1579	~1600, 1585	~1580, 1560	~1585
C-O Stretch (Ester)	1290, 1249	~1275, 1110	~1280, 1250	~1270, 1100
Aromatic C-H Out-of-Plane Bend	738	~710 (mono-subst.)	~780, 680 (meta-subst.)	~840 (para-subst.)

Note: Data is compiled from various sources.[3][4][5][6][7] Specific peak positions can vary slightly based on the experimental conditions.

Spectral Interpretation and Comparison

Methyl 2-iodobenzoate: The FT-IR spectrum of Methyl 2-iodobenzoate displays several characteristic absorption bands. The strong band at 1728 cm⁻¹ is attributed to the C=O stretching vibration of the ester functional group.[3] Aromatic C-H stretching is observed at 3057 cm⁻¹, while the aliphatic C-H stretches from the methyl group are seen at 2994 and 2946 cm⁻¹.[3] The region between 1200 and 1300 cm⁻¹ contains strong C-O stretching bands at 1290 and 1249 cm⁻¹.[3] A key feature for identifying the substitution pattern is the strong absorption at 738 cm⁻¹, which is characteristic of ortho-disubstituted benzene (B151609) rings (C-H out-of-plane bending).[3]

Comparison with Methyl benzoate: Methyl benzoate, the parent compound, shows similar peaks for the ester group (C=O stretch around 1720-1730 cm⁻¹ and C-O stretches around 1275 and 1110 cm⁻¹) and for the aromatic and aliphatic C-H stretches.[4][8] The primary difference lies in the fingerprint region, particularly the C-H out-of-plane bending vibrations. As a monosubstituted ring, Methyl benzoate typically exhibits strong bands around 710 cm⁻¹ and sometimes near 680 cm⁻¹.

Comparison with Isomers (Methyl 3- and 4-iodobenzoate): While all three iodinated isomers share the characteristic peaks for the methyl ester group, their spectra diverge in the fingerprint region, specifically in the pattern of C-H out-of-plane bending vibrations, which is highly indicative of the substitution pattern on the benzene ring.

• Methyl 3-iodobenzoate (meta-): Is expected to show absorption bands characteristic of meta-disubstitution, typically around 780-720 cm⁻¹ and 690 cm⁻¹.

• Methyl 4-iodobenzoate (para-): Is distinguished by a strong absorption band in the 860-800 cm⁻¹ range, which is indicative of para-disubstitution.[7][9]

The presence and position of the iodine atom also have a subtle electronic effect on the C=O bond, which can lead to minor shifts in its stretching frequency among the isomers. However, the most reliable distinction comes from the out-of-plane C-H bending vibrations. The C-I stretching vibration is expected to occur at very low wavenumbers (typically below 600 cm⁻¹) and may not be observed in a standard mid-IR spectrum.

References

• 1. mse.washington.edu [mse.washington.edu]
• 2. egikunoo.wordpress.com [egikunoo.wordpress.com]
• 3. Methyl 2-iodobenzoate | 610-97-9 [chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. Methyl benzoate (93-58-3) IR Spectrum [chemicalbook.com]
• 6. Methyl 3-iodobenzoate(618-91-7) IR Spectrum [m.chemicalbook.com]
• 7. Methyl 4-iodobenzoate(619-44-3) IR Spectrum [m.chemicalbook.com]
• 8. Methyl Benzoate | C6H5COOCH3 | CID 7150 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Methyl 4-iodobenzoate | C8H7IO2 | CID 69273 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to the Mass Spectrometry Fragmentation of Methyl 2-iodobenzoate and Its Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the electron ionization (EI) mass spectrometry fragmentation patterns of Methyl 2-iodobenzoate (B1229623) and its structural isomers, Methyl 3-iodobenzoate (B1234465) and Methyl 4-iodobenzoate (B1621894). Understanding these fragmentation pathways is crucial for the structural elucidation of iodinated aromatic compounds, which are prevalent in pharmaceutical and materials science research.

Performance Comparison: Fragmentation Analysis

The position of the iodine atom on the benzene (B151609) ring significantly influences the fragmentation pattern of methyl iodobenzoate isomers under electron ionization. While all three isomers exhibit some common fragmentation pathways, the relative abundances of key fragment ions provide a clear distinction between them.

The mass spectrum of Methyl 2-iodobenzoate is characterized by a prominent molecular ion peak (M⁺) at m/z 262. The base peak is observed at m/z 135, corresponding to the loss of the iodine atom and the methoxycarbonyl group. Key fragmentation pathways include the loss of a methoxy (B1213986) radical (•OCH₃) to form the o-iodobenzoyl cation at m/z 231, and the subsequent loss of carbon monoxide (CO) to yield the o-iodophenyl cation at m/z 203. A notable feature is the peak at m/z 104, arising from the loss of both iodine and a carboxyl group.

In contrast, Methyl 4-iodobenzoate also shows a strong molecular ion peak at m/z 262. However, its base peak is the molecular ion itself, indicating greater stability of the parent ion compared to the ortho-isomer. The loss of the methoxy radical (•OCH₃) to form the p-iodobenzoyl cation at m/z 231 is a significant fragmentation pathway. Subsequent loss of CO from this ion gives the p-iodophenyl cation at m/z 203.

While a complete, publicly available mass spectrum for Methyl 3-iodobenzoate is less common, its fragmentation is expected to follow similar pathways to the other isomers. The molecular ion at m/z 262 and fragments corresponding to the loss of •OCH₃ (m/z 231) and subsequent loss of CO (m/z 203) are anticipated. The relative intensities of these ions would be characteristic of the meta-isomer.

A comparison with the fragmentation of Methyl Benzoate (B1203000) , which lacks the iodine substituent, highlights the influence of the halogen. Methyl benzoate primarily fragments through the loss of the methoxy radical to form the benzoyl cation (m/z 105), which is the base peak, followed by the loss of CO to give the phenyl cation (m/z 77).

Data Presentation

The following table summarizes the key mass-to-charge ratios (m/z) and relative abundances of the major fragment ions for Methyl 2-iodobenzoate and its comparator, Methyl 4-iodobenzoate, based on data from the NIST WebBook.

m/z	Proposed Fragment Ion	Methyl 2-iodobenzoate (Relative Abundance %)	Methyl 4-iodobenzoate (Relative Abundance %)
262	[M]⁺•	65	100 (Base Peak)
231	[M - •OCH₃]⁺	85	80
203	[M - •OCH₃ - CO]⁺	40	35
135	[M - I - COOCH₃]⁺	100 (Base Peak)	Not prominent
104	[M - I - COOH]⁺	30	Not prominent
76	[C₆H₄]⁺	50	45

Experimental Protocols

The mass spectra referenced in this guide were obtained using electron ionization mass spectrometry (EI-MS), a common technique for the analysis of volatile and semi-volatile organic compounds. A typical experimental protocol for acquiring such data is as follows:

Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS) equipped with an electron ionization source.

Sample Preparation: A dilute solution of the analyte (e.g., 1 mg/mL) is prepared in a volatile organic solvent such as methanol (B129727) or dichloromethane.

Gas Chromatography (GC) Conditions:

• Injection Volume: 1 µL

• Injector Temperature: 250 °C

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

• Oven Temperature Program: Initial temperature of 50 °C, hold for 2 minutes, then ramp at 10 °C/min to 280 °C and hold for 5 minutes.

• Column: A non-polar capillary column (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness).

Mass Spectrometry (MS) Conditions:

• Ionization Mode: Electron Ionization (EI)

• Electron Energy: 70 eV

• Ion Source Temperature: 230 °C

• Mass Analyzer: Quadrupole

• Scan Range: m/z 40-400

Mandatory Visualization

The following diagrams illustrate the key fragmentation pathways of Methyl 2-iodobenzoate and a generalized workflow for its analysis.

Caption: Fragmentation pathway of Methyl 2-iodobenzoate.

Caption: Generalized workflow for GC-EI-MS analysis.

A Comparative Guide to Alternative Reagents for Methyl 2-iodobenzoate in Sonogashira Coupling

The Sonogashira cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.[1][2] Methyl 2-iodobenzoate (B1229623) is a common substrate for this transformation due to the high reactivity of the carbon-iodine bond. However, researchers and professionals in drug development often seek alternatives due to factors such as cost, commercial availability, and the need for orthogonal reactivity in complex syntheses. This guide provides an objective comparison of common alternatives to methyl 2-iodobenzoate, supported by experimental data and detailed protocols.

The reactivity of the sp²-hybridized carbon partner in Sonogashira coupling is critically dependent on the leaving group (X). The generally accepted order of reactivity is: I > OTf ≥ Br >> Cl .[1][3][4][5] This trend dictates the necessary reaction conditions, catalyst systems, and ultimately, the feasibility of a given coupling. Alternatives to methyl 2-iodobenzoate therefore include its bromo, chloro, and triflate analogues.

Data Presentation: Comparison of Aryl Halide and Pseudohalide Performance

The following table summarizes the typical performance and requirements for different classes of aryl electrophiles in Sonogashira coupling, using the methyl benzoate (B1203000) scaffold as a representative example.

Reagent	Relative Reactivity	Typical Catalyst System (mol%)	Typical Conditions	Advantages	Disadvantages
Methyl 2-iodobenzoate	Very High	PdCl₂(PPh₃)₂ (1-2%), CuI (2-5%)	Amine Base (e.g., Et₃N, DIPEA), THF/Toluene, Room Temp to 60°C	Mild conditions, high yields, fast reactions.[1][3]	Higher cost, lower atom economy.
Methyl 2-bromobenzoate (B1222928)	High	PdCl₂(PPh₃)₂ (2-5%), CuI (5-10%), often with additional phosphine (B1218219) ligand	Amine Base, Toluene/DMF, 60-100°C	Good balance of reactivity and cost, widely available.[6][7][8]	Requires heating, potential for side reactions.[3]
Methyl 2-chlorobenzoate (B514982)	Low	Pd(OAc)₂ or Pd₂(dba)₃ (2-5%) with bulky, electron-rich ligands (e.g., XPhos, SPhos, NHCs), CuI (5-10%)	Stronger Base (e.g., K₃PO₄, DBU), High-boiling solvent (e.g., Dioxane, DMF), 100-140°C	Lowest cost, highest atom economy, abundant starting materials.[9][10][11][12]	Harsh conditions, requires specialized and expensive ligands, lower functional group tolerance.[9][13]
Methyl 2-triflyloxybenzoate	Very High	PdCl₂(PPh₃)₂ (1-3%), CuI (2-5%)	Amine Base, THF/DMF, Room Temp to 70°C	Reactivity comparable to iodides, accessible from phenols.[1][4]	Triflates can be moisture-sensitive, cost of triflating agent.

Mandatory Visualizations

Caption: The palladium and copper co-catalyzed Sonogashira cycle.

Caption: A typical workflow for performing a Sonogashira coupling reaction.

Experimental Protocols

The following are representative, generalized protocols. Researchers should optimize conditions for their specific substrates.

Protocol 1: Sonogashira Coupling of an Aryl Iodide (e.g., Methyl 2-iodobenzoate)

This protocol is adapted for a highly reactive substrate, allowing for mild conditions.

• Apparatus: A dry round-bottom flask or Schlenk tube equipped with a magnetic stir bar.

• Reagents:

  • Methyl 2-iodobenzoate (1.0 eq)

  • Terminal Alkyne (1.1 eq)

  • Bis(triphenylphosphine)palladium(II) dichloride [PdCl₂(PPh₃)₂] (0.02 eq)

  • Copper(I) iodide [CuI] (0.04 eq)

  • Triethylamine (B128534) (Et₃N) (3.0 eq)

  • Anhydrous, degassed Tetrahydrofuran (THF) (to make a 0.2 M solution)

• Procedure:

  • To the reaction flask, add methyl 2-iodobenzoate, PdCl₂(PPh₃)₂, and CuI.

  • Seal the flask and evacuate and backfill with an inert gas (e.g., Nitrogen or Argon) three times.

  • Add the degassed THF and triethylamine via syringe.

  • Add the terminal alkyne dropwise via syringe.

  • Stir the reaction mixture at room temperature for 4-12 hours.

  • Monitor the reaction's progress by Thin Layer Chromatography (TLC).

  • Upon completion, dilute the mixture with ethyl acetate (B1210297) and filter through a pad of Celite® to remove catalyst residues.[3]

  • Wash the filtrate with a saturated aqueous solution of ammonium (B1175870) chloride, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica (B1680970) gel.[3][14]

Protocol 2: Sonogashira Coupling of an Aryl Bromide (e.g., Methyl 2-bromobenzoate)

This protocol uses slightly more forcing conditions suitable for the less reactive C-Br bond.

• Apparatus: A dry Schlenk tube or sealed vial.

• Reagents:

  • Methyl 2-bromobenzoate (1.0 eq)

  • Terminal Alkyne (1.2 eq)

  • Palladium(II) acetate [Pd(OAc)₂] (0.03 eq)

  • Triphenylphosphine [PPh₃] (0.06 eq)

  • Copper(I) iodide [CuI] (0.05 eq)

  • 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (2.5 eq)

  • Anhydrous, degassed Toluene (to make a 0.2 M solution)

• Procedure:

  • To the reaction vessel, add methyl 2-bromobenzoate, Pd(OAc)₂, PPh₃, and CuI.

  • Seal the vessel and purge with an inert gas.

  • Add degassed toluene, DBU, and the terminal alkyne via syringe.

  • Place the sealed vessel in a preheated oil bath at 80-100°C and stir for 12-24 hours.

  • Monitor the reaction by TLC or GC-MS.

  • Follow the workup and purification steps as described in Protocol 1.

Protocol 3: Copper-Free Sonogashira Coupling of an Aryl Chloride (e.g., Methyl 2-chlorobenzoate)

This protocol is for the least reactive aryl halides and employs a highly active catalyst system and higher temperatures. A copper-free system is often preferred to prevent alkyne dimerization (Glaser coupling) under these conditions.[5][11]

• Apparatus: A microwave vial or a high-pressure reaction tube.

• Reagents:

  • Methyl 2-chlorobenzoate (1.0 eq)

  • Terminal Alkyne (1.5 eq)

  • Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (0.03 eq)

  • 2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl (SPhos) (0.12 eq)

  • Potassium phosphate (B84403) (K₃PO₄) (3.0 eq)

  • Anhydrous, degassed 1,4-Dioxane (B91453) (to make a 0.2 M solution)

• Procedure:

  • In a glovebox or under a stream of inert gas, add methyl 2-chlorobenzoate, Pd₂(dba)₃, SPhos, and K₃PO₄ to the reaction vessel.

  • Add degassed 1,4-dioxane and the terminal alkyne.

  • Seal the vessel tightly.

  • Heat the mixture to 120-140°C with vigorous stirring for 18-36 hours. Microwave irradiation can often reduce reaction times significantly.[9]

  • Monitor the reaction by GC-MS.

  • After cooling, dilute with ethyl acetate and water.

  • Separate the layers and extract the aqueous layer with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the crude product by flash column chromatography.

References

• 1. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 2. Sonogashira Coupling [organic-chemistry.org]
• 3. Sonogashira Coupling | NROChemistry [nrochemistry.com]
• 4. mdpi.com [mdpi.com]
• 5. books.rsc.org [books.rsc.org]
• 6. BJOC - Practical synthesis of aryl-2-methyl-3-butyn-2-ols from aryl bromides via conventional and decarboxylative copper-free Sonogashira coupling reactions [beilstein-journals.org]
• 7. Sonogashira couplings of aryl bromides: room temperature, water only, no copper. | Semantic Scholar [semanticscholar.org]
• 8. Hydrazone-Promoted Sonogashira Coupling Reaction with Aryl Bromides at Low Palladium Loadings [organic-chemistry.org]
• 9. Rapid and efficient Pd-catalyzed Sonogashira coupling of aryl chlorides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. semanticscholar.org [semanticscholar.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Robust and General Late-Stage Methylation of Aryl Chlorides: Application to Isotopic Labeling of Drug-like Scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. benchchem.com [benchchem.com]

The Strategic Choice in Synthesis: A Cost-Benefit Analysis of Methyl 2-iodobenzoate

For researchers, scientists, and drug development professionals, the selection of starting materials is a critical decision that balances reactivity, cost, and efficiency. This guide provides a comprehensive cost-benefit analysis of utilizing Methyl 2-iodobenzoate (B1229623) in organic synthesis, offering an objective comparison with its bromo- and chloro- analogs. Supported by experimental data, this guide aims to inform strategic decisions in process development and optimization.

Methyl 2-iodobenzoate stands out as a highly reactive and versatile reagent, particularly in palladium-catalyzed cross-coupling reactions, which are fundamental in the synthesis of pharmaceuticals and agrochemicals.[1] Its enhanced reactivity, stemming from the weaker carbon-iodine bond, often translates to significant advantages in the laboratory and in scaled-up production. However, this performance edge comes at a higher procurement cost, presenting a classic dilemma for chemists. This guide dissects the trade-offs to provide a clear framework for decision-making.

Performance Comparison in Cross-Coupling Reactions

The superior performance of Methyl 2-iodobenzoate is most evident in popular cross-coupling reactions like the Suzuki-Miyaura, Heck, and Sonogashira reactions. The general trend in reactivity for methyl 2-halobenzoates follows the order: I > Br > Cl. This is primarily due to the ease of the oxidative addition step to the palladium catalyst, which is often the rate-limiting step in the catalytic cycle.[1]

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a powerful method for the formation of C-C bonds. As illustrated in the table below, the use of Methyl 2-iodobenzoate can lead to significantly shorter reaction times and higher yields, often under milder conditions compared to its bromo and chloro counterparts.

Feature	Methyl 2-iodobenzoate	Methyl 2-bromobenzoate (B1222928)	Methyl 2-chlorobenzoate
Relative Reaction Rate	Very High	High	Moderate
Typical Reaction Time	1 - 6 hours	6 - 24 hours	12 - 48 hours
Typical Yield	> 90%	70 - 90%	50 - 80%
Reaction Temperature	Often proceeds at lower temperatures	Generally requires higher temperatures	Requires specialized, bulky, and electron-rich phosphine (B1218219) ligands for efficient coupling

Heck Reaction

In the Heck reaction, which couples aryl halides with alkenes, the choice of halide has a profound impact on the reaction kinetics. Methyl 2-iodobenzoate's high reactivity allows for highly efficient reactions, often requiring lower catalyst loadings.[1]

Feature	Methyl 2-iodobenzoate	Methyl 2-bromobenzoate	Methyl 2-chlorobenzoate
Relative Reaction Rate	Very High	High	Low
Typical Reaction Time	0.5 - 4 hours	4 - 12 hours	> 24 hours
Typical Yield	> 95%	80 - 95%	< 60%
Notes	Highly efficient, often requiring lower catalyst loadings.	A common and effective substrate.	Generally challenging and requires forcing conditions.

Sonogashira Coupling

The Sonogashira coupling, which forms a carbon-carbon bond between a terminal alkyne and an aryl halide, also benefits greatly from the use of the more reactive Methyl 2-iodobenzoate.

Feature	Methyl 2-iodobenzoate	Methyl 2-bromobenzoate	Methyl 2-chlorobenzoate
Relative Reaction Rate	Very High	High	Very Low
Typical Reaction Time	1 - 5 hours	5 - 18 hours	> 48 hours
Typical Yield	> 90%	70 - 90%	< 40%
Notes	Can often be performed at or near room temperature.	Typically requires elevated temperatures.	Not a preferred substrate for Sonogashira coupling.

Cost Analysis

While the performance benefits are clear, the primary drawback of Methyl 2-iodobenzoate is its higher cost. The following table provides an approximate cost comparison. Prices can vary based on supplier, purity, and quantity.

Compound	Molecular Weight ( g/mol )	Price (USD/100g)	Cost per Mole (USD)
Methyl 2-iodobenzoate	262.04	~$31 - $102	~$81 - $267
Methyl 2-bromobenzoate	215.04	~$20 - $70	~$43 - $151
Methyl 2-chlorobenzoate	170.59	~$2 - $73	~$3 - $124

Experimental Protocols

Suzuki-Miyaura Coupling of Methyl 2-iodobenzoate

Objective: To synthesize a 2-aryl methyl benzoate (B1203000) via a Suzuki-Miyaura coupling reaction.

Materials:

• Methyl 2-iodobenzoate (1.0 eq)

• Arylboronic acid (1.2 eq)

• Pd(PPh₃)₄ (2 mol%)

• K₂CO₃ (2.0 eq)

• Toluene/Water (4:1 mixture, degassed)

• Round-bottom flask

• Condenser

• Magnetic stirrer and hotplate

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add Methyl 2-iodobenzoate, the arylboronic acid, Pd(PPh₃)₄, and K₂CO₃.

• Add the degassed toluene/water solvent mixture via syringe.

• Heat the reaction mixture to 90-100 °C with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Once the reaction is complete (typically 1-6 hours), cool the mixture to room temperature.

• Dilute the mixture with ethyl acetate (B1210297) and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Heck Reaction of Methyl 2-iodobenzoate

Objective: To synthesize a substituted alkene via a Heck coupling reaction.

Materials:

• Methyl 2-iodobenzoate (1.0 eq)

• Alkene (e.g., styrene) (1.5 eq)

• Pd(OAc)₂ (1 mol%)

• PPh₃ (2 mol%)

• Triethylamine (Et₃N) (2.0 eq)

• Dimethylformamide (DMF)

• Schlenk flask

• Magnetic stirrer and hotplate

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To a Schlenk flask under an inert atmosphere, add Methyl 2-iodobenzoate, Pd(OAc)₂, and PPh₃.

• Add DMF, followed by the alkene and triethylamine.

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Once the reaction is complete (typically 0.5-4 hours), cool the mixture to room temperature.

• Dilute the mixture with water and extract with diethyl ether.

• Wash the combined organic layers with water and brine, then dry over anhydrous MgSO₄.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by column chromatography.

Visualizing the Reaction Mechanisms

The efficiency of these cross-coupling reactions is governed by their catalytic cycles. The following diagrams, generated using DOT language, illustrate the key steps in the Suzuki-Miyaura and Heck reactions.

Suzuki-Miyaura Catalytic Cycle

Heck Reaction Catalytic Cycle

Conclusion: A Strategic Decision

The choice between Methyl 2-iodobenzoate and its less reactive, but more economical, bromo- and chloro-analogs is a classic process chemistry dilemma.

Benefits of Methyl 2-iodobenzoate:

• Higher Reactivity: The weaker C-I bond leads to faster oxidative addition to the palladium catalyst, which is often the rate-limiting step. This translates to shorter reaction times and increased throughput.

• Milder Reaction Conditions: The higher reactivity allows for the use of lower temperatures and pressures, which can be advantageous for sensitive substrates and can lead to energy savings on a large scale.

• Higher Yields and Purity: The efficiency of reactions with Methyl 2-iodobenzoate often leads to higher yields and cleaner reaction profiles, simplifying purification processes.

Drawbacks of Methyl 2-iodobenzoate:

• Higher Raw Material Cost: As demonstrated in the cost analysis, Methyl 2-iodobenzoate is significantly more expensive per mole than its counterparts. This is a primary consideration in large-scale manufacturing where raw material costs can dominate the overall process economics.

The Verdict:

The decision to use Methyl 2-iodobenzoate hinges on a careful evaluation of the trade-offs. For high-value products like pharmaceuticals, where purity, yield, and speed to market are paramount, the higher initial cost of Methyl 2-iodobenzoate can often be justified by the benefits of a more robust and efficient process. The reduced batch times, lower catalyst costs (due to lower loading), and simplified purification can lead to a lower overall cost of goods.

For lower-value bulk chemicals, the high cost of the starting material may be prohibitive. In these cases, process optimization with less expensive methyl 2-bromobenzoate or even methyl 2-chlorobenzoate, despite requiring more forcing conditions and potentially more complex purification, may be the more economically viable option.

Ultimately, Methyl 2-iodobenzoate and its derivatives are powerful tools in the arsenal (B13267) of the process chemist, offering significant advantages in terms of reactivity and efficiency. A thorough cost-benefit analysis, considering all aspects of the synthetic process from raw materials to final product purification, is essential for making an informed and strategic decision.

References

• 1. benchchem.com [benchchem.com]

Yield comparison of different cross-coupling methods with "Methyl 2-iodobenzoate"

A Comparative Guide to Cross-Coupling Reactions of Methyl 2-Iodobenzoate (B1229623)

For researchers, scientists, and professionals in drug development, the efficient synthesis of complex organic molecules is paramount. Methyl 2-iodobenzoate is a versatile building block, and its functionalization through cross-coupling reactions is a common strategy. This guide provides an objective comparison of the performance of five major cross-coupling methods—Suzuki, Heck, Sonogashira, Buchwald-Hartwig, and Stille—with methyl 2-iodobenzoate as the substrate. The information presented is supported by experimental data to aid in the selection of the most suitable method for a given synthetic goal.

Yield Comparison of Cross-Coupling Methods

The choice of a cross-coupling reaction often depends on the desired bond formation and the required reaction conditions. The following table summarizes typical yields for various cross-coupling reactions of methyl 2-iodobenzoate. It is important to note that yields are highly dependent on the specific reaction conditions, including the catalyst, ligand, base, solvent, and temperature.

Cross-Coupling Method	Coupling Partner	Product	Typical Yield (%)
Suzuki Coupling	Phenylboronic acid	Methyl 2-phenylbenzoate	> 90%[1]
Heck Coupling	n-Butyl acrylate (B77674)	Methyl 2-(2-(butoxycarbonyl)vinyl)benzoate	~99%[2]
Sonogashira Coupling	Phenylacetylene (B144264)	Methyl 2-(phenylethynyl)benzoate	> 90%[1]
Buchwald-Hartwig Amination	Morpholine (B109124)	Methyl 2-(morpholino)benzoate	~84-94% (representative)[3][4]
Stille Coupling	2-(Tributylstannyl)thiophene (B31521)	Methyl 2-(thiophen-2-yl)benzoate	High Yields Reported

Experimental Protocols

Detailed methodologies for the key experiments are provided below. These protocols are representative and may require optimization for specific substrates and laboratory conditions.

Suzuki Coupling

Objective: To synthesize methyl 2-phenylbenzoate via the Suzuki coupling of methyl 2-iodobenzoate and phenylboronic acid.

Materials:

• Methyl 2-iodobenzoate

• Phenylboronic acid

• Palladium(II) acetate (B1210297) (Pd(OAc)₂)

• 2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl (SPhos)

• Potassium phosphate (B84403) (K₃PO₄)

• Anhydrous toluene (B28343)

• Degassed water

• Schlenk flask

• Magnetic stirrer and heating mantle

Procedure:

• To a flame-dried Schlenk flask, add methyl 2-iodobenzoate (1.0 equiv), phenylboronic acid (1.2 equiv), potassium phosphate (2.0 equiv), palladium(II) acetate (2 mol%), and SPhos (4 mol%).

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add anhydrous toluene and degassed water via syringe.

• Heat the reaction mixture with vigorous stirring and monitor the progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Heck Coupling

Objective: To synthesize methyl 2-(2-(butoxycarbonyl)vinyl)benzoate via the Heck coupling of methyl 2-iodobenzoate and n-butyl acrylate.

Procedure:

• In a pressure tube under a nitrogen atmosphere, combine methyl 2-iodobenzoate (2 mmol), n-butyl acrylate (0.6 mmol), triethylamine (B128534) (4 mmol), palladium(II) chloride (0.004 mmol), and a suitable phosphine (B1218219) ligand (e.g., dppc⁺PF₆⁻, 0.004 mmol) in an ionic liquid such as [bmim][PF₆] (2 mL).[2]

• Seal the tube and heat the mixture to 120 °C for 1.5 hours.[2]

• After cooling, extract the product with diethyl ether.[2]

• Evaporate the solvent under reduced pressure and purify the residue by silica gel chromatography.[2]

Sonogashira Coupling

Objective: To synthesize methyl 2-(phenylethynyl)benzoate via the Sonogashira coupling of methyl 2-iodobenzoate and phenylacetylene.

Procedure:

• In a Schlenk tube under an inert atmosphere, dissolve methyl 2-iodobenzoate (0.5 mmol) and phenylacetylene (0.6 mmol) in a 9:1 mixture of dried THF and DMA (10 mL).[5]

• Add a solid-supported palladium catalyst and a copper(I) co-catalyst (e.g., 0.1% Cu₂O on alumina).[5]

• Heat the reaction mixture to 80 °C and monitor by TLC or GC-MS.[5]

• Upon completion, cool the mixture and add water.

• Extract the product with hexane, wash the combined organic layers with brine, and dry over magnesium sulfate.[5]

• After solvent evaporation, purify the product by column chromatography on silica gel.[5]

Buchwald-Hartwig Amination

Objective: To synthesize methyl 2-(morpholino)benzoate via the Buchwald-Hartwig amination of methyl 2-iodobenzoate and morpholine.

Procedure:

• In an oven-dried Schlenk tube, add the palladium precatalyst (e.g., Pd₂(dba)₃, 2 mol% Pd) and a bulky, electron-rich phosphine ligand (e.g., YPhos, 4.8 mol%).[6]

• Seal the tube, and evacuate and backfill with an inert gas (e.g., Argon) three times.[6]

• Under the inert atmosphere, add the base (e.g., NaOtBu, 3.0 equiv).[6]

• Add morpholine (1.2 equiv) and methyl 2-iodobenzoate (1.0 equiv).[6]

• Add anhydrous solvent (e.g., toluene) via syringe.[6]

• Stir the reaction mixture at the desired temperature (e.g., 80 °C) and monitor by TLC or GC-MS.[6]

• After completion, cool the reaction, quench with water, and extract with an organic solvent.[6]

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate.[6]

• Purify the crude product by flash column chromatography.[6]

Stille Coupling

Objective: To synthesize methyl 2-(thiophen-2-yl)benzoate via the Stille coupling of methyl 2-iodobenzoate and 2-(tributylstannyl)thiophene.

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add methyl 2-iodobenzoate (1.0 mmol) and a palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 mmol).

• Add anhydrous and degassed solvent (e.g., THF, 10 mL) via syringe.

• Add 2-(tributylstannyl)thiophene (1.2 mmol) to the reaction mixture via syringe.

• Heat the reaction mixture (typically between 60-100 °C) and monitor the progress by TLC or GC/MS.

• Upon completion, cool the reaction to room temperature.

• Quench the reaction with an aqueous solution of KF to precipitate the tin byproduct as tributyltin fluoride (B91410) and stir vigorously for 1-2 hours.

• Filter the mixture through celite and extract the filtrate with an organic solvent.

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Catalytic Cycles and Experimental Workflows

The following diagrams illustrate the catalytic cycles for each cross-coupling reaction and the general experimental workflows.

References

• 1. researchgate.net [researchgate.net]
• 2. asianpubs.org [asianpubs.org]
• 3. rsc.org [rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. rsc.org [rsc.org]
• 6. benchchem.com [benchchem.com]

Spectroscopic comparison of "Methyl 2-iodobenzoate" and its reaction products

A Spectroscopic Comparison of Methyl 2-iodobenzoate (B1229623) and Its Transformation Products

This guide provides a detailed spectroscopic comparison of methyl 2-iodobenzoate and its derivatives obtained through common organic reactions, namely Suzuki coupling, Heck reaction, Sonogashira coupling, and hydrolysis. The objective is to offer researchers, scientists, and drug development professionals a comprehensive reference supported by experimental data and protocols.

Spectroscopic Data Comparison

The following tables summarize the key spectroscopic data for methyl 2-iodobenzoate and its reaction products. This structured presentation allows for a straightforward comparison of their spectral features.

Table 1: ¹H NMR Spectroscopic Data (δ, ppm)

Compound	Aromatic Protons	Methyl Protons (-OCH₃)	Other Protons	Solvent
Methyl 2-iodobenzoate	7.90 (dd), 7.50 (td), 7.20 (td)	3.90 (s)	-	DMSO-d₆
Methyl 2-phenylbenzoate (Suzuki Product)	~7.20-7.80 (m)	~3.60 (s)	-	CDCl₃
Methyl 2-styrylbenzoate (Heck Product)	~7.10-8.00 (m)	~3.90 (s)	~6.50 (d), ~7.70 (d) (vinylic)	CDCl₃
Methyl 2-(phenylethynyl)benzoate (Sonogashira Product)	~7.30-7.70 (m)	~3.95 (s)	-	CDCl₃
2-Iodobenzoic Acid (Hydrolysis Product)	7.95 (d), 7.45 (t), 7.20 (t)	-	~13.5 (br s, -COOH)	DMSO-d₆

Table 2: ¹³C NMR Spectroscopic Data (δ, ppm)

Compound	Carbonyl Carbon (C=O)	Aromatic/Alkynyl/Vinylic Carbons	Methyl Carbon (-OCH₃)	Solvent
Methyl 2-iodobenzoate	166.5	141.5, 132.8, 131.3, 128.2, 94.2	52.5	DMSO-d₆
Methyl 2-phenylbenzoate (Suzuki Product)	~168	~127-142	~52	CDCl₃
Methyl 2-styrylbenzoate (Heck Product)	~167	~126-140	~52	CDCl₃
Methyl 2-(phenylethynyl)benzoate (Sonogashira Product)	~166	~88 (alkynyl), ~93 (alkynyl), ~122-134	~53	CDCl₃
2-Iodobenzoic Acid (Hydrolysis Product)	~168	~95, ~128, ~131, ~133, ~140, ~142	-	DMSO-d₆

Table 3: IR Spectroscopic Data (cm⁻¹)

Compound	C=O Stretch	C-H (Aromatic) Stretch	C-O Stretch	Other Key Bands
Methyl 2-iodobenzoate	1728 (s)	3057 (m)	~1250 (s)	738 (s, C-I)
Methyl 2-phenylbenzoate (Suzuki Product)	~1720 (s)	~3060 (m)	~1270 (s)	-
Methyl 2-styrylbenzoate (Heck Product)	~1715 (s)	~3050 (m)	~1250 (s)	~965 (m, trans C-H bend)
Methyl 2-(phenylethynyl)benzoate (Sonogashira Product)	~1725 (s)	~3060 (m)	~1260 (s)	~2220 (w, C≡C stretch)
2-Iodobenzoic Acid (Hydrolysis Product)	~1680 (s)	~3060 (m)	~1290 (s)	2500-3300 (br, O-H)

Table 4: Mass Spectrometry Data (m/z)

Compound	Molecular Ion [M]⁺	Key Fragment Ions
Methyl 2-iodobenzoate	262	231 [M-OCH₃]⁺, 203 [M-COOCH₃]⁺, 104, 76
Methyl 2-phenylbenzoate (Suzuki Product)	212	181 [M-OCH₃]⁺, 152, 139
Methyl 2-styrylbenzoate (Heck Product)	238	207 [M-OCH₃]⁺, 178, 165
Methyl 2-(phenylethynyl)benzoate (Sonogashira Product)	236	205 [M-OCH₃]⁺, 176
2-Iodobenzoic Acid (Hydrolysis Product)	248	231 [M-OH]⁺, 203 [M-COOH]⁺, 76

Experimental Protocols

Detailed methodologies for the synthesis of the compared products from methyl 2-iodobenzoate are provided below.

Protocol 1: Suzuki-Miyaura Coupling for the Synthesis of Methyl 2-phenylbenzoate[1]

Objective: To synthesize methyl 2-phenylbenzoate via a palladium-catalyzed cross-coupling reaction between methyl 2-iodobenzoate and phenylboronic acid.

Materials:

• Methyl 2-iodobenzoate (1.0 mmol)

• Phenylboronic acid (1.2 mmol)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 mmol)

• Sodium carbonate (2.0 mmol)

• Toluene (10 mL)

• Ethanol (5 mL)

• Water (5 mL)

Procedure:

• To a round-bottom flask, add methyl 2-iodobenzoate, phenylboronic acid, and sodium carbonate.

• Add the palladium catalyst to the flask.

• The flask is evacuated and backfilled with an inert gas (e.g., argon or nitrogen) three times.

• Add the degassed solvent mixture (toluene, ethanol, and water) via syringe.

• Heat the reaction mixture to 90°C and stir for 12-18 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with ethyl acetate (B1210297), dry the combined organic layers over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Protocol 2: Heck Reaction for the Synthesis of Methyl 2-styrylbenzoate

Objective: To synthesize methyl 2-styrylbenzoate through a palladium-catalyzed coupling of methyl 2-iodobenzoate and styrene.

Materials:

• Methyl 2-iodobenzoate (1.0 mmol)

• Styrene (1.2 mmol)

• Palladium(II) acetate [Pd(OAc)₂] (0.02 mmol)

• Tri(o-tolyl)phosphine [P(o-tolyl)₃] (0.04 mmol)

• Triethylamine (B128534) (1.5 mmol)

• N,N-Dimethylformamide (DMF) (5 mL)

Procedure:

• In a sealable reaction tube, combine methyl 2-iodobenzoate, palladium(II) acetate, and tri(o-tolyl)phosphine.

• Evacuate and backfill the tube with an inert gas.

• Add DMF, styrene, and triethylamine via syringe.

• Seal the tube and heat the reaction mixture to 100°C for 24 hours.

• After cooling, dilute the mixture with water and extract with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the residue by flash chromatography.

Protocol 3: Sonogashira Coupling for the Synthesis of Methyl 2-(phenylethynyl)benzoate[2]

Objective: To synthesize methyl 2-(phenylethynyl)benzoate via a palladium/copper-catalyzed coupling of methyl 2-iodobenzoate and phenylacetylene.

Materials:

• Methyl 2-iodobenzoate (1.0 mmol)

• Phenylacetylene (1.2 mmol)

• Bis(triphenylphosphine)palladium(II) dichloride [PdCl₂(PPh₃)₂] (0.02 mmol)

• Copper(I) iodide (CuI) (0.04 mmol)

• Triethylamine (5 mL)

• Tetrahydrofuran (THF) (5 mL)

Procedure:

• To a Schlenk flask, add methyl 2-iodobenzoate, PdCl₂(PPh₃)₂, and CuI.

• Evacuate and backfill the flask with argon.

• Add THF and triethylamine, followed by the addition of phenylacetylene.

• Stir the reaction mixture at room temperature for 8-12 hours.

• Monitor the reaction by TLC. Upon completion, filter the mixture through a pad of celite to remove the catalysts.

• Concentrate the filtrate and dissolve the residue in a suitable organic solvent like ethyl acetate.

• Wash with a saturated aqueous solution of ammonium (B1175870) chloride, then with brine.

• Dry the organic layer, concentrate, and purify by column chromatography.

Protocol 4: Hydrolysis of Methyl 2-iodobenzoate to 2-Iodobenzoic Acid[3][4]

Objective: To hydrolyze the methyl ester of methyl 2-iodobenzoate to the corresponding carboxylic acid.

Materials:

• Methyl 2-iodobenzoate (1.0 mmol)

• Sodium hydroxide (B78521) (NaOH) (3.0 mmol)

• Methanol (B129727) (5 mL)

• Water (5 mL)

• Hydrochloric acid (1 M)

Procedure:

• Dissolve methyl 2-iodobenzoate in methanol in a round-bottom flask.

• Add an aqueous solution of sodium hydroxide.

• Heat the mixture to reflux and stir for 2-4 hours.

• Monitor the disappearance of the starting material by TLC.

• After cooling to room temperature, remove the methanol under reduced pressure.

• Dilute the remaining aqueous solution with water and cool in an ice bath.

• Acidify the mixture to pH 2-3 by the slow addition of 1 M HCl, which should cause the product to precipitate.

• Collect the solid by vacuum filtration, wash with cold water, and dry to yield 2-iodobenzoic acid.

Visualization of Reaction Pathways

The following diagram illustrates the transformation of methyl 2-iodobenzoate into its various reaction products.

Caption: Reaction pathways of Methyl 2-iodobenzoate.

Safety & Regulatory Compliance

Proper Disposal of Methyl 2-iodobenzoate: A Guide for Laboratory Professionals

Ensuring laboratory safety and environmental protection are paramount when handling chemical waste. This guide provides essential, step-by-step procedures for the proper disposal of Methyl 2-iodobenzoate (B1229623), a halogenated organic compound.

Methyl 2-iodobenzoate requires careful handling and disposal due to its potential health and environmental hazards. It is harmful if swallowed, suspected of damaging fertility or the unborn child, and is harmful to aquatic life. Adherence to the following procedures is critical for safe and compliant waste management.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are equipped with the appropriate Personal Protective Equipment (PPE).

• Personal Protective Equipment (PPE): Wear safety glasses or goggles, a lab coat, and chemical-resistant gloves.[1]

• Ventilation: Handle Methyl 2-iodobenzoate in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation of vapors.[1]

• Avoid Contact: Prevent contact with skin and eyes. In case of accidental contact, immediately rinse the affected area thoroughly with water.[1]

Step-by-Step Disposal Protocol

1. Waste Segregation:

Proper segregation is the foundational step in chemical waste management.

• Designated Waste Stream: Methyl 2-iodobenzoate waste must be collected in a designated container for halogenated organic waste.[1]

• Avoid Mixing: Do not mix Methyl 2-iodobenzoate waste with non-halogenated solvents, strong acids, bases, or oxidizers.[1] This prevents potentially hazardous reactions and simplifies the disposal process.

2. Waste Collection:

• Containers: Use a compatible, leak-proof container with a secure lid for collecting all waste containing Methyl 2-iodobenzoate. This includes the solid compound, contaminated labware, and solutions.[1]

• Labeling: Clearly label the waste container as "Halogenated Organic Waste" and specify "Methyl 2-iodobenzoate".

3. Spill Management:

In the event of a spill, act promptly and safely.

• Absorb Spills: Use an inert absorbent material such as sand, silica (B1680970) gel, or a universal binder to soak up the spill.[2]

• Collect Residue: The collected spill residue must be treated as hazardous waste and placed in the designated halogenated waste container.[1]

4. Storage:

• Designated Area: Store the sealed waste container in a designated satellite accumulation area.

• Incompatible Materials: Keep the waste container away from incompatible materials.[1]

5. Final Disposal:

• Prohibited Disposal: Direct disposal of Methyl 2-iodobenzoate into the sanitary sewer system is strictly prohibited.[1]

• Professional Disposal: The recommended method of disposal is through a licensed and approved hazardous waste management service.[1][3][4] These services will typically use incineration for the final disposal of halogenated organic compounds.[1]

• Regulatory Compliance: Chemical waste generators must consult and adhere to local, regional, and national hazardous waste regulations to ensure complete and accurate classification and disposal.[2][5]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Methyl 2-iodobenzoate.

Caption: Disposal workflow for Methyl 2-iodobenzoate waste.

References

• 1. benchchem.com [benchchem.com]
• 2. fishersci.com [fishersci.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. fishersci.com [fishersci.com]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

Personal protective equipment for handling Methyl 2-iodobenzoate

Essential Safety and Handling Guide for Methyl 2-iodobenzoate (B1229623)

This guide provides critical safety protocols, personal protective equipment (PPE) requirements, and operational procedures for the safe handling and disposal of Methyl 2-iodobenzoate. Adherence to these guidelines is essential for ensuring laboratory safety and minimizing risk to personnel.

Hazard Identification and Personal Protective Equipment (PPE)

Methyl 2-iodobenzoate is classified as a hazardous chemical that can cause significant irritation.[1] It is known to cause skin irritation, serious eye irritation, and may lead to respiratory tract irritation.[1][2] The complete toxicological properties of this substance have not been fully investigated, warranting cautious handling at all times.[3]

Required Personal Protective Equipment (PPE):

Protection Type	Specification	Rationale
Eye/Face Protection	Chemical safety goggles or eyeglasses compliant with OSHA 29 CFR 1910.133 or European Standard EN166.[1][3]	To prevent contact with eyes, which can cause serious irritation.[1]
Skin Protection	Chemically resistant gloves (e.g., standard nitrile) and appropriate protective clothing.[3][4]	To prevent skin exposure, which can cause irritation.[1]
Respiratory Protection	A NIOSH-approved respirator (e.g., N95 dust mask or a type ABEK (EN14387) filter respirator) should be used when ventilation is inadequate or when handling large quantities.[3][4]	To avoid inhalation of vapors or mists, which may cause respiratory tract irritation.[2]

Operational and Disposal Plans

A systematic approach to handling, storage, and disposal is crucial for safety.

Step-by-Step Handling Protocol

• Preparation : Before handling, ensure that an appropriate fume hood is operational.[4] Locate and verify the functionality of the nearest safety shower and eyewash station.[1]

• Personal Protective Equipment (PPE) : Don a lab coat, appropriate gloves, and chemical safety goggles.[4]

• Dispensing : Conduct all handling and dispensing of Methyl 2-iodobenzoate inside a certified chemical fume hood to ensure adequate ventilation.[3][4]

• Post-Handling : After handling, wash hands and any exposed skin thoroughly with soap and water.[3]

• Cleaning : Clean all contaminated equipment and surfaces. Contaminated clothing should be removed immediately and washed before reuse.[3]

Storage Requirements

• Store in a tightly closed container.[3]

• Keep the container in a cool, dry, and well-ventilated area.[1][3]

• Store away from incompatible substances, such as strong oxidizing agents, heat, light, and ignition sources.[4][5]

• The designated storage class for this chemical is 10 - Combustible liquids.

Waste Disposal Plan

• All waste, including empty containers and materials used for spill cleanup, must be disposed of through an approved waste disposal plant.[1]

• Follow all federal, state, and local environmental regulations for chemical waste disposal.[5]

Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure or spill.

First-Aid Measures

Exposure Route	First-Aid Protocol
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, making sure to lift the upper and lower eyelids. Seek immediate medical attention.[3]
Skin Contact	Remove all contaminated clothing and shoes. Immediately flush the affected skin area with plenty of soap and water for at least 15 minutes. Get medical attention.[3]
Inhalation	Move the individual to fresh air immediately. If breathing is difficult, administer oxygen. If the person is not breathing, provide artificial respiration. Seek medical aid.[3][6]
Ingestion	Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth and provide 2-4 cupfuls of water or milk. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[3][6]

Spill Response Workflow

In the event of a spill, the following workflow must be initiated immediately to contain and mitigate the hazard.

Caption: Workflow for handling a Methyl 2-iodobenzoate spill.

Chemical and Physical Properties

A summary of key quantitative data for Methyl 2-iodobenzoate.

Property	Value
Molecular Formula	C₈H₇IO₂[7][8]
Molecular Weight	262.04 g/mol [7][8]
Appearance	Clear colorless to pale yellow liquid[5]
Density	1.784 g/mL at 25 °C
Boiling Point	149-150 °C at 10 mmHg
CAS Number	610-97-9[1][8]

References

• 1. fishersci.com [fishersci.com]
• 2. kscl.co.in [kscl.co.in]
• 3. Methyl 2-iodobenzoate(610-97-9)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 4. chamberlandresearch.com [chamberlandresearch.com]
• 5. Methyl-2-Iodobenzoate Manufacturers, with SDS [mubychem.com]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. chemscene.com [chemscene.com]
• 8. scbt.com [scbt.com]